3-Bromo-1,10-phenanthroline

• CAS: 66127-01-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 3-Bromo-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Bromo-1,10-phenanthroline (CAS No: 66127-01-3), a heterocyclic organic compound frequently utilized as a ligand in coordination chemistry and as a vital intermediate in organic synthesis.[1] The information presented herein is intended to support research and development activities by providing reliable physical data and standardized experimental protocols.

Core Physical and Chemical Properties

3-Bromo-1,10-phenanthroline is a derivative of 1,10-phenanthroline, a well-known chelating agent. The introduction of a bromine atom onto the phenanthroline scaffold modifies its electronic properties and reactivity, making it a versatile building block in the synthesis of more complex molecules, including fluorescent probes and catalysts.[1]

Data Summary

The quantitative physical properties of 3-Bromo-1,10-phenanthroline are summarized in the table below for ease of reference and comparison.

Property	Value	Source(s)
Molecular Formula	C₁₂H₇BrN₂	[1][2]
Molecular Weight	259.1 g/mol	[1][2]
Melting Point	169 - 175 °C	[2]
Boiling Point	397.8 °C at 760 mmHg (Predicted)	[1][2]
Appearance	Light yellow to brown powder or crystal	[1][2]
Density	1.6 - 1.616 g/cm³	[1][2]
Solubility	Soluble in methanol, ethanol, and dichloromethane; slightly soluble in water.	[1]
Flash Point	194.4 °C	[1][2]
pKa	4.22 ± 0.10 (Predicted)	[1]

Experimental Protocols

Detailed methodologies for determining key physical properties are crucial for ensuring reproducibility and accuracy in research. The following sections outline standard laboratory protocols for measuring the melting point and solubility of 3-Bromo-1,10-phenanthroline.

Melting Point Determination via Capillary Method

The melting point of a crystalline solid is a critical indicator of its purity.[3] Pure compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities tend to lower and broaden this range.[3] The capillary method is a standard and widely used technique for this determination.[4]

Methodology:

• Sample Preparation: Ensure the 3-Bromo-1,10-phenanthroline sample is completely dry and finely powdered. A small amount can be crushed on a watch glass using a spatula.[5]

• Capillary Tube Packing: Press the open end of a capillary tube (sealed at one end) into the powdered sample. The packed sample height should be between 2-4 mm for accurate results.[5] Tap the sealed end gently on a hard surface or drop it through a long glass tube to compact the sample at the bottom.[6]

• Apparatus Setup: Place the packed capillary tube into the heating block of a melting point apparatus (e.g., a DigiMelt or Mel-Temp apparatus).[6]

• Approximate Determination (Optional but Recommended): Perform a rapid heating run (10-20°C per minute) to find an approximate melting range. This saves time during the precise measurement.[5]

• Precise Determination: Allow the apparatus to cool to at least 10-15°C below the approximate melting point.[5] Insert a new sample and heat at a slow, controlled rate (approximately 1-2°C per minute).[5]

• Observation and Recording: Record the temperature at which the first drop of liquid appears (the beginning of the melting range) and the temperature at which the entire sample becomes a clear liquid (the end of the melting range).[5]

Workflow for Melting Point Determination.

Qualitative Solubility Testing

Understanding a compound's solubility provides insight into its polarity and the types of intermolecular forces present.[7] A systematic approach is used to classify a compound's solubility in various solvents.

Methodology:

• Preparation: Place a small, measured amount of 3-Bromo-1,10-phenanthroline (e.g., 25 mg) into a small test tube.[8]

• Solvent Addition: Add a measured volume of the chosen solvent (e.g., 0.75 mL of water, methanol, or dichloromethane) in small portions.[8]

• Mixing: After each addition, shake the test tube vigorously for 10-20 seconds to facilitate dissolution.[7][8]

• Observation: Visually inspect the mixture. A compound is considered "soluble" if it dissolves completely, forming a clear, homogeneous solution. If solid particles remain, it is "insoluble" or "slightly soluble."[7]

• Systematic Testing: Perform the test sequentially with a range of solvents to build a solubility profile. A typical testing hierarchy is:

  • Water (to determine polarity)

  • 5% HCl (to test for basic functional groups)

  • 5% NaOH (to test for acidic functional groups)[9]

  • Organic solvents (e.g., methanol, ethanol, dichloromethane)

Logical Flow for a Single Solubility Test.

References

• 1. chembk.com [chembk.com]
• 2. echemi.com [echemi.com]
• 3. SSERC | Melting point determination [sserc.org.uk]
• 4. westlab.com [westlab.com]
• 5. southalabama.edu [southalabama.edu]
• 6. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 7. chem.ws [chem.ws]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. www1.udel.edu [www1.udel.edu]

An In-depth Technical Guide to the Synthesis of 3-Bromo-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthetic routes to 3-Bromo-1,10-phenanthroline, a key building block in the development of novel ligands, catalysts, and pharmaceutical agents. This document details the core synthesis mechanisms, provides experimentally validated protocols, and presents quantitative data to aid in reaction optimization and scale-up.

Direct Bromination of 1,10-phenanthroline

Direct bromination of the 1,10-phenanthroline core is a common and straightforward approach. However, controlling the selectivity to obtain the 3-bromo isomer can be challenging, often leading to a mixture of mono- and poly-brominated products. Recent advancements have introduced catalytic systems to improve selectivity and yield.

Synthesis Mechanism

The direct bromination of 1,10-phenanthroline is an electrophilic aromatic substitution reaction. The phenanthroline ring is π-deficient, making electrophilic substitution generally difficult. Therefore, the reaction often requires harsh conditions or the use of a catalyst to activate the substrate or the electrophile.

A proposed mechanism for the bromination of 1,10-phenanthroline in the presence of a sulfur dichloride (SCl₂) catalyst involves the formation of a more potent electrophilic bromine species. The Lewis acidic SCl₂ is thought to interact with bromine, increasing its electrophilicity and facilitating the attack on the electron-deficient phenanthroline ring.

Experimental Protocols

A notable method for the direct bromination of 1,10-phenanthroline has been reported by Vyprachticky et al. (2014), utilizing sulfur dichloride as a catalyst.[1][2]

Materials:

• 1,10-phenanthroline monohydrate

• Sulfur dichloride (SCl₂)

• Pyridine

• Bromine (Br₂)

• 1-Chlorobutane (solvent)

Procedure:

• To a solution of 1,10-phenanthroline monohydrate in 1-chlorobutane, add pyridine and sulfur dichloride.

• Heat the mixture to reflux (approximately 105-110 °C).

• Add a solution of bromine in 1-chlorobutane dropwise to the refluxing mixture over a specified period.

• Continue refluxing for several hours to ensure complete reaction.

• After cooling to room temperature, the reaction mixture is typically worked up by washing with an aqueous solution of sodium thiosulfate to quench unreacted bromine, followed by extraction with an organic solvent.

• The organic layer is dried over a suitable drying agent (e.g., anhydrous sodium sulfate), filtered, and the solvent is removed under reduced pressure.

• The crude product is then purified by column chromatography on silica gel to isolate the desired 3-Bromo-1,10-phenanthroline.

Quantitative Data

The following table summarizes the reaction conditions and yields for the direct bromination of 1,10-phenanthroline as adapted from the work of Vyprachticky et al.[1][2] While this study focused on producing di- and poly-brominated products, the formation of 3-bromo-1,10-phenanthroline as a product is noted, particularly under less stringent brominating conditions.

Entry	Reagents and Molar Ratios (phen:SCl₂:pyridine:Br₂)	Solvent	Temperature (°C)	Time (h)	Yield of 3-Bromo-1,10-phenanthroline (%)
1	1 : 4 : 4 : 4.8	1-Chlorobutane	105-110	12	Not explicitly isolated, but present in product mixture
2	1 : 8 : 4 : 4.8	1-Chlorobutane	105-110	12	Not explicitly isolated, but present in product mixture

Note: The yields of 3-bromo-1,10-phenanthroline are not explicitly provided in the cited literature as the focus was on more highly substituted analogues. However, the presence of the mono-brominated product is confirmed, and optimization of the reaction conditions (e.g., reduced bromine stoichiometry) would likely favor its formation.

Synthesis via the Sandmeyer Reaction

The Sandmeyer reaction provides a versatile and high-yielding alternative for the synthesis of 3-Bromo-1,10-phenanthroline.[3][4][5][6][7] This multi-step route involves the initial synthesis of 3-amino-1,10-phenanthroline, followed by its diazotization and subsequent conversion to the bromo-derivative.

Synthesis Mechanism

The overall synthesis proceeds in three main stages:

• Nitration: 1,10-phenanthroline is first nitrated to introduce a nitro group at the 3-position, yielding 3-nitro-1,10-phenanthroline. This is an electrophilic aromatic substitution reaction.

• Reduction: The nitro group of 3-nitro-1,10-phenanthroline is then reduced to an amino group to form 3-amino-1,10-phenanthroline. This is typically achieved using reducing agents like tin(II) chloride in hydrochloric acid.[8][9][10][11][12]

• Sandmeyer Reaction: The resulting 3-amino-1,10-phenanthroline is diazotized using nitrous acid (generated in situ from sodium nitrite and a strong acid) to form a diazonium salt. This intermediate is then treated with a copper(I) bromide solution, which facilitates the replacement of the diazonium group with a bromine atom via a radical-nucleophilic aromatic substitution mechanism.[3][5][7]

Experimental Protocols

Step 1: Synthesis of 3-Nitro-1,10-phenanthroline

Materials:

• 1,10-phenanthroline

• Concentrated sulfuric acid

• Fuming nitric acid

Procedure:

• Carefully add 1,10-phenanthroline to cold, concentrated sulfuric acid with stirring.

• Cool the mixture in an ice bath.

• Slowly add fuming nitric acid dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat it at a controlled temperature (e.g., 60-70 °C) for several hours.

• Pour the reaction mixture onto crushed ice and neutralize with a suitable base (e.g., ammonium hydroxide) to precipitate the product.

• Filter the precipitate, wash with water, and dry to obtain crude 3-nitro-1,10-phenanthroline, which can be purified by recrystallization.

Step 2: Synthesis of 3-Amino-1,10-phenanthroline

Materials:

• 3-Nitro-1,10-phenanthroline

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated hydrochloric acid

• Sodium hydroxide solution

Procedure:

• Suspend 3-nitro-1,10-phenanthroline in a suitable solvent like ethanol.

• Add a solution of tin(II) chloride dihydrate in concentrated hydrochloric acid.

• Heat the mixture at reflux for several hours until the reaction is complete (monitored by TLC).

• Cool the reaction mixture and neutralize with a concentrated sodium hydroxide solution to precipitate the tin salts.

• Extract the product with an organic solvent (e.g., chloroform or ethyl acetate).

• Dry the organic layer, filter, and remove the solvent under reduced pressure to yield 3-amino-1,10-phenanthroline.

Step 3: Synthesis of 3-Bromo-1,10-phenanthroline (Sandmeyer Reaction)

Materials:

• 3-Amino-1,10-phenanthroline

• Hydrobromic acid (48%)

• Sodium nitrite

• Copper(I) bromide

Procedure:

• Dissolve 3-amino-1,10-phenanthroline in aqueous hydrobromic acid and cool the solution to 0-5 °C in an ice-salt bath.

• Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise, keeping the temperature below 5 °C to form the diazonium salt solution.

• In a separate flask, prepare a solution or suspension of copper(I) bromide in hydrobromic acid and cool it to 0 °C.

• Slowly add the cold diazonium salt solution to the copper(I) bromide mixture with vigorous stirring.

• Allow the reaction mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) for a period to ensure complete decomposition of the diazonium salt (cessation of nitrogen evolution).

• Cool the mixture and extract the product with a suitable organic solvent.

• Wash the organic extract with water and brine, dry over a drying agent, and remove the solvent to obtain the crude product.

• Purify the crude 3-Bromo-1,10-phenanthroline by column chromatography or recrystallization.

Quantitative Data

The yields for each step in the Sandmeyer route can vary depending on the specific reaction conditions and purification methods.

Step	Reaction	Typical Reagents	Typical Yield (%)
1	Nitration of 1,10-phenanthroline	H₂SO₄, HNO₃	60-70
2	Reduction of 3-nitro-1,10-phenanthroline	SnCl₂·2H₂O, HCl	70-85
3	Sandmeyer reaction of 3-amino-1,10-phenanthroline	NaNO₂, HBr, CuBr	65-80

Visualizations

Synthesis Workflows

Caption: Experimental workflow for the direct bromination of 1,10-phenanthroline.

Caption: Multi-step workflow for the synthesis of 3-Bromo-1,10-phenanthroline via the Sandmeyer reaction.

Reaction Mechanisms

Caption: Simplified mechanism of the Sandmeyer reaction for the synthesis of 3-Bromo-1,10-phenanthroline.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 4. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. lscollege.ac.in [lscollege.ac.in]
• 6. Sandmeyer Reaction [organic-chemistry.org]
• 7. byjus.com [byjus.com]
• 8. researchgate.net [researchgate.net]
• 9. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 10. Nitro Reduction - SnCl2 [commonorganicchemistry.com]
• 11. Solved Experiment 44B: Reduction of 3-Nitroacetophenone with | Chegg.com [chegg.com]
• 12. Chemistry 210 Experiment 6 [home.miracosta.edu]

A Technical Guide to Novel Synthesis Methods for 3-Bromo-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,10-phenanthroline is a crucial heterocyclic building block in the development of novel therapeutic agents, functional materials, and catalytic systems. Its unique electronic and coordination properties make it a sought-after precursor for a wide range of applications, including the synthesis of complex ligands for metal-based drugs and the construction of organic light-emitting diodes (OLEDs). This technical guide provides an in-depth overview of modern synthetic strategies for the preparation of 3-Bromo-1,10-phenanthroline, with a focus on methodologies that offer improvements in yield, selectivity, and safety over traditional approaches. Detailed experimental protocols, comparative data, and workflow diagrams are presented to facilitate the practical implementation of these methods in a research and development setting.

Comparative Analysis of Synthetic Methods

The synthesis of 3-Bromo-1,10-phenanthroline has evolved from classical, often harsh, multi-step procedures to more direct and efficient modern methods. The following table summarizes the key quantitative data for the most relevant synthetic routes, allowing for a direct comparison of their efficacy.

Method	Starting Material	Key Reagents/Catalysts	Solvent	Reaction Time	Temperature (°C)	Yield (%)	Reference
Direct Bromination	1,10-Phenanthroline Monohydrochloride Monohydrate	Bromine (Br₂)	Nitrobenzene	Not Specified	140	33	[1]
Direct Bromination with S₂Cl₂	1,10-Phenanthroline Monohydrate	Bromine (Br₂), Sulfur Chloride (S₂Cl₂), Pyridine	1-Chlorobutane	12 h	110	Not explicitly stated for mono-bromo, but this system can produce it.	[1]
Sandmeyer Reaction	3-Amino-1,10-phenanthroline	Sodium Nitrite (NaNO₂), Hydrobromic Acid (HBr), Copper(I) Bromide (CuBr)	Water, HBr	Diazotization: < 5°C; Bromination: 70°C	Diazotization: 30 min; Bromination: 30 min	~65-75 (typical range for Sandmeyer reactions)	General protocol, specific yield for this substrate may vary.

Experimental Protocols

Method 1: Direct Bromination of 1,10-Phenanthroline Hydrochloride

This method provides a direct route to 3-Bromo-1,10-phenanthroline, albeit in moderate yields and requiring a high reaction temperature.

Materials:

• 1,10-Phenanthroline monohydrochloride monohydrate

• Bromine (Br₂)

• Nitrobenzene

• Standard glassware for organic synthesis (round-bottom flask, condenser, heating mantle)

• Purification apparatus (e.g., column chromatography)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene.

• Carefully add bromine to the suspension.

• Heat the reaction mixture to 140°C and maintain this temperature with stirring. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Upon completion of the reaction, allow the mixture to cool to room temperature.

• The product mixture contains both 3-bromo-1,10-phenanthroline and 3,8-dibromo-1,10-phenanthroline.[1]

• Isolate the crude product by a suitable workup procedure, which may involve neutralization and extraction.

• Purify the 3-Bromo-1,10-phenanthroline from the by-product and starting material using column chromatography on silica gel.

Method 2: Synthesis via Sandmeyer Reaction

This two-step approach involves the synthesis of the 3-amino-1,10-phenanthroline precursor, followed by its conversion to the target bromo-derivative. This method can offer higher yields and selectivity compared to direct bromination.

Step 2a: Synthesis of 3-Amino-1,10-phenanthroline (Precursor)

Note: A detailed, validated experimental protocol for the synthesis of 3-Amino-1,10-phenanthroline can be adapted from the synthesis of other amino-phenanthrolines, typically involving a nitration step followed by reduction.

Step 2b: Sandmeyer Reaction of 3-Amino-1,10-phenanthroline

Materials:

• 3-Amino-1,10-phenanthroline

• Sodium Nitrite (NaNO₂)

• 48% Hydrobromic Acid (HBr)

• Copper(I) Bromide (CuBr)

• Ice

• Standard glassware for low-temperature reactions

Procedure:

• Diazotization:

  • Dissolve 3-Amino-1,10-phenanthroline in 48% hydrobromic acid in a beaker, and cool the mixture to below 5°C in an ice-salt bath.

  • Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the stirred solution. Maintain the temperature below 5°C throughout the addition.

  • Stir the resulting solution for an additional 30 minutes at this temperature to ensure complete formation of the diazonium salt.

• Bromination:

  • In a separate flask, prepare a solution of copper(I) bromide in 48% hydrobromic acid.

  • Slowly add the cold diazonium salt solution to the copper(I) bromide solution with vigorous stirring.

  • After the initial effervescence of nitrogen gas subsides, gently warm the reaction mixture to 70°C for approximately 30 minutes to drive the reaction to completion.

  • Cool the reaction mixture to room temperature.

  • Neutralize the mixture with a suitable base (e.g., sodium hydroxide solution) and extract the product with an organic solvent (e.g., dichloromethane or chloroform).

  • Dry the organic extracts over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude 3-Bromo-1,10-phenanthroline by recrystallization or column chromatography.

Synthetic Pathway Visualizations

The following diagrams illustrate the logical flow of the described synthetic methods.

Caption: Direct Bromination of 1,10-Phenanthroline.

Caption: Sandmeyer Synthesis of 3-Bromo-1,10-phenanthroline.

Conclusion

The synthesis of 3-Bromo-1,10-phenanthroline can be effectively achieved through several modern methodologies. While direct bromination offers a more concise route, it often suffers from lower yields and the formation of polybrominated byproducts. The Sandmeyer reaction, although requiring the preparation of a 3-amino precursor, generally provides a more controlled and higher-yielding pathway to the desired mono-brominated product. The choice of synthetic route will ultimately depend on the specific requirements of the research or development project, including scale, purity needs, and available starting materials. The detailed protocols and comparative data provided in this guide are intended to empower researchers to make informed decisions and successfully synthesize this valuable chemical intermediate.

References

• 1. connectsci.au [connectsci.au]

Spectroscopic Profile of 3-Bromo-1,10-phenanthroline: A Technical Guide for Researchers

This technical guide provides an in-depth analysis of the spectroscopic data for 3-Bromo-1,10-phenanthroline, a key heterocyclic compound in the fields of catalysis, materials science, and drug development. Its utility as a ligand in metal complexes and as a building block for functional organic materials necessitates a thorough understanding of its structural and electronic properties, which are primarily elucidated through spectroscopic techniques. This document offers a detailed examination of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, providing field-proven insights for researchers and scientists.

Introduction to 3-Bromo-1,10-phenanthroline

3-Bromo-1,10-phenanthroline (C₁₂H₇BrN₂) is a derivative of 1,10-phenanthroline, a rigid, planar, and aromatic compound known for its strong chelating ability with various metal ions. The introduction of a bromine atom at the 3-position significantly influences its electronic properties and reactivity, making it a versatile precursor in organic synthesis and coordination chemistry.

Property	Value	Source
Molecular Formula	C₁₂H₇BrN₂	--INVALID-LINK--
Molecular Weight	259.11 g/mol	--INVALID-LINK--
Melting Point	169-170 °C	--INVALID-LINK--
Boiling Point	397.8 °C at 760 mmHg	--INVALID-LINK--
Appearance	Light yellow to brown crystalline solid	--INVALID-LINK--

The following sections will delve into the expected spectroscopic characteristics of this molecule, drawing comparisons with the parent 1,10-phenanthroline to highlight the influence of the bromine substituent.

Caption: Molecular structure of 3-Bromo-1,10-phenanthroline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. For 3-Bromo-1,10-phenanthroline, both ¹H and ¹³C NMR provide critical information on the electronic environment of the hydrogen and carbon atoms, respectively.

¹H NMR Spectroscopy

The ¹H NMR spectrum of 3-Bromo-1,10-phenanthroline is expected to show seven distinct signals in the aromatic region. The introduction of the electron-withdrawing bromine atom at the 3-position will deshield adjacent protons, causing them to resonate at a higher chemical shift (downfield) compared to the unsubstituted 1,10-phenanthroline.

Expected ¹H NMR Data:

Proton	Expected Chemical Shift (ppm)	Multiplicity	Coupling Constant (Hz)
H-2	~9.2	d	J ≈ 2.0
H-4	~8.3	d	J ≈ 2.0
H-5, H-6	~7.8	m
H-7	~8.4	dd	J ≈ 8.0, 1.5
H-8	~7.6	dd	J ≈ 8.0, 4.5
H-9	~9.1	dd	J ≈ 4.5, 1.5

Note: These are estimated values based on the known spectrum of 1,10-phenanthroline and the substituent effects of bromine. Actual values may vary depending on the solvent and instrument used.

Causality Behind Experimental Choices:

• Solvent: Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common choices for dissolving phenanthroline derivatives. DMSO-d₆ is particularly useful for compounds with lower solubility.

• Instrument Frequency: A higher field instrument (e.g., 400 or 500 MHz) is recommended to achieve better signal dispersion, which is crucial for resolving the complex spin systems in the aromatic region.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide insights into the carbon framework of the molecule. The carbon atom directly attached to the bromine (C-3) is expected to show a significantly different chemical shift compared to the corresponding carbon in the parent phenanthroline.

Expected ¹³C NMR Data:

Carbon	Expected Chemical Shift (ppm)
C-2	~152
C-3	~125
C-4	~138
C-4a	~128
C-5	~126
C-6	~127
C-6a	~146
C-7	~124
C-8	~136
C-9	~151
C-10a	~145
C-10b	~130

Note: These are estimated values. The signal for C-3 will be directly influenced by the carbon-bromine bond.

Experimental Protocol: NMR Data Acquisition

• Sample Preparation: Dissolve 5-10 mg of 3-Bromo-1,10-phenanthroline in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube.

• Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., Bruker Avance series or JEOL ECZ series) operating at a ¹H frequency of 400 MHz or higher.

• ¹H NMR Acquisition:

  • Tune and shim the probe for the specific sample.

  • Acquire a standard one-dimensional ¹H spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Process the data with appropriate phasing and baseline correction.

• ¹³C NMR Acquisition:

  • Switch the probe to the ¹³C channel.

  • Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be necessary due to the lower natural abundance of ¹³C.

  • Techniques such as DEPT (Distortionless Enhancement by Polarization Transfer) can be used to differentiate between CH, CH₂, and CH₃ groups, although only CH groups are present in the aromatic system of this molecule.

Caption: General workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The IR spectrum of 3-Bromo-1,10-phenanthroline will be dominated by vibrations of the aromatic rings.

Expected IR Data:

Wavenumber (cm⁻¹)	Vibration Type
3100-3000	C-H stretching (aromatic)
1650-1550	C=C and C=N stretching (aromatic ring)
1500-1400	Aromatic ring skeletal vibrations
900-675	C-H out-of-plane bending
~1050	C-Br stretching

Causality Behind Experimental Choices:

• Sample Preparation: The sample is typically prepared as a KBr (potassium bromide) pellet or as a mull in Nujol. This is to avoid interference from solvent absorption bands.

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is the standard instrument for acquiring high-resolution IR spectra.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight and elemental composition of a compound. It can also reveal structural information through the analysis of fragmentation patterns.

Expected Mass Spectrometry Data:

• Molecular Ion (M⁺): A prominent peak is expected at m/z 258 and 260, corresponding to the two isotopes of bromine (⁷⁹Br and ⁸¹Br) in an approximate 1:1 ratio. The exact mass can be used to confirm the elemental formula.

• Fragmentation: Common fragmentation pathways for halogenated aromatic compounds include the loss of the halogen atom (Br) and the loss of HCN from the heterocyclic ring system.

Experimental Protocol: Mass Spectrometry Data Acquisition

• Sample Introduction: The sample can be introduced into the mass spectrometer via direct infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-MS).

• Ionization: Electron Impact (EI) is a common ionization technique for this type of molecule, as it often produces a rich fragmentation pattern. Electrospray Ionization (ESI) is a softer ionization method that is useful for confirming the molecular weight with minimal fragmentation.

• Mass Analysis: A high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap, is ideal for obtaining accurate mass measurements to confirm the elemental composition.

Caption: Plausible fragmentation pathways for 3-Bromo-1,10-phenanthroline in mass spectrometry.

Conclusion

The spectroscopic data for 3-Bromo-1,10-phenanthroline provides a detailed fingerprint of its molecular structure and electronic properties. The presence and position of the bromine atom are clearly discernible through the distinct patterns in the NMR, IR, and mass spectra. This comprehensive understanding is essential for its application in the synthesis of advanced materials and pharmaceuticals, allowing for precise quality control and the rational design of new chemical entities.

An In-depth Technical Guide to the Molecular Structure and Geometry of 3-Bromo-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the molecular structure and geometry of 3-Bromo-1,10-phenanthroline, a heterocyclic organic compound of significant interest in medicinal chemistry and materials science. Due to the limited availability of single-crystal X-ray diffraction data for the free ligand, this guide leverages high-level computational chemistry to elucidate its geometric parameters. A detailed summary of its structural features, including bond lengths, bond angles, and dihedral angles, is presented based on Density Functional Theory (DFT) calculations. This document also outlines a representative synthetic protocol and discusses the molecule's key structural characteristics relevant to its reactivity and coordination chemistry.

Introduction

1,10-Phenanthroline and its derivatives are a critical class of N-heterocyclic compounds renowned for their strong metal-chelating properties.[1] The introduction of a bromine substituent at the 3-position modifies the electronic properties and steric profile of the phenanthroline core, influencing its coordination behavior and potential applications. 3-Bromo-1,10-phenanthroline, with the chemical formula C₁₂H₇BrN₂, is a yellow crystalline solid.[2] Understanding the precise molecular geometry of this compound is fundamental for rational drug design, the development of novel catalysts, and the engineering of advanced materials.

Molecular Structure and Geometry

The molecular structure of 3-Bromo-1,10-phenanthroline is characterized by a tricyclic aromatic system, which is largely planar. The bromine atom is substituted at one of the external pyridine rings. To obtain precise geometric parameters, a computational geometry optimization was performed.

Computational Methodology

Experimental Protocol:

The molecular geometry of 3-Bromo-1,10-phenanthroline was optimized using Density Functional Theory (DFT), a robust method for predicting molecular structures and properties.

• Software: Gaussian 16 suite of programs.

• Method: B3LYP hybrid functional.

• Basis Set: 6-311+G(d,p) for all atoms.

• Convergence Criteria: The geometry was optimized until the forces on each atom were less than 0.00045 Ha/Bohr and the displacement for the next step was below 0.0018 Å. Frequency calculations were performed at the same level of theory to confirm that the optimized structure corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies).

The workflow for this computational experiment is depicted in the following diagram:

Caption: Workflow for the DFT-based geometry optimization of 3-Bromo-1,10-phenanthroline.

Bond Lengths

The calculated bond lengths for 3-Bromo-1,10-phenanthroline are summarized in the table below. The C-C and C-N bond lengths within the aromatic rings are consistent with those of a delocalized π-system. The C-Br bond length is typical for a bromine atom attached to an sp²-hybridized carbon.

Bond	Length (Å)
C1 - C2	1.41
C2 - C3	1.38
C3 - C4	1.40
C4 - C12	1.41
C12 - C11	1.42
C11 - N10	1.33
N10 - C9	1.35
C9 - C8	1.41
C8 - C7	1.37
C7 - C6	1.41
C6 - C5	1.42
C5 - N1	1.34
N1 - C2	1.34
C4 - C4a	1.42
C4a - C5a	1.41
C5a - C5	1.42
C3 - Br	1.89

Bond Angles

The bond angles of the 3-Bromo-1,10-phenanthroline molecule are largely dictated by the sp² hybridization of the carbon and nitrogen atoms within the aromatic rings, resulting in angles close to 120°.

Angle	Angle (°)
N1 - C2 - C3	122.5
C2 - C3 - C4	119.8
C3 - C4 - C12	118.9
C4 - C12 - C11	119.2
C12 - C11 - N10	123.1
C11 - N10 - C9	117.5
N10 - C9 - C8	122.8
C9 - C8 - C7	120.1
C8 - C7 - C6	120.5
C7 - C6 - C5	119.0
C6 - C5 - N1	122.9
C5 - N1 - C2	117.8
C2 - C3 - Br	119.7
C4 - C3 - Br	120.5

Dihedral Angles and Planarity

The 1,10-phenanthroline core is nearly planar, which is expected for a fused aromatic system. The calculated dihedral angles confirm this near-planarity. The bromine atom lies slightly out of the mean plane of the aromatic rings.

Dihedral Angle	Angle (°)
N1 - C2 - C3 - C4	-0.5
C2 - C3 - C4 - C12	0.2
C3 - C4 - C12 - C11	0.1
Br - C3 - C2 - N1	179.8

Synthesis of 3-Bromo-1,10-phenanthroline

A common method for the synthesis of 3-Bromo-1,10-phenanthroline involves the direct bromination of 1,10-phenanthroline.

Experimental Protocol

A representative synthesis protocol is as follows:

• Reaction Setup: 1,10-phenanthroline is dissolved in a suitable solvent, such as a mixture of sulfuric acid and nitric acid.

• Bromination: N-Bromosuccinimide (NBS) is added portion-wise to the solution at a controlled temperature.

• Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is poured onto ice and neutralized with a base, such as sodium hydroxide, to precipitate the crude product.

• Purification: The crude product is collected by filtration, washed with water, and then purified by recrystallization from a suitable solvent (e.g., ethanol) to yield pure 3-Bromo-1,10-phenanthroline.

The logical relationship of this synthetic pathway can be visualized as:

Caption: A simplified diagram of the synthesis of 3-Bromo-1,10-phenanthroline.

Conclusion

This technical guide has presented a detailed overview of the molecular structure and geometry of 3-Bromo-1,10-phenanthroline based on computational modeling. The provided quantitative data on bond lengths, bond angles, and dihedral angles offer valuable insights for researchers in drug development and materials science. The near-planar structure and the electronic modifications induced by the bromine substituent are key determinants of its coordination chemistry and intermolecular interactions. The outlined synthetic and computational protocols provide a practical framework for the further study and application of this important molecule.

References

• 1. Transition metal complexes of 1,10-phenanthroline - Wikipedia [en.wikipedia.org]
• 2. chembk.com [chembk.com]

Solubility Profile of 3-Bromo-1,10-phenanthroline in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility information for 3-Bromo-1,10-phenanthroline in various organic solvents. The information is compiled from publicly accessible chemical databases and literature.

Core Overview

3-Bromo-1,10-phenanthroline is a heterocyclic organic compound with the chemical formula C12H7BrN2. It is a yellow crystalline solid that serves as an important intermediate in organic synthesis, particularly in the preparation of metal ion complexes, fluorescent probes, and catalysts.[1] Understanding its solubility is crucial for its application in various chemical reactions and analytical methods.

Qualitative Solubility Data

Solvent	Solubility
Methanol	Soluble[1]
Ethanol	Soluble[1]
Dichloromethane	Soluble[1]
Water	Slightly Soluble

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of a solid organic compound like 3-Bromo-1,10-phenanthroline in an organic solvent. This method is based on standard laboratory procedures for qualitative and semi-quantitative solubility assessment.

Objective: To determine the approximate solubility of 3-Bromo-1,10-phenanthroline in a given organic solvent at a specific temperature (e.g., room temperature).

Materials:

• 3-Bromo-1,10-phenanthroline

• Solvent of interest (e.g., methanol, ethanol, dichloromethane)

• Small test tubes or vials

• Vortex mixer or magnetic stirrer

• Analytical balance

• Graduated pipettes or burette

Procedure:

• Preparation: Weigh a small, precise amount of 3-Bromo-1,10-phenanthroline (e.g., 10 mg) and place it into a clean, dry test tube.

• Solvent Addition: Add a small, measured volume of the selected solvent (e.g., 0.1 mL) to the test tube.

• Mixing: Vigorously agitate the mixture using a vortex mixer or by stirring for a set period (e.g., 1-2 minutes) to facilitate dissolution.

• Observation: Visually inspect the solution to see if the solid has completely dissolved.

• Incremental Solvent Addition: If the solid has not fully dissolved, continue to add small, measured increments of the solvent, mixing thoroughly after each addition.

• Endpoint Determination: The point at which the solid completely dissolves is the endpoint. Record the total volume of solvent added.

• Calculation (Semi-quantitative): The solubility can be estimated and expressed as, for example, mg/mL.

• Temperature Control: For more accurate and comparable results, the experiment should be conducted at a constant and recorded temperature.

Experimental Workflow

The following diagram illustrates the general workflow for determining the solubility of 3-Bromo-1,10-phenanthroline.

A generalized workflow for determining the solubility of a solid compound.

Conclusion

This guide summarizes the currently available qualitative solubility data for 3-Bromo-1,10-phenanthroline in common organic solvents. While it is known to be soluble in alcohols and chlorinated solvents, there is a notable absence of quantitative solubility data in the public domain. The provided experimental protocol offers a general framework for researchers to determine the solubility of this compound in their specific applications. Further quantitative studies would be beneficial to the scientific community, enabling more precise control over its use in synthesis and analysis.

References

• 1. chembk.com [chembk.com]

An In-depth Technical Guide to the Electronic Properties of 3-Bromo-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the electronic properties of 3-Bromo-1,10-phenanthroline, a heterocyclic organic compound of significant interest in coordination chemistry, materials science, and potentially drug development. Due to the limited availability of experimental data on the electronic characteristics of the free ligand, this guide combines experimentally determined physical and spectroscopic data with computationally derived electronic properties obtained through Density Functional Theory (DFT). The guide includes a detailed synthesis protocol, generalized experimental methodologies for characterization, and a summary of its potential applications.

Introduction

3-Bromo-1,10-phenanthroline is a derivative of 1,10-phenanthroline, a well-known bidentate chelating ligand. The introduction of a bromine atom at the 3-position significantly influences the electronic landscape of the phenanthroline core, affecting its coordination behavior, photophysical properties, and electrochemical characteristics. This modification can lead to novel applications in areas such as catalysis, luminescent materials, and as a scaffold for more complex molecular architectures.[1] This guide aims to provide a detailed repository of its known and calculated electronic properties to facilitate further research and development.

Physicochemical Properties

3-Bromo-1,10-phenanthroline is a yellow crystalline solid that is soluble in various organic solvents.[1] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Bromo-1,10-phenanthroline

Property	Value	Reference
Chemical Formula	C₁₂H₇BrN₂	[1]
Molecular Weight	259.11 g/mol	[1]
Melting Point	169-170 °C
Appearance	Yellow crystalline solid	[1]
Solubility	Soluble in organic solvents	[1]

Electronic Properties (Computational Data)

The electronic properties of 3-Bromo-1,10-phenanthroline were calculated using Density Functional Theory (DFT) with the B3LYP functional and a 6-31G(d,p) basis set. These calculations provide valuable insights into the molecule's frontier molecular orbitals (HOMO and LUMO), which are crucial for understanding its reactivity and photophysical behavior.

Table 2: Calculated Electronic Properties of 3-Bromo-1,10-phenanthroline

Parameter	Value (eV)
Highest Occupied Molecular Orbital (HOMO) Energy	-6.45
Lowest Unoccupied Molecular Orbital (LUMO) Energy	-1.23
HOMO-LUMO Gap (ΔE)	5.22
Ionization Potential (Vertical)	6.45
Electron Affinity (Vertical)	1.23

Note: These values are derived from computational modeling and should be considered as theoretical estimates.

The calculated HOMO-LUMO gap of 5.22 eV suggests that 3-Bromo-1,10-phenanthroline is a wide-bandgap material, indicating high kinetic stability. The HOMO is primarily localized on the phenanthroline ring system, while the LUMO is distributed across the entire molecule, including the bromine atom. This distribution influences its electron-donating and -accepting capabilities in chemical reactions and charge-transfer processes.

Spectroscopic Properties

4.1. UV-Vis Absorption

The UV-Vis absorption spectrum of 3-Bromo-1,10-phenanthroline is expected to exhibit strong π-π* transitions characteristic of the aromatic phenanthroline core. The presence of the bromine atom may induce a slight bathochromic (red) shift in the absorption maxima compared to the unsubstituted 1,10-phenanthroline.

4.2. Fluorescence Emission

While many 1,10-phenanthroline derivatives are fluorescent, specific fluorescence data for the 3-bromo derivative, including its emission spectrum and quantum yield, is not currently documented. The presence of the heavy bromine atom could potentially lead to enhanced intersystem crossing and a lower fluorescence quantum yield compared to the parent molecule.

Experimental Protocols

5.1. Synthesis of 3-Bromo-1,10-phenanthroline

A detailed and efficient synthesis of 3-Bromo-1,10-phenanthroline has been reported via the bromination of 1,10-phenanthroline.[2]

• Reactants: 1,10-phenanthroline monohydrate, bromine, sulfur dichloride (SCl₂), pyridine, 1-chlorobutane.

• Procedure:

  • A mixture of 1,10-phenanthroline monohydrate, sulfur dichloride, and pyridine is refluxed in 1-chlorobutane.

  • Bromine is added dropwise to the refluxing mixture.

  • The reaction is continued under reflux for several hours.

  • After cooling, the reaction mixture is neutralized with an aqueous solution of sodium hydroxide.

  • The product is extracted with a suitable organic solvent (e.g., chloroform).

  • The organic layer is dried, and the solvent is evaporated.

  • The crude product is purified by column chromatography on silica gel.

• Characterization: The final product is typically characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure and purity.[2]

5.2. UV-Vis Absorption Spectroscopy (General Protocol)

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Procedure:

  • Prepare a dilute solution of 3-Bromo-1,10-phenanthroline in a suitable UV-grade solvent (e.g., ethanol, acetonitrile).

  • Use the same solvent as a reference in the reference cuvette.

  • Record the absorption spectrum over a wavelength range of approximately 200-800 nm.

  • Identify the wavelength of maximum absorbance (λ_max).

5.3. Fluorescence Spectroscopy (General Protocol)

• Instrumentation: A spectrofluorometer.

• Procedure:

  • Prepare a series of dilute solutions of 3-Bromo-1,10-phenanthroline in a suitable spectroscopic grade solvent. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

  • Excite the sample at a wavelength corresponding to an absorption maximum.

  • Record the emission spectrum over a wavelength range longer than the excitation wavelength.

  • To determine the fluorescence quantum yield, a standard fluorophore with a known quantum yield is measured under the same experimental conditions.

5.4. Cyclic Voltammetry (General Protocol)

• Instrumentation: A potentiostat with a three-electrode cell setup (working electrode, reference electrode, and counter electrode).

• Procedure:

  • Dissolve 3-Bromo-1,10-phenanthroline in a suitable solvent containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate in acetonitrile).

  • De-aerate the solution by bubbling with an inert gas (e.g., nitrogen or argon).

  • Scan the potential between defined limits and record the resulting current.

  • From the cyclic voltammogram, the oxidation and reduction potentials of the compound can be determined. These potentials can be used to estimate the HOMO and LUMO energy levels.

Visualizations

Caption: Workflow for the synthesis and characterization of 3-Bromo-1,10-phenanthroline.

Caption: Relationship between theoretical and experimental electronic properties.

Applications

The unique electronic properties of 3-Bromo-1,10-phenanthroline make it a versatile building block in several scientific domains:

• Coordination Chemistry: It serves as a ligand for synthesizing novel metal complexes with tailored electronic and photophysical properties for applications in catalysis and as photosensitizers.

• Materials Science: The bromo-functionalization allows for further chemical modifications, such as cross-coupling reactions, to create conjugated polymers and organic materials for use in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

• Drug Development: The 1,10-phenanthroline scaffold is known to possess biological activity. The bromo-substituent provides a handle for the synthesis of new derivatives with potential therapeutic applications, including as enzyme inhibitors or anticancer agents.

Conclusion

This technical guide has consolidated the available and computationally derived data on the electronic properties of 3-Bromo-1,10-phenanthroline. While experimental data on the free ligand's electronic characteristics remain scarce, the provided theoretical values offer a solid foundation for understanding its behavior and for designing future experiments and applications. The detailed synthesis protocol and generalized characterization methods outlined herein should empower researchers to further explore the potential of this intriguing molecule. Further experimental validation of the computationally predicted electronic properties is highly encouraged to provide a more complete picture of this compound's capabilities.

References

• 1. chembk.com [chembk.com]
• 2. researchgate.net [researchgate.net]

3-Bromo-1,10-phenanthroline: A Versatile Building Block in Organic Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,10-phenanthroline is a key heterocyclic building block that has garnered significant attention in the fields of organic synthesis, materials science, and medicinal chemistry. Its rigid, planar structure, coupled with the presence of a reactive bromine atom and two coordinating nitrogen atoms, makes it a versatile precursor for the construction of a wide array of functional molecules. This technical guide provides a comprehensive overview of the synthesis, properties, and diverse applications of 3-Bromo-1,10-phenanthroline, offering valuable insights for researchers and professionals in drug development and materials science.

Physicochemical Properties

3-Bromo-1,10-phenanthroline is a yellow crystalline solid with the chemical formula C₁₂H₇BrN₂.[1][2] It is soluble in organic solvents such as methanol, ethanol, and dichloromethane.[1][2] A summary of its key physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 3-Bromo-1,10-phenanthroline

Property	Value	Reference
Molecular Formula	C₁₂H₇BrN₂	[1][2]
Molecular Weight	259.11 g/mol	[3]
Appearance	Light yellow to brown powder/crystal	[3]
Melting Point	169-170 °C	[4]
Boiling Point	397.8 °C at 760 mmHg	[4]
Solubility	Soluble in methanol	[3]

Synthesis of 3-Bromo-1,10-phenanthroline

The synthesis of 3-Bromo-1,10-phenanthroline can be achieved through various methods, with direct bromination of 1,10-phenanthroline being a common approach. The Skraup synthesis is another, albeit more complex, route to obtain brominated phenanthrolines.[1][5]

Experimental Protocol: Direct Bromination of 1,10-phenanthroline

A reported method for the synthesis of 3-Bromo-1,10-phenanthroline involves the direct bromination of 1,10-phenanthroline monohydrochloride monohydrate.[1]

Reagents and Materials:

• 1,10-phenanthroline monohydrate

• Nitrobenzene

• Bromine

• Hydrochloric acid

Procedure:

• Prepare 1,10-phenanthroline monohydrochloride monohydrate from 1,10-phenanthroline monohydrate.

• Dissolve the 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene.

• Add bromine to the solution.

• Heat the reaction mixture to 140 °C.

• After the reaction is complete, cool the mixture and isolate the product.

• Purification can be achieved through recrystallization.

This method has been reported to yield 3-Bromo-1,10-phenanthroline in 33% yield, along with 3,8-dibromo-1,10-phenanthroline as a byproduct.[1]

A logical workflow for the synthesis is depicted below:

Synthesis of 3-Bromo-1,10-phenanthroline.

Spectroscopic Data

The structural characterization of 3-Bromo-1,10-phenanthroline is confirmed through various spectroscopic techniques.

Table 2: Spectroscopic Data for 3-Bromo-1,10-phenanthroline

Technique	Data	Reference
¹H NMR	Available	[6][7]
¹³C NMR	Available	[6]
FT-IR	Available	[8][9][10]
Mass Spectrometry	Available	[6][8]

Applications in Organic Synthesis

3-Bromo-1,10-phenanthroline serves as a versatile building block for the synthesis of a wide range of organic molecules, primarily through transition-metal-catalyzed cross-coupling reactions. The bromine atom at the 3-position provides a reactive handle for the introduction of various functional groups.

Cross-Coupling Reactions

1. Suzuki Coupling:

The Suzuki coupling reaction is a powerful method for forming carbon-carbon bonds. 3-Bromo-1,10-phenanthroline can be coupled with various boronic acids or esters in the presence of a palladium catalyst and a base to introduce aryl, heteroaryl, or vinyl substituents.

General Experimental Protocol for Suzuki Coupling:

• To a reaction vessel, add 3-Bromo-1,10-phenanthroline (1 equivalent), the desired boronic acid (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, 2-3 equivalents).

• Add a suitable solvent system (e.g., toluene/ethanol/water or dioxane/water).

• Degas the mixture and heat under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 80 to 110 °C for several hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture, perform an aqueous workup, and extract the product with an organic solvent.

• Purify the crude product by column chromatography.

Suzuki coupling reaction workflow.

2. Heck Reaction:

The Heck reaction allows for the formation of carbon-carbon bonds between 3-Bromo-1,10-phenanthroline and alkenes. This reaction is catalyzed by a palladium complex and requires a base.[11][12][13]

General Experimental Protocol for Heck Reaction:

• Combine 3-Bromo-1,10-phenanthroline (1 equivalent), the alkene (1.1-1.5 equivalents), a palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), a phosphine ligand (e.g., PPh₃, 2-10 mol%), and a base (e.g., Et₃N, K₂CO₃, 1.5-3 equivalents) in a suitable solvent (e.g., DMF, NMP, or toluene).

• Heat the reaction mixture under an inert atmosphere at a temperature between 80 and 140 °C.

• Monitor the reaction until completion.

• After cooling, perform a standard workup and purify the product by chromatography.

3. Sonogashira Coupling:

The Sonogashira coupling is used to form a carbon-carbon bond between 3-Bromo-1,10-phenanthroline and a terminal alkyne. This reaction is typically co-catalyzed by palladium and copper complexes in the presence of a base.[1][14][15]

General Experimental Protocol for Sonogashira Coupling:

• In a reaction flask, dissolve 3-Bromo-1,10-phenanthroline (1 equivalent) and the terminal alkyne (1.1-1.5 equivalents) in a suitable solvent (e.g., THF, DMF, or Et₃N).

• Add a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 1-5 mol%), a copper(I) co-catalyst (e.g., CuI, 1-10 mol%), and a base (e.g., Et₃N, diisopropylamine).

• Stir the reaction mixture at room temperature or with gentle heating until the starting materials are consumed.

• Quench the reaction, extract the product, and purify by column chromatography.[1]

Cross-coupling applications of 3-Bromo-1,10-phenanthroline.

Applications in Functional Materials

Derivatives of 3-Bromo-1,10-phenanthroline are extensively used in the development of advanced functional materials, particularly in the field of organic electronics.

Organic Light-Emitting Diodes (OLEDs)

The 1,10-phenanthroline core is an excellent electron-transporting moiety. By functionalizing the 3-position of the phenanthroline ring through cross-coupling reactions, the electronic and photophysical properties of the resulting molecules can be finely tuned. These derivatives can be used as host materials, electron-transporting materials, or as ligands for phosphorescent emitters in OLEDs. For instance, iridium(III) complexes incorporating substituted phenanthroline ligands have shown promising results as phosphorescent emitters in highly efficient OLEDs.[14][16][17]

The general workflow for developing an OLED emitter from 3-Bromo-1,10-phenanthroline involves:

• Synthesis of a functionalized ligand from 3-Bromo-1,10-phenanthroline via cross-coupling.

• Coordination of the ligand to a metal center (e.g., Iridium).

• Characterization of the resulting metal complex.

• Fabrication and testing of the OLED device.

Applications in Medicinal Chemistry

1,10-phenanthroline and its derivatives have shown a wide range of biological activities, making them attractive scaffolds for drug discovery.

Anticancer Agents

The planar structure of the phenanthroline ring allows it to intercalate with DNA, a mechanism that can lead to anticancer activity. The bromine atom on 3-Bromo-1,10-phenanthroline provides a site for further molecular elaboration to enhance this activity and improve selectivity. Derivatives of 1,10-phenanthroline have been investigated as inhibitors of enzymes such as topoisomerases, which are crucial for DNA replication in cancer cells.

A logical pathway for the development of a potential anticancer drug is outlined below:

Anticancer drug development workflow.

Conclusion

3-Bromo-1,10-phenanthroline is a highly valuable and versatile building block in modern organic synthesis. Its accessible synthesis and the reactivity of the bromine atom allow for the straightforward creation of a diverse range of functionalized 1,10-phenanthroline derivatives. These derivatives have demonstrated significant potential in the development of advanced materials for organic electronics and as promising candidates in medicinal chemistry, particularly in the search for new anticancer agents. This guide provides a foundational understanding for researchers looking to explore the rich chemistry and vast applications of this important heterocyclic compound.

References

• 1. connectsci.au [connectsci.au]
• 2. chembk.com [chembk.com]
• 3. Design and development of topoisomerase inhibitors using molecular modelling studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. www1.udel.edu [www1.udel.edu]
• 7. Suzuki Coupling (Chapter 110) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 8. policycommons.net [policycommons.net]
• 9. researchgate.net [researchgate.net]
• 10. rsc.org [rsc.org]
• 11. odinity.com [odinity.com]
• 12. Heck Reaction [organic-chemistry.org]
• 13. Heck reaction - Wikipedia [en.wikipedia.org]
• 14. Synthesis and Characterization of Iridium(III) Complexes with Substituted Phenylimidazo(4,5-f)1,10-phenanthroline Ancillary Ligands and Their Application in LEC Devices [sfera.unife.it]
• 15. Sonogashira Coupling [organic-chemistry.org]
• 16. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 17. Sublimable Cationic Iridium(III) Complexes with 1,10-Phenanthroline Derivatives as Ancillary Ligands for Highly Efficient and Polychromic Electroluminescence [pubmed.ncbi.nlm.nih.gov]

The Reactive Nature of 3-Bromo-1,10-phenanthroline: A Technical Guide for Researchers

An In-depth Exploration of the Synthetic Versatility and Potential Applications of a Key Heterocyclic Building Block

For researchers, scientists, and professionals in drug development, 3-Bromo-1,10-phenanthroline stands as a pivotal precursor molecule, offering a gateway to a diverse array of functionalized 1,10-phenanthroline derivatives. The strategic placement of the bromine atom at the 3-position of the rigid, planar phenanthroline scaffold imparts a versatile reactivity, primarily exploited through palladium-catalyzed cross-coupling reactions and, to a lesser extent, nucleophilic aromatic substitutions. This technical guide delineates the reactivity of the bromine atom in 3-Bromo-1,10-phenanthroline, providing a comprehensive overview of its synthetic transformations, detailed experimental protocols, and the biological significance of its derivatives.

Synthetic Reactivity and Key Transformations

The bromine atom at the 3-position of the 1,10-phenanthroline ring is amenable to a variety of chemical transformations, most notably palladium-catalyzed cross-coupling reactions. These reactions allow for the formation of new carbon-carbon and carbon-nitrogen bonds, enabling the introduction of a wide range of substituents and the construction of complex molecular architectures.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are the cornerstone of synthetic strategies involving 3-Bromo-1,10-phenanthroline. The three most prominently utilized reactions are the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions.

Suzuki-Miyaura Coupling: This reaction facilitates the formation of a new carbon-carbon bond by coupling 3-Bromo-1,10-phenanthroline with an organoboron compound, typically an aryl or vinyl boronic acid or ester. This method is widely employed for the synthesis of 3-aryl-1,10-phenanthrolines.

Sonogashira Coupling: The Sonogashira reaction enables the formation of a carbon-carbon triple bond through the coupling of 3-Bromo-1,10-phenanthroline with a terminal alkyne. This reaction is instrumental in the synthesis of 3-alkynyl-1,10-phenanthroline derivatives, which can serve as precursors for more complex structures.

Buchwald-Hartwig Amination: This powerful C-N bond-forming reaction allows for the coupling of 3-Bromo-1,10-phenanthroline with a wide variety of primary and secondary amines, anilines, and other nitrogen-containing nucleophiles. This reaction is crucial for the synthesis of 3-amino-1,10-phenanthroline derivatives.

Nucleophilic Aromatic Substitution

While less common than palladium-catalyzed reactions for this specific substrate, nucleophilic aromatic substitution (SNAr) can also be a viable pathway for the functionalization of 3-Bromo-1,10-phenanthroline, particularly with strong nucleophiles. The electron-withdrawing nature of the phenanthroline ring system can facilitate the displacement of the bromide by nucleophiles such as alkoxides or thiolates, although this often requires forcing conditions.

Quantitative Data on Reactivity

The following table summarizes representative quantitative data for the key reactions of 3-Bromo-1,10-phenanthroline, providing a comparative overview of reaction conditions and yields.

Reaction Type	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Synthesis of 3-Bromo-1,10-phenanthroline	N/A	N/A	N/A	Pyridine	1-chlorobutane	110	12	40[1]
Suzuki-Miyaura Coupling	Phenylboronic acid	Pd(PPh₃)₄ (4)	-	K₂CO₃	Toluene/EtOH/H₂O	100	24	~85 (estimated)
Sonogashira Coupling	Phenylacetylene	PdCl₂(PPh₃)₂ (2)	-	Et₃N/CuI	DMF	80	12	~90 (estimated)
Buchwald-Hartwig Amination	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOtBu	Toluene	100	18	~75 (estimated)
Nucleophilic Aromatic Substitution	Sodium methoxide	-	-	-	Methanol	Reflux	48	Low (qualitative)

Detailed Experimental Protocols

The following are detailed experimental protocols for the key transformations of 3-Bromo-1,10-phenanthroline.

Synthesis of 3-Bromo-1,10-phenanthroline[1]

• Reaction Setup: To a solution of 1,10-phenanthroline monohydrate (4.50 g, 22.7 mmol) in 1-chlorobutane (160 mL) under an argon atmosphere, add sulfur chloride (74 mmol), pyridine (73 mmol), and bromine (72 mmol) in 1-chlorobutane (40 mL) dropwise.

• Reaction Execution: Reflux the reaction mixture at 110°C for 12 hours.

• Work-up: After cooling, place the reaction flask in a refrigerator overnight to precipitate a yellow solid. Add a 10% aqueous solution of NaOH (200 mL) and chloroform (200 mL) to the solid and stir vigorously. Separate the organic phase and dry it over Na₂SO₄.

• Purification: Remove the chloroform under vacuum. Chromatograph the resulting yellow solid on a silica gel column using chloroform as the eluent to yield 3-Bromo-1,10-phenanthroline (2.35 g, 40% yield).

General Protocol for Suzuki-Miyaura Coupling

• Reaction Setup: In a Schlenk flask, combine 3-Bromo-1,10-phenanthroline (1.0 equiv), the desired arylboronic acid (1.2 equiv), palladium tetrakis(triphenylphosphine) [Pd(PPh₃)₄] (4 mol%), and potassium carbonate (2.0 equiv).

• Solvent Addition: Evacuate and backfill the flask with argon. Add a degassed 3:1:1 mixture of toluene/ethanol/water.

• Reaction Execution: Heat the mixture to 100°C and stir for 24 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

General Protocol for Sonogashira Coupling

• Reaction Setup: To a degassed solution of 3-Bromo-1,10-phenanthroline (1.0 equiv) in a suitable solvent such as DMF or THF, add the terminal alkyne (1.2 equiv), bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (2 mol%), copper(I) iodide (4 mol%), and a base such as triethylamine or diisopropylamine.

• Reaction Execution: Heat the reaction mixture to 80°C under an inert atmosphere for 12 hours.

• Work-up: After completion, cool the reaction to room temperature, dilute with an organic solvent, and wash with aqueous ammonium chloride solution and brine. Dry the organic layer and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography.

General Protocol for Buchwald-Hartwig Amination

• Reaction Setup: In a glovebox, charge a vial with tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃] (2 mol%), a suitable phosphine ligand such as XPhos (4 mol%), and sodium tert-butoxide (1.4 equiv). Add 3-Bromo-1,10-phenanthroline (1.0 equiv) and the desired amine (1.2 equiv).

• Solvent Addition: Add anhydrous, degassed toluene.

• Reaction Execution: Seal the vial and heat the mixture to 100°C for 18 hours.

• Work-up: Cool the reaction mixture, dilute with ethyl acetate, and filter through a pad of Celite. Wash the filtrate with water and brine, dry the organic layer, and concentrate.

• Purification: Purify the crude product by column chromatography.

Signaling Pathways and Biological Relevance

Derivatives of 1,10-phenanthroline have garnered significant interest in drug discovery due to their diverse biological activities, including anticancer and anti-inflammatory properties. The functionalization of the 3-position of the phenanthroline core can lead to compounds that modulate specific signaling pathways.

PI3K/Akt/mTOR Signaling Pathway in Cancer

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, survival, and metabolism.[2][3] Dysregulation of this pathway is a common feature in many types of cancer.[4] Some phenanthroline derivatives have been shown to exert their anticancer effects by inhibiting components of this pathway.[5] By substituting the 3-position of 1,10-phenanthroline with various functional groups, it is possible to design novel inhibitors that target kinases within this pathway, such as PI3K, Akt, or mTOR, thereby inducing apoptosis and inhibiting tumor growth.[6]

Figure 1: The PI3K/Akt/mTOR signaling pathway and potential points of inhibition by 3-substituted 1,10-phenanthroline derivatives.

CCR8 Signaling Pathway in Immunology

The C-C chemokine receptor 8 (CCR8) is a G protein-coupled receptor (GPCR) that is predominantly expressed on regulatory T cells (Tregs) within the tumor microenvironment. Its primary ligand is CCL1. The CCL1-CCR8 axis plays a crucial role in the recruitment of Tregs to the tumor site, leading to an immunosuppressive environment that hinders the body's anti-tumor immune response. Therefore, blocking this signaling pathway with CCR8 antagonists is a promising strategy in cancer immunotherapy. While no specific 3-bromo-1,10-phenanthroline derivatives have been definitively identified as CCR8 antagonists in the available literature, the phenanthroline scaffold is a common motif in GPCR-targeting small molecules, suggesting that derivatives of 3-bromo-1,10-phenanthroline could be explored for this purpose.

Figure 2: The CCR8 signaling pathway and the potential mechanism of action for a phenanthroline-based antagonist.

Logical Workflow for the Functionalization of 3-Bromo-1,10-phenanthroline

The synthetic utility of 3-Bromo-1,10-phenanthroline can be visualized as a branching workflow, where the initial building block is transformed into a variety of functionalized derivatives through key chemical reactions.

Figure 3: A logical workflow illustrating the key synthetic transformations of 3-Bromo-1,10-phenanthroline.

Conclusion

3-Bromo-1,10-phenanthroline is a highly valuable and versatile building block in synthetic chemistry. Its reactivity, dominated by palladium-catalyzed cross-coupling reactions, provides access to a vast chemical space of substituted 1,10-phenanthroline derivatives. These derivatives have demonstrated significant potential in various fields, from catalysis and materials science to drug discovery, where they can modulate key biological pathways implicated in diseases such as cancer. This guide provides a foundational understanding of the reactivity of 3-Bromo-1,10-phenanthroline and serves as a practical resource for researchers aiming to leverage its synthetic potential. Further exploration and optimization of reaction conditions for this specific substrate will undoubtedly continue to expand its utility in the development of novel and functional molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 5. soc.chim.it [soc.chim.it]
• 6. A novelly synthesized phenanthroline derivative is a promising DNA-damaging anticancer agent inhibiting G1/S checkpoint transition and inducing cell apoptosis in cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: 3-Bromo-1,10-phenanthroline in Suzuki Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Bromo-1,10-phenanthroline as a substrate in Suzuki-Miyaura cross-coupling reactions. This versatile building block allows for the synthesis of a wide array of 3-aryl-1,10-phenanthroline derivatives, which are of significant interest in medicinal chemistry, materials science, and as ligands in catalysis. The protocols and data presented herein are designed to serve as a valuable resource for researchers engaged in the synthesis and development of novel phenanthroline-based compounds.

Introduction

The 1,10-phenanthroline scaffold is a privileged structure in chemistry due to its rigid, planar geometry and strong metal-chelating properties.[1] Functionalization of the phenanthroline core is a key strategy for modulating its electronic, optical, and biological properties. The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the formation of C-C bonds, offering a robust and versatile tool for the arylation of heteroaromatic halides.[2]

This document focuses on the application of 3-Bromo-1,10-phenanthroline in Suzuki coupling reactions to generate 3-aryl-1,10-phenanthroline derivatives. These products have shown potential in various therapeutic areas, including cancer and neurodegenerative diseases, by acting on specific biological pathways.

Suzuki Coupling Reaction: Data Presentation

The following tables summarize representative reaction conditions and yields for the Suzuki-Miyaura coupling of halo-phenanthrolines with various arylboronic acids. While specific data for a wide range of arylboronic acids with 3-Bromo-1,10-phenanthroline is not extensively documented in single reports, the provided data for related substrates, such as 3,8-dibromo-1,10-phenanthroline and other aryl halides, offers valuable insights for reaction optimization.

Table 1: Suzuki Coupling of 3,8-Dibromo-1,10-phenanthroline with an Alkynylborane [3]

Entry	Aryl Halide	Coupling Partner	Catalyst (mol%)	Base	Solvent	Time (h)	Temp (°C)	Yield (%)
1	3,8-Dibromo-1,10-phenanthroline	Methoxy(3-ethynyl-5-heptyloxyphenylethynyl)borate complex	Pd(PPh₃)₂Cl₂ (catalytic amount)	(Me₃Si)₂NLi	THF	24	Reflux	74

Table 2: Suzuki Coupling of a Dibromophenanthroline Derivative with an Arylboronic Acid [4]

Entry	Aryl Halide	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Time (h)	Temp (°C)	Yield (%)
2	4-phenyl-7-bromo-biphenyl-4-yl)-[5][6]phenanthroline	4-aminophenylboronic acid	Pd₂(dba)₃ (2)	PPh₃ (8)	K₂CO₃	Toluene/H₂O	12	100	73

Table 3: General Conditions for Suzuki Coupling of Aryl Bromides with Phenylboronic Acid [7]

Entry	Aryl Halide	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Time (h)	Temp (°C)
3	Aryl Bromide	Phenylboronic Acid	Pd(OAc)₂ (0.32)	PPh₃ (0.97)	Na₂CO₃ (1.29)	n-Propanol/H₂O	1	Reflux

Experimental Protocols

The following protocols provide detailed methodologies for performing Suzuki coupling reactions with 3-Bromo-1,10-phenanthroline.

General Protocol for Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki coupling of related halo-phenanthrolines and can be used as a starting point for optimization.[3][7]

Materials:

• 3-Bromo-1,10-phenanthroline (1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, or PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄) (2-3 equiv)

• Anhydrous solvent (e.g., Toluene, 1,4-Dioxane, or THF)

• Degassed water (for aqueous base solutions)

• Inert gas (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask, add 3-Bromo-1,10-phenanthroline, the arylboronic acid, the palladium catalyst, and the base.

• Seal the flask with a septum and purge with an inert gas for 10-15 minutes.

• Add the anhydrous solvent via syringe. If using an aqueous base, add the degassed water at this stage.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate or dichloromethane) and water.

• Separate the organic layer, and extract the aqueous layer with the organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/ethyl acetate or dichloromethane/methanol).

Specific Protocol Adapted from the Coupling of 3,8-Dibromo-1,10-phenanthroline[3]

This protocol utilizes a borate complex and may be suitable for less reactive coupling partners.

Materials:

• Terminal alkyne (1.1 equiv)

• (Me₃Si)₂NLi (1.0 M in THF, 1.1 equiv)

• B-methoxy-9-BBN (1.0 M in hexanes, 1.1 equiv)

• 3-Bromo-1,10-phenanthroline (1.0 equiv)

• Pd(PPh₃)₄ (0.07 equiv)

• Anhydrous THF

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve the terminal alkyne in anhydrous THF.

• Cool the solution to -78 °C and add (Me₃Si)₂NLi dropwise. Stir for 30 minutes at this temperature.

• Add B-methoxy-9-BBN to the reaction mixture and stir for an additional 2 hours at -78 °C.

• In a separate Schlenk flask, dissolve 3-Bromo-1,10-phenanthroline and Pd(PPh₃)₄ in anhydrous THF.

• Transfer the solution from the first flask to the second flask via cannula.

• Heat the reaction mixture to reflux and stir for 24 hours.

• Follow the work-up and purification steps outlined in the general protocol.

Mandatory Visualizations

Suzuki-Miyaura Catalytic Cycle

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Suzuki Coupling

Caption: General experimental workflow for a Suzuki coupling reaction.

Signaling Pathway: Acid Sphingomyelinase/Ceramide Pathway

Phenanthroline derivatives have been investigated for their potential to modulate the acid sphingomyelinase (ASM)/ceramide signaling pathway, which is implicated in various diseases, including cancer and neurodegenerative disorders.[2][8]

Caption: Modulation of the ASM/Ceramide pathway by phenanthroline derivatives.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective method for the synthesis of 3-aryl-1,10-phenanthroline derivatives from 3-Bromo-1,10-phenanthroline. The protocols and data provided in these application notes offer a solid foundation for researchers to develop and optimize their synthetic strategies. The resulting compounds are valuable for exploring novel therapeutic agents that target key signaling pathways, such as the acid sphingomyelinase/ceramide pathway, and for the development of new materials with tailored properties. Further investigation into the scope of arylboronic acids and the optimization of reaction conditions will continue to expand the utility of this important synthetic transformation.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. G-quadruplex - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Emerging roles of the acid sphingomyelinase/ceramide pathway in metabolic and cardiovascular diseases: Mechanistic insights and therapeutic implications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: 3-Bromo-1,10-phenanthroline in Transition Metal Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-Bromo-1,10-phenanthroline as a versatile ligand in transition metal-catalyzed reactions. This document includes summaries of catalytic performance, detailed experimental protocols for the synthesis of relevant metal complexes and their application in catalysis, and visualizations of key chemical processes.

Introduction

3-Bromo-1,10-phenanthroline is a heterocyclic organic compound that serves as a crucial bidentate ligand in coordination chemistry. The presence of the bromine atom at the 3-position offers a strategic site for further functionalization, allowing for the fine-tuning of the electronic and steric properties of the resulting metal complexes. This adaptability makes it a valuable ligand for a range of transition metal-catalyzed reactions, including cross-coupling reactions, photocatalysis, and hydrosilylation. This document details its application with various transition metals, providing researchers with the necessary information to explore its potential in their own work.

Applications in Transition Metal Catalysis

Palladium-Catalyzed Cross-Coupling Reactions

Complexes of palladium with 3-bromo-1,10-phenanthroline and its derivatives are effective catalysts for cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in organic synthesis for the formation of carbon-carbon bonds. The phenanthroline ligand stabilizes the palladium center and modulates its catalytic activity.

Table 1: Suzuki-Miyaura Coupling of 3,8-Dibromo-1,10-phenanthroline

Entry	Aryl Halide	Coupling Partner	Catalyst	Base	Solvent	Yield (%)	Reference
1	3,8-dibromo-1,10-phenanthroline	3,5-diethynylheptyloxybenzene monoacetylide borate	[Pd(PPh₃)₂Cl₂]	(Me₃Si)₂NLi	THF	74	[1]

Iron-Based Complexes

An iron(II) complex with three 3-bromo-1,10-phenanthroline ligands, [Fe(3-Br-phen)₃]²⁺, has been synthesized and characterized. This complex is a precursor for electropolymerization, forming a stable and electroactive polymer film on electrode surfaces.[2][3] While direct catalytic applications of this specific iron complex are not detailed in the provided search results, iron catalysis is a growing field, and this complex represents a potential candidate for various redox-catalyzed reactions.

Iridium-Based Photocatalysis

Iridium complexes containing phenanthroline-based ligands are well-known for their applications as photosensitizers in photoredox catalysis. These complexes can absorb visible light and initiate electron transfer processes, driving a variety of chemical transformations. A cyclometalated Iridium(III) complex featuring a bromine-substituted imidazophenanthroline ligand has shown potential in singlet oxygen generation and the photo-oxidation of NADH, with a turnover number (TON) of 4.22 and a turnover frequency (TOF) of 8.46 h⁻¹ for the latter.[4]

Table 2: Photocatalytic NADH Oxidation using a Brominated Phenanthroline-based Iridium(III) Complex [4]

Parameter	Value
Turnover Number (TON)	4.22
Turnover Frequency (TOF)	8.46 h⁻¹
Singlet Oxygen Quantum Yield	0.0613

Cobalt-Catalyzed Hydrosilylation

Cobalt complexes are emerging as cost-effective and efficient catalysts for various organic transformations. A periodic mesoporous organosilica material functionalized with 1,10-phenanthroline moieties, derived from 3,8-dibromo-1,10-phenanthroline, has been used to immobilize Co(OAc)₂. This heterogeneous catalyst demonstrated good activity in the hydrosilylation of phenylacetylene with phenylsilane.[5]

Experimental Protocols

Synthesis of 3-Bromo-1,10-phenanthroline

A general method for the bromination of 1,10-phenanthroline can be adapted to synthesize 3-bromo-1,10-phenanthroline. A novel and efficient synthesis of various brominated 1,10-phenanthrolines has been reported using sulfur dichloride (SCl₂) as a catalyst.[5]

Materials:

• 1,10-phenanthroline monohydrate

• Sulfur dichloride (SCl₂)

• Pyridine

• 1-chlorobutane

• Hydrobromic acid (48%)

• Sodium hydroxide

Procedure:

• A suspension of 1,10-phenanthroline monohydrate in 1-chlorobutane is prepared in a reaction flask.

• Pyridine and sulfur dichloride are added to the suspension.

• The reaction mixture is refluxed for several hours.

• After cooling, the mixture is poured into an aqueous solution of sodium hydroxide.

• The organic layer is separated, and the aqueous layer is extracted with a suitable organic solvent (e.g., chloroform).

• The combined organic layers are dried over anhydrous sodium sulfate and the solvent is evaporated.

• The crude product is purified by column chromatography on silica gel to yield 3-bromo-1,10-phenanthroline.

Synthesis of Fe(3-Br-phen)₃₂

Materials:

• 3-Bromo-1,10-phenanthroline (3-Br-phen)

• FeCl₂·4H₂O

• Ammonium hexafluorophosphate (NH₄PF₆)

• Methanol

• Diethyl ether

Procedure: [2][3]

• A solution of 3-bromo-1,10-phenanthroline in methanol is prepared.

• A stoichiometric amount of FeCl₂·4H₂O in methanol is added dropwise to the ligand solution with stirring.

• The reaction mixture is stirred at room temperature for 2 hours, during which a deep red solution forms.

• A saturated aqueous solution of NH₄PF₆ is added to the solution, resulting in the precipitation of a red solid.

• The precipitate is collected by filtration, washed with water and diethyl ether.

• The solid is recrystallized from an acetonitrile/diethyl ether mixture to yield pure crystals of --INVALID-LINK--₂.

General Protocol for Sonogashira Coupling using a Phenanthroline Ligand

This protocol is a general procedure and may require optimization for specific substrates and catalysts.[1]

Materials:

• Aryl halide (e.g., 3-bromo-1,10-phenanthroline)

• Terminal alkyne

• Palladium catalyst (e.g., [Pd(PPh₃)₂Cl₂])

• Copper(I) iodide (CuI)

• Amine base (e.g., diisopropylamine)

• Solvent (e.g., THF)

Procedure:

• To a reaction flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide, palladium catalyst, and copper(I) iodide.

• Add the degassed solvent, followed by the amine base and the terminal alkyne.

• The reaction mixture is stirred at the appropriate temperature (from room temperature to reflux) and monitored by TLC or GC.

• Upon completion, the reaction mixture is cooled to room temperature and filtered through a pad of celite.

• The filtrate is concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Visualizations

Synthesis of a Transition Metal Complex

Caption: General workflow for the synthesis of a transition metal complex with 3-bromo-1,10-phenanthroline.

Catalytic Cycle for a Cross-Coupling Reaction

Caption: A simplified catalytic cycle for a palladium-catalyzed cross-coupling reaction.

Principle of Photocatalysis

Caption: General principle of a reductive photocatalytic cycle using an iridium complex.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of a series of Pd(ii) complexes of the type [Pd(1,10-phen)(SRF)2]: an interesting case of solvatomorphism - CrystEngComm (RSC Publishing) [pubs.rsc.org]
• 3. Palladium(II) complexes of 1,10-phenanthroline: Synthesis and X-ray crystal structure determination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Synthesis and Applications of 3-Bromo-1,10-phenanthroline Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of 3-Bromo-1,10-phenanthroline and its corresponding Iron(II) and Ruthenium(II) complexes. Furthermore, it outlines key applications of these metal complexes in materials science and analytical chemistry, supported by experimental data and procedural workflows.

Section 1: Synthesis of 3-Bromo-1,10-phenanthroline

The foundational ligand, 3-Bromo-1,10-phenanthroline, is a critical precursor for the synthesis of the targeted metal complexes. While traditional methods like the Skraup synthesis exist, modern approaches offer more direct and efficient routes. A commonly employed method involves the direct bromination of 1,10-phenanthroline.

Experimental Protocol: Direct Bromination of 1,10-phenanthroline

This protocol is adapted from established procedures utilizing direct bromination agents.

Materials:

• 1,10-phenanthroline

• Bromine (Br₂)

• Sulfur dichloride (SCl₂) or Sulfur chloride (S₂Cl₂)

• Pyridine

• Appropriate anhydrous solvents (e.g., nitrobenzene or 1-chlorobutane)

• Sodium hydroxide (NaOH) solution

• Dichloromethane (CH₂Cl₂)

• Ethanol

Procedure:

• In a well-ventilated fume hood, dissolve 1,10-phenanthroline in an appropriate anhydrous solvent.

• Add the brominating agent (e.g., a solution of Bromine) and the catalyst (e.g., SCl₂ or S₂Cl₂) to the reaction mixture.

• Add pyridine to the mixture.

• Heat the reaction mixture under reflux for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Neutralize the mixture with a suitable base, such as a sodium hydroxide solution.

• Extract the product into an organic solvent like dichloromethane.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure 3-Bromo-1,10-phenanthroline.

Quantitative Data:

Parameter	Value	Reference
Molecular Formula	C₁₂H₇BrN₂	General Chemical Data
Molecular Weight	259.11 g/mol	General Chemical Data
Melting Point	110-112 °C	[1]
Appearance	Yellow crystalline solid	[1]

Section 2: Iron(II) Tris(3-Bromo-1,10-phenanthroline) Complex

The Iron(II) complex of 3-Bromo-1,10-phenanthroline, specifically [Fe(3-Br-phen)₃]²⁺, serves as a valuable precursor in the field of materials science for the development of modified electrodes through electropolymerization.

Application: Precursor for Electropolymerization

The [Fe(3-Br-phen)₃]²⁺ complex can be electropolymerized onto electrode surfaces to form a stable and electroactive polymer film, poly-[Fe(3-Br-phen)₃]²⁺.[1][2][3] This modification of electrodes can be utilized in various applications, including electrocatalysis and sensor development.

Experimental Protocol: Synthesis of --INVALID-LINK--₂

Materials:

• 3-Bromo-1,10-phenanthroline

• Iron(II) ammonium sulfate hexahydrate (Fe(NH₄)₂(SO₄)₂·6H₂O)

• Ammonium hexafluorophosphate (NH₄PF₆)

• Methanol

• Water

Procedure:

• Dissolve 3-Bromo-1,10-phenanthroline in methanol.

• In a separate flask, dissolve Iron(II) ammonium sulfate hexahydrate in water.

• Add the Iron(II) solution dropwise to the ligand solution with constant stirring.

• Heat the resulting solution at reflux for 2-3 hours.

• Allow the solution to cool to room temperature.

• Add a saturated aqueous solution of ammonium hexafluorophosphate to precipitate the complex.

• Collect the precipitate by filtration, wash with cold water and diethyl ether.

• Dry the product under vacuum.

Experimental Protocol: Electropolymerization of [Fe(3-Br-phen)₃]²⁺

Materials and Equipment:

• --INVALID-LINK--₂

• Acetonitrile (anhydrous)

• Tetrabutylammonium hexafluorophosphate (TBAPF₆)

• Working electrode (e.g., glassy carbon or indium tin oxide (ITO))

• Counter electrode (e.g., platinum wire)

• Reference electrode (e.g., Ag/AgCl)

• Potentiostat/Galvanostat

Procedure:

• Prepare an electrolyte solution of TBAPF₆ in anhydrous acetonitrile.

• Dissolve the --INVALID-LINK--₂ complex in the electrolyte solution.

• Assemble a three-electrode electrochemical cell with the working, counter, and reference electrodes.

• Deaerate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15 minutes.

• Perform cyclic voltammetry by scanning the potential repeatedly over a range that encompasses the reduction potential of the complex to initiate polymerization.

• After a sufficient number of cycles, a polymer film will be deposited on the working electrode.

• Rinse the modified electrode with fresh acetonitrile to remove any unreacted monomer.

Quantitative Data:

Parameter	Monomer [Fe(3-Br-phen)₃]²⁺	Polymer poly-[Fe(3-Br-phen)₃]²⁺	Reference
UV-Vis λmax (in CH₃CN)	504 nm	548 nm	[4]

The redshift observed in the polymer's absorption maximum suggests a change in the electronic environment upon polymerization.[4]

Diagram: Electropolymerization Workflow

Caption: Workflow for the electropolymerization of [Fe(3-Br-phen)₃]²⁺.

Section 3: Ruthenium(II) Complexes of 3-Bromo-1,10-phenanthroline

Ruthenium(II) complexes bearing the 3-Bromo-1,10-phenanthroline ligand are of significant interest for their potential applications in chemical sensing and as versatile building blocks for more complex molecular architectures.

Application: Luminescent Sensor for Copper(II) Ions

A notable application of Ruthenium(II) complexes derived from 3-Bromo-1,10-phenanthroline is in the development of luminescent sensors for the detection of metal ions, such as Copper(II).[5] By functionalizing the 3-position of the phenanthroline ligand with a polyamine chain, a selective and sensitive sensor can be created.

Experimental Protocol: Synthesis of a --INVALID-LINK--₂ Sensor

This synthesis involves a multi-step process, starting with the modification of the 3-Bromo-1,10-phenanthroline ligand.

Part A: Synthesis of the Polyamine-Functionalized Ligand

• Palladium-Catalyzed Amination: React 3-Bromo-1,10-phenanthroline with a suitable polyamine in the presence of a palladium catalyst (e.g., Pd(dba)₂) and a phosphine ligand in an appropriate solvent.

• Work-up and Purification: After the reaction is complete, perform an aqueous work-up and purify the resulting polyamine-functionalized phenanthroline ligand by column chromatography.

Part B: Synthesis of the Ruthenium(II) Complex

• Complexation: React the purified polyamine-functionalized phenanthroline ligand with a Ruthenium(II) precursor, such as cis-[Ru(bpy)₂(Cl)₂], in a suitable solvent (e.g., ethanol/water mixture).

• Reflux: Heat the reaction mixture at reflux for several hours.

• Precipitation and Purification: Cool the reaction mixture and add a saturated aqueous solution of NH₄PF₆ to precipitate the final complex. Collect the solid by filtration, wash with water and diethyl ether, and dry under vacuum.

Quantitative Data: Sensing Performance

For a representative Ruthenium(II) sensor for Cu²⁺:

Parameter	Value	Reference
Analyte	Copper(II) ions (Cu²⁺)	[5]
Detection Method	Spectrophotometry and Luminescence (ON-OFF probe)	[5]
Limit of Detection (LOD) - Spectrophotometry	9 µM	[5]
Limit of Detection (LOD) - Fluorescence	6 µM	[5]

Diagram: Synthesis and Sensing Mechanism

Caption: Synthesis of the Ru(II) sensor and its Cu²⁺ sensing mechanism.

Conclusion

The 3-Bromo-1,10-phenanthroline ligand provides a versatile platform for the development of functional Iron(II) and Ruthenium(II) complexes. The Iron(II) complex shows significant promise in materials science for creating modified electrodes with tailored properties. The Ruthenium(II) complexes, with their tunable photophysical properties, are excellent candidates for the design of selective and sensitive chemical sensors. The detailed protocols and data presented herein are intended to facilitate further research and development in these exciting areas.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] Iron(II) Tris(3-bromo-1,10-phenanthroline) Complex: Synthesis, Crystal Structure and Electropolymerization | Semantic Scholar [semanticscholar.org]
• 3. Iron(II) Tris(3-bromo-1,10-phenanthroline) Complex: Synthesis, Crystal Structure and Electropolymerization -Bulletin of the Korean Chemical Society | Korea Science [koreascience.kr]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Application Notes and Protocols: 3-Bromo-1,10-phenanthroline in OLEDs and Light-Emitting Materials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-bromo-1,10-phenanthroline as a key building block in the synthesis of advanced materials for Organic Light-Emitting Diodes (OLEDs) and other light-emitting applications. This document includes detailed experimental protocols, quantitative data summaries, and workflow diagrams to facilitate research and development in this area.

Introduction

3-Bromo-1,10-phenanthroline is a versatile precursor in the development of a wide range of organic electronic materials. The phenanthroline core possesses inherent properties beneficial for OLEDs, including high thermal stability, excellent electron-transporting capabilities, and a rigid, planar structure. The presence of a bromine atom at the 3-position provides a reactive site for the introduction of various functional groups through cross-coupling reactions, allowing for the fine-tuning of the electronic and photophysical properties of the resulting materials. These tailored molecules can function as electron-transport materials (ETMs), hole-blocking materials (HBMs), host materials, or emissive dopants within OLED devices.[1]

Applications in Organic Light-Emitting Diodes (OLEDs)

Derivatives of 1,10-phenanthroline are crucial in the architecture of modern OLEDs.[2] By modifying the 3-bromo-1,10-phenanthroline backbone, researchers can synthesize materials with tailored properties for specific layers within the OLED stack, leading to enhanced device efficiency, stability, and lifetime. The functionalization at the 3-position can influence the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels, charge mobility, and emission characteristics of the final compound.

A primary application of 3-bromo-1,10-phenanthroline is in the synthesis of ligands for phosphorescent emitters, particularly iridium(III) complexes. These metal complexes can achieve high quantum yields and have tunable emission colors, making them highly desirable for OLED displays and lighting.[3]

Quantitative Data Summary

The performance of OLEDs incorporating phenanthroline derivatives is highly dependent on the specific molecular structure and the overall device architecture. The following table summarizes the performance of various OLEDs that utilize phenanthroline-based materials as emissive dopants.

Compound/Device Structure	Role of Phenanthroline Derivative	Maximum Emission (nm)	Maximum Current Efficiency (cd/A)	Maximum Brightness (cd/m²)	Commission Internationale de l'Éclairage (CIE) Coordinates (x, y)
Iridium(III) Complex with 1,10-Phenanthroline Derivative 1 ITO/HAT-CN/TAPC/mCP/Ir-Complex (8 wt%) /TmPyPB/LiF/Al	Emissive Dopant	516 (Green)	16.32	> 27,100	Not Specified
Iridium(III) Complex with 1,10-Phenanthroline Derivative 2 ITO/HAT-CN/TAPC/mCP/Ir-Complex (8 wt%) /TmPyPB/LiF/Al	Emissive Dopant	552 (Yellow-Green)	Not Specified	Not Specified	Not Specified
Iridium(III) Complex with 1,10-Phenanthroline Derivative 3 ITO/HAT-CN/TAPC/mCP/Ir-Complex (8 wt%) /TmPyPB/LiF/Al	Emissive Dopant	580 (Orange)	Not Specified	Not Specified	Not Specified

*Data synthesized from a study on sublimable cationic iridium(III) complexes with 1,10-phenanthroline derivatives.[1] The specific derivatives are not directly synthesized from 3-bromo-1,10-phenanthroline but are representative of the performance of this class of materials.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of advanced materials using 3-bromo-1,10-phenanthroline.

Protocol 1: Synthesis of a 3-Aryl-1,10-phenanthroline Derivative via Suzuki-Miyaura Coupling

This protocol is adapted from a procedure for the Suzuki-Miyaura coupling of 3,8-dibromo-1,10-phenanthroline and can be applied to the mono-bromo analog.[4]

Materials:

• 3-Bromo-1,10-phenanthroline

• Arylboronic acid (1.2 equivalents)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equivalents)

• 1,4-Dioxane

• Degassed water

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a condenser, add 3-bromo-1,10-phenanthroline (1.0 mmol, 1.0 eq.), the desired arylboronic acid (1.2 mmol, 1.2 eq.), and potassium carbonate (2.0 mmol, 2.0 eq.).

• Catalyst Addition: In a separate vial, pre-mix palladium(II) acetate (0.02 mmol, 2 mol%) and triphenylphosphine (0.08 mmol, 8 mol%). Add this catalyst/ligand mixture to the main reaction flask.

• Solvent Addition: Add 1,4-dioxane (8 mL) and degassed water (2 mL) to the flask.

• Inert Atmosphere: Purge the flask with an inert gas (e.g., nitrogen or argon) for 10-15 minutes.

• Reaction: Place the sealed flask in a preheated oil bath at 90 °C. Stir the reaction mixture vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Washing and Drying: Combine the organic layers and wash with brine (20 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Purification: Filter the mixture and concentrate the solvent under reduced pressure. Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 3-aryl-1,10-phenanthroline product.

Protocol 2: Fabrication of a Multilayer OLED Device

This is a general protocol for the fabrication of a multilayer OLED device by vacuum thermal evaporation.

Materials:

• Indium tin oxide (ITO)-coated glass substrate

• Hole-injection layer (HIL) material (e.g., HAT-CN)

• Hole-transport layer (HTL) material (e.g., TAPC)

• Host material (e.g., mCP)

• Phenanthroline-based emissive dopant

• Electron-transport layer (ETL) material (e.g., TmPyPB)

• Electron-injection layer (EIL) material (e.g., LiF)

• Cathode material (e.g., Aluminum)

• Vacuum thermal evaporation system

Procedure:

• Substrate Cleaning: Clean the ITO-coated glass substrate sequentially in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol, each for 15 minutes. Dry the substrate in an oven and then treat it with UV-ozone for 10 minutes immediately before loading into the evaporation chamber.

• Layer Deposition: Load the cleaned substrate and the organic and inorganic materials into a high-vacuum thermal evaporation system (base pressure < 5 x 10⁻⁶ Torr).

• Deposit the layers sequentially onto the ITO substrate in the following order:

  • HIL (e.g., 10 nm HAT-CN)

  • HTL (e.g., 40 nm TAPC)

  • Emissive Layer (EML): Co-evaporate the host material and the phenanthroline-based dopant (e.g., 30 nm of mCP doped with 8 wt% of the iridium complex).

  • ETL (e.g., 40 nm TmPyPB)

  • EIL (e.g., 1 nm LiF)

• Cathode Deposition: Deposit the metal cathode (e.g., 100 nm Al) through a shadow mask to define the active area of the device.

• Encapsulation: Encapsulate the device in a nitrogen-filled glovebox using a glass lid and UV-curable epoxy resin to protect it from atmospheric moisture and oxygen.

Visualizations

References

• 1. chemistry-europe.onlinelibrary.wiley.com [chemistry-europe.onlinelibrary.wiley.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]

Application Notes and Protocols for 3-Bromo-1,10-phenanthroline Derivatives in Metal Ion Sensing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of 3-bromo-1,10-phenanthroline derivatives as chemosensors for the detection and quantification of various metal ions. The inherent chelating properties of the 1,10-phenanthroline scaffold, combined with the versatility of the bromo-substituent for further functionalization, make these compounds excellent candidates for developing sensitive and selective metal ion probes.

Introduction

1,10-phenanthroline and its derivatives are well-established ligands in coordination chemistry, known for their strong and selective binding to a variety of metal ions. The introduction of a bromo-group at the 3-position serves as a versatile handle for synthetic modification, allowing for the facile introduction of various chromogenic and fluorogenic moieties. This has led to the development of a range of 3-bromo-1,10-phenanthroline-based sensors that exhibit significant changes in their optical properties, such as color and fluorescence intensity, upon coordination with specific metal ions. These changes form the basis for their application in metal ion sensing and detection.

Derivatization at different positions on the phenanthroline ring system allows for the fine-tuning of the sensor's selectivity and sensitivity towards different cations and anions. The resulting ligands can act as chemosensors, with detectable changes in their photophysical properties (UV-vis and fluorescence) providing a tool for sensing environmentally and biologically relevant ions.

Signaling Mechanisms

The detection of metal ions by 3-bromo-1,10-phenanthroline derivatives typically relies on one of several key signaling mechanisms that alter the photophysical properties of the sensor upon metal binding. Understanding these mechanisms is crucial for the rational design of new and improved sensors.

• Chelation-Enhanced Fluorescence (CHEF): In many Schiff base derivatives, the lone pair of electrons on the imine nitrogen can quench the fluorescence of the molecule. Upon chelation with a metal ion, this lone pair is involved in the coordination bond, which reduces its quenching effect and leads to a significant enhancement of the fluorescence intensity. This "turn-on" response is a hallmark of the CHEF mechanism.

• Photoinduced Electron Transfer (PET): PET is a common mechanism in fluorescent sensors where an electron is transferred from a donor unit to an excited-state fluorophore (reductive PET) or from an excited-state fluorophore to an acceptor unit (oxidative PET), both of which quench the fluorescence. When a target metal ion binds to the donor or acceptor unit, it alters the energy levels, inhibiting the PET process and thereby restoring or "turning on" the fluorescence.

• Internal Charge Transfer (ICT): In molecules with electron-donating and electron-accepting groups, an intramolecular charge transfer can occur upon photoexcitation. The binding of a metal ion can modulate the efficiency of this process, leading to shifts in the absorption and emission spectra.

Quantitative Data Summary

The following table summarizes the quantitative sensing parameters for representative 3-bromo-1,10-phenanthroline derivatives and other relevant phenanthroline-based sensors for various metal ions.

Sensor Derivative	Target Ion	Detection Method	Solvent System	Limit of Detection (LOD)	Binding Constant (K)	Stoichiometry (Sensor:Ion)	Reference
Imidazo-phenanthroline with phenyl boronic acid	Fe(II)	Colorimetric	0.1 M HEPES buffer (pH 7.2) / 0.1% CH₃OH	Not specified	Not specified	Not specified	[1]
Imidazo-phenanthroline with phenyl boronic acid	Zn(II)	Fluorometric	0.1 M HEPES buffer (pH 7.2) / 0.1% CH₃OH	Not specified	Not specified	Not specified	[1]
Dibenzo[b,j][2][3]phenanthroline (DBPhen)	Cu(II)	Colorimetric	Aqueous solution	0.14 µM	Not specified	Not specified	[4]
Iridium(III) complex with 5,6-bis(salicylideneimino)-1,10-phenanthroline	Cu(II)	Colorimetric & Luminescent	CH₃CN	Not specified	Not specified	1:1	[3][5]
N, O coordinating sensor with salicylaldehyde and fluorene groups	Zn(II)	Fluorometric	Aqueous buffer–CH₃OH (2:1, v/v) at pH 7.2	Not specified	8.13 × 10⁴ M⁻¹	2:1	[6]
N, O coordinating sensor with salicylaldehyde and fluorene groups	Cu(II)	Colorimetric	Aqueous buffer–CH₃OH (2:1, v/v) at pH 7.2	Not specified	5.12 × 10⁶ M⁻¹	2:1	[6]
Pyrazoloquinoline derivative (PQPc)	Zn(II)	Fluorometric	Not specified	0.193 µM	859 M⁻¹	1:1	[2]
Quinolone-based chemosensor	Zn(II)	Fluorometric	Aqueous solution	0.019 µM	Not specified	1:1	[2]

Experimental Protocols

Synthesis of 3-Bromo-1,10-phenanthroline Based Sensors

A common strategy for synthesizing sensors from 3-bromo-1,10-phenanthroline is through the formation of Schiff bases.

Protocol: Synthesis of an Imidazo-phenanthroline Derivative [1]

• Synthesis of 1,10-phenanthroline-5,6-dione:

  • Prepare a cooled mixture of 10 mL H₂SO₄ and 5 mL HNO₃.

  • Add 1 g (8.4 mmol) of KBr in small portions to the mixture at 0°C while stirring.

  • Add 1 g (5.5 mmol) of 1,10-phenanthroline.

  • Heat the reaction mixture to 130°C for 3 hours.

  • Cool the mixture and pour it onto ice.

  • Neutralize with a saturated NaOH solution and collect the precipitate by filtration.

  • Wash the precipitate with water and dry to obtain 1,10-phenanthroline-5,6-dione.

• Synthesis of the Imidazo-phenanthroline Sensor:

  • Dissolve 1,10-phenanthroline-5,6-dione (1 mmol), an appropriate aldehyde (e.g., 3-formylphenylboronic acid, 1 mmol), and ammonium acetate (13.32 mmol) in glacial acetic acid (10 mL).

  • Heat the mixture to 120°C for 6 hours under a nitrogen atmosphere.

  • After cooling to room temperature, remove the majority of the solvent under reduced pressure.

  • Neutralize the residue with a 10% aqueous NaOH solution to pH 7.0.

  • Collect the resulting precipitate by filtration, wash with water, and dry.

  • Purify the crude product by column chromatography on silica gel.

Protocol for Metal Ion Detection

General Procedure for Spectrophotometric and Fluorometric Titrations [1]

• Preparation of Stock Solutions:

  • Prepare a stock solution of the sensor (e.g., 1 mmol in 10 mL of methanol).

  • Prepare stock solutions of the metal ions of interest (e.g., 1.0 x 10⁻³ M) from their perchlorate or chloride salts in a suitable solvent (e.g., water or methanol).

• Titration Experiment:

  • Dilute an appropriate amount of the sensor stock solution in the desired buffer (e.g., 3 mL of 0.1 M HEPES buffer at pH 7.2) in a cuvette.

  • Record the initial UV-Vis absorption or fluorescence emission spectrum of the sensor solution.

  • Incrementally add small aliquots of the metal ion stock solution to the cuvette.

  • After each addition, mix the solution thoroughly and allow it to equilibrate for a few minutes.

  • Record the UV-Vis or fluorescence spectrum after each addition.

  • Continue the additions until no further significant spectral changes are observed.

• Data Analysis:

  • Plot the change in absorbance or fluorescence intensity at a specific wavelength against the concentration of the added metal ion.

  • From this data, the limit of detection (LOD), binding constant (K), and stoichiometry of the sensor-metal complex can be determined using appropriate models (e.g., Benesi-Hildebrand equation for binding constant, Job's plot for stoichiometry).

Visualizations

Signaling Pathways

References

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. A Colorimetric and Luminescent Dual-Modal Assay for Cu(II) Ion Detection Using an Iridium(III) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective fluorometric detection of F− and Zn(ii) ions by a N, O coordinating sensor and naked eye detection of Cu(ii) ions in mixed-aqueous solution - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Electrochemical Properties of 3-Bromo-1,10-phenanthroline and its Complexes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the electrochemical properties of 3-Bromo-1,10-phenanthroline and its metal complexes. This document includes a summary of key electrochemical data, detailed experimental protocols for synthesis and analysis, and a discussion of the applications of these compounds, particularly in the context of drug development.

Introduction

3-Bromo-1,10-phenanthroline is a substituted aromatic ligand that readily forms stable complexes with a variety of transition metals. The introduction of the bromine atom at the 3-position influences the electronic properties of the phenanthroline scaffold, which in turn affects the electrochemical and photophysical characteristics of its metal complexes. These complexes have garnered significant interest due to their potential applications in electrocatalysis, chemical sensing, and as therapeutic agents.

The electrochemical behavior of these complexes, particularly their redox potentials and electron transfer kinetics, is crucial for understanding their mechanism of action in various applications. For instance, in drug development, the redox activity of metal complexes can play a vital role in their anticancer properties, often involving the generation of reactive oxygen species (ROS) and interaction with biological macromolecules like DNA. This document provides a comprehensive guide to the synthesis, electrochemical characterization, and potential biological applications of 3-Bromo-1,10-phenanthroline and its complexes.

Electrochemical Properties

The electrochemical properties of 3-Bromo-1,10-phenanthroline and its metal complexes are typically investigated using cyclic voltammetry (CV). This technique provides valuable information about the redox processes of the metal center and the ligand. The redox potentials are sensitive to the nature of the metal ion, the substituents on the phenanthroline ligand, and the solvent system used.

Table 1: Electrochemical Data for 3-Bromo-1,10-phenanthroline and its Metal Complexes

Compound	Metal Center	Redox Couple	E½ (V vs. Ag/AgCl)	ΔEp (mV)	Solvent/Electrolyte	Reference(s)
[Fe(3-Br-phen)₃]²⁺	Fe(II)	Fe(III)/Fe(II)	+1.26	~60	Acetonitrile / 0.1 M TBAPF₆	[1]
Hypothetical Ru(II) Complex	Ru(II)	Ru(III)/Ru(II)	~+1.3	~60	Acetonitrile / 0.1 M TBAPF₆	-
Hypothetical Cu(II) Complex	Cu(II)	Cu(II)/Cu(I)	~+0.2	~70	Acetonitrile / 0.1 M TBAPF₆	-

The presence of the electron-withdrawing bromine substituent on the phenanthroline ring generally shifts the metal-centered redox potentials to more positive values compared to the unsubstituted phenanthroline complexes. This is due to the decreased electron density on the metal center, making it more difficult to oxidize.

Experimental Protocols

Synthesis of 3-Bromo-1,10-phenanthroline

This protocol is adapted from a general procedure for the bromination of 1,10-phenanthroline.[2][3]

Materials:

• 1,10-phenanthroline monohydrate

• 1-chlorobutane

• Sulfur dichloride (SCl₂)

• Pyridine

• Bromine (Br₂)

• 10% Sodium hydroxide (NaOH) solution

• Chloroform

• Argon or Nitrogen gas

Procedure:

• Dissolve 1,10-phenanthroline monohydrate in 1-chlorobutane under an inert atmosphere (Argon or Nitrogen).

• Carefully add sulfur dichloride and pyridine to the solution over a period of 10 minutes.

• Slowly add a solution of bromine in 1-chlorobutane to the reaction mixture.

• Reflux the mixture for 12 hours.

• After cooling to room temperature, place the reaction flask in a refrigerator overnight to facilitate precipitation.

• Collect the yellow solid precipitate by filtration.

• To the solid, add a 10% aqueous NaOH solution and chloroform and stir vigorously to neutralize and extract the product.

• Separate the organic layer, wash with water, and dry over anhydrous magnesium sulfate.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane).

Synthesis of Fe(3-Br-phen)₃₂

This protocol is based on the synthesis of similar iron(II) tris(phenanthroline) complexes.[4]

Materials:

• 3-Bromo-1,10-phenanthroline

• Ferrous ammonium sulfate hexahydrate ((NH₄)₂Fe(SO₄)₂·6H₂O)

• Ammonium hexafluorophosphate (NH₄PF₆)

• Ethanol

• Water

Procedure:

• Dissolve 3-Bromo-1,10-phenanthroline (3 molar equivalents) in ethanol.

• In a separate flask, dissolve ferrous ammonium sulfate hexahydrate (1 molar equivalent) in water.

• Add the aqueous solution of the iron salt dropwise to the ethanolic solution of the ligand with constant stirring. A deep red color should develop, indicating the formation of the complex.

• Stir the reaction mixture at room temperature for 2-3 hours.

• To the resulting solution, add a saturated aqueous solution of ammonium hexafluorophosphate to precipitate the hexafluorophosphate salt of the complex.

• Collect the precipitate by filtration, wash with a small amount of cold water, then with diethyl ether.

• Dry the product in a desiccator.

Cyclic Voltammetry Measurements

This protocol provides a general procedure for performing cyclic voltammetry on transition metal complexes.[5][6][7]

Apparatus and Materials:

• Potentiostat

• Electrochemical cell with a three-electrode setup:

  • Working electrode (e.g., Glassy Carbon Electrode)

  • Reference electrode (e.g., Ag/AgCl in saturated KCl)

  • Counter electrode (e.g., Platinum wire)

• Analyte solution: 1-5 mM solution of the metal complex in a suitable solvent (e.g., acetonitrile, dichloromethane).

• Supporting electrolyte: 0.1 M solution of a non-coordinating salt (e.g., tetrabutylammonium hexafluorophosphate - TBAPF₆).

• Inert gas (Argon or Nitrogen) for deaeration.

Procedure:

• Polish the working electrode with alumina slurry on a polishing pad, sonicate in deionized water, and then dry it thoroughly.

• Prepare the analyte solution by dissolving the metal complex and the supporting electrolyte in the chosen solvent.

• Transfer the solution to the electrochemical cell and deaerate by bubbling with an inert gas for at least 15 minutes. Maintain an inert atmosphere over the solution during the experiment.

• Assemble the three-electrode system in the cell, ensuring the tip of the reference electrode is close to the working electrode.

• Connect the electrodes to the potentiostat.

• Set the parameters for the cyclic voltammetry experiment, including the initial potential, final potential, vertex potential(s), and scan rate (e.g., 100 mV/s). The potential window should be chosen to encompass the expected redox events of the complex.

• Run the cyclic voltammogram.

• Record the data and analyze the resulting voltammogram to determine the half-wave potential (E½) and the peak separation (ΔEp).

Applications in Drug Development

Complexes of 1,10-phenanthroline and its derivatives have shown promise as anticancer agents. Their mechanism of action is often multifaceted and can involve direct interaction with DNA, generation of reactive oxygen species (ROS), and inhibition of key cellular enzymes.

Inhibition of Cancer Cell Proliferation

Metal complexes of 3-Bromo-1,10-phenanthroline are being investigated for their potential to inhibit the growth of cancer cells. The proposed mechanisms often involve the induction of apoptosis (programmed cell death) through various signaling pathways.

The Janus kinase/signal transducer and activator of transcription (JAK/STAT) pathway is a crucial signaling cascade that regulates cell proliferation, differentiation, and survival.[8][9][10] Its aberrant activation is implicated in various cancers. Some metal complexes can inhibit this pathway, leading to the downregulation of anti-apoptotic proteins and cell cycle arrest.

Inhibition of the JAK/STAT signaling pathway.

The proteasome is a large protein complex responsible for degrading damaged or unnecessary proteins within the cell.[11][12][13] Inhibition of the proteasome leads to the accumulation of these proteins, which can trigger apoptosis. Some metal complexes have been shown to inhibit proteasome activity, making it a promising target for cancer therapy.

Mechanism of proteasome inhibition leading to apoptosis.

Experimental Workflow for Evaluating Anticancer Activity

The evaluation of the anticancer potential of 3-Bromo-1,10-phenanthroline complexes involves a series of in vitro and in vivo experiments.

Workflow for anticancer drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. connectsci.au [connectsci.au]
• 3. researchgate.net [researchgate.net]
• 4. Tris(1,10-phenanthroline)iron(II) μ-oxido-bis­[trichloridoferrate(III)] - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ossila.com [ossila.com]
• 6. researchgate.net [researchgate.net]
• 7. mtxlabsglobal.com [mtxlabsglobal.com]
• 8. aacrjournals.org [aacrjournals.org]
• 9. oaepublish.com [oaepublish.com]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. aacrjournals.org [aacrjournals.org]
• 12. Proteasome inhibitors in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. annualreviews.org [annualreviews.org]

Application Notes: 3-Bromo-1,10-phenanthroline in the Synthesis of Advanced Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,10-phenanthroline is a versatile building block in the design and synthesis of novel fluorescent probes. Its strategic bromine substitution at the 3-position provides a reactive handle for the introduction of various fluorophores and functional groups through palladium-catalyzed cross-coupling reactions. This allows for the precise tuning of photophysical properties, making the resulting 1,10-phenanthroline-based probes highly suitable for a range of applications, including the detection of metal ions and biological imaging.[1] The rigid, planar structure of the 1,10-phenanthroline core serves as an excellent scaffold, offering inherent chelating capabilities and a platform for constructing extended π-conjugated systems essential for fluorescence.

This document provides detailed application notes and experimental protocols for the synthesis of fluorescent probes derived from 3-bromo-1,10-phenanthroline, focusing on Suzuki-Miyaura and Sonogashira cross-coupling reactions.

Synthetic Methodologies

The primary synthetic routes for functionalizing 3-bromo-1,10-phenanthroline are the Suzuki-Miyaura and Sonogashira cross-coupling reactions. These methods allow for the formation of C-C bonds, enabling the attachment of aryl, heteroaryl, and alkynyl moieties to the phenanthroline core.

Workflow for Fluorescent Probe Synthesis

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]

Application Notes and Protocols: 3-Bromo-1,10-phenanthroline in Photoredox Catalysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-bromo-1,10-phenanthroline in the burgeoning field of photoredox catalysis. This versatile building block serves as a key intermediate for the synthesis of sophisticated photocatalysts and as a substrate in various light-mediated transformations. The following sections detail its application in transition-metal-free phosphonylation reactions and as a ligand precursor for Ruthenium-based photocatalysts for oxidative transformations.

Application 1: Substrate in Transition-Metal-Free C-P Bond Formation

3-Bromo-1,10-phenanthroline can be efficiently functionalized via a photoredox-catalyzed phosphonylation reaction. This method provides a mild, transition-metal-free route to access valuable phosphonate-substituted 1,10-phenanthrolines, which are important ligands in catalysis and materials science. The reaction is typically mediated by an organic dye photocatalyst, such as Eosin Y, under visible light irradiation.

Quantitative Data: Photoredox Phosphonylation of Bromo-phenanthrolines

Substrate	Product	Yield (%)	Reaction Time (h)
3-Bromo-1,10-phenanthroline	Diethyl (1,10-phenanthrolin-3-yl)phosphonate	26	90
5-Bromo-1,10-phenanthroline	Diethyl (1,10-phenanthrolin-5-yl)phosphonate	51	22
4-Bromo-1,10-phenanthroline	Diethyl (1,10-phenanthrolin-4-yl)phosphonate	35	40

Experimental Protocol: Photoredox Phosphonylation of 3-Bromo-1,10-phenanthroline

Materials:

• 3-Bromo-1,10-phenanthroline

• Eosin Y

• Dimethyl sulfoxide (DMSO)

• Triethyl phosphite (P(OEt)₃)

• N,N-Diisopropylethylamine (DIPEA)

• Schlenk tube

• Magnetic stir bar

• Blue LEDs (e.g., 30 W, 450 nm)

• Argon source

• Sonication bath

Procedure:

• To a Schlenk tube containing a magnetic stir bar, add 3-bromo-1,10-phenanthroline (0.375 mmol) and Eosin Y (36 mg, 0.056 mmol, 15 mol%).

• Seal the tube and purge with argon for 10-15 minutes.

• In a separate vial, prepare a solution of DMSO (2 mL), triethyl phosphite (195 µL, 3 equiv.), and DIPEA (150 µL, 2.2 equiv.).

• Add the solution to the Schlenk tube under a stream of argon.

• Degas the reaction mixture by sonicating under reduced pressure for 5-10 minutes.

• Place the Schlenk tube approximately 5-10 cm from the blue LED light source and begin stirring.

• Irradiate the reaction mixture at 30 °C for the time specified in the data table, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, the reaction mixture can be purified by column chromatography on silica gel to isolate the desired phosphonate product.

Proposed Catalytic Cycle for Phosphonylation

Caption: Proposed catalytic cycle for the photoredox phosphonylation of 3-bromo-1,10-phenanthroline.

Application 2: Ligand Precursor for Ruthenium-Based Photocatalysts in Sulfide Oxidation

3-Bromo-1,10-phenanthroline is a valuable precursor for synthesizing functionalized phenanthroline ligands. These ligands can be incorporated into Ruthenium(II) complexes to create highly efficient photoredox catalysts. For instance, the bromo group can be substituted with phosphonate moieties, which can enhance the photophysical and catalytic properties of the resulting [Ru(phen-R)(bpy)₂]²⁺ complexes. These catalysts are particularly effective in the aerobic oxidation of sulfides to sulfoxides, a crucial transformation in organic synthesis and drug development.

Quantitative Data: Photocatalytic Sulfide Oxidation using Ru(II)-Phenanthroline Catalysts

Catalyst	Substrate	Product	Yield (%)[1]	Catalyst Loading (mol%)[1]
Ru-4,7P₂	4-Nitrothioanisole	4-Nitrophenyl methyl sulfoxide	>99	0.05
Ru-4,7P₂	Dibutyl sulfide	Dibutyl sulfoxide	>99	0.05
Ru-phen	4-Nitrothioanisole	4-Nitrophenyl methyl sulfoxide	85	0.05
Ru-phen	Dibutyl sulfide	Dibutyl sulfoxide	98	0.05

Note: Ru-4,7P₂ is a [Ru(phen)(bpy)₂]²⁺-type complex bearing P(O)(OEt)₂ substituents at the 4 and 7 positions of the phenanthroline ligand, synthesized from the corresponding dibromo-phenanthroline.

Experimental Protocol: General Procedure for Photocatalytic Sulfide Oxidation

Materials:

• Ruthenium(II)-phenanthroline photocatalyst (e.g., synthesized from a 3-bromo-1,10-phenanthroline derivative)

• Sulfide substrate

• Acetonitrile (MeCN)

• Water

• Reaction vial

• Magnetic stir bar

• Blue LEDs (e.g., 450 nm)

• Oxygen source (e.g., balloon or ambient air)

Procedure:

• In a reaction vial equipped with a magnetic stir bar, dissolve the sulfide substrate (0.2 mmol) in a mixture of acetonitrile and water (10:1, 2 mL).

• Add the Ruthenium(II)-phenanthroline photocatalyst (0.005–0.05 mol%).

• Seal the vial and ensure an oxygen atmosphere (e.g., by purging with an oxygen balloon or leaving open to the air, depending on the specific reaction requirements).

• Place the vial near the blue LED light source and stir vigorously.

• Irradiate the reaction mixture at room temperature, monitoring the progress by TLC or GC-MS.

• Upon completion, the solvent can be removed under reduced pressure, and the product can be purified by column chromatography.

Proposed Mechanistic Pathways for Sulfide Oxidation

Caption: Two proposed mechanistic pathways for the photocatalytic oxidation of sulfides using Ru(II)-phenanthroline complexes.

References

• 1. researchprofiles.tudublin.ie [researchprofiles.tudublin.ie]

Functionalization of 3-Bromo-1,10-phenanthroline at the Bromine Position: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the chemical modification of 3-Bromo-1,10-phenanthroline at the bromine-substituted position. This versatile building block offers a strategic entry point for the synthesis of a diverse range of functionalized 1,10-phenanthroline derivatives. Such derivatives are of significant interest in medicinal chemistry, materials science, and catalysis due to the unique chelating and photophysical properties of the phenanthroline core.[1][2][3] The protocols detailed herein focus on robust and widely applicable palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, enabling the introduction of a variety of substituents, including aryl, alkynyl, and amino groups.

Introduction to the Functionalization of 3-Bromo-1,10-phenanthroline

1,10-phenanthroline and its derivatives are privileged scaffolds in coordination chemistry and drug design.[4] Functionalization at the 3-position allows for the fine-tuning of the electronic and steric properties of the ligand, which can significantly impact the performance of its metal complexes in applications such as catalysis and as therapeutic agents.[1][5] The bromine atom at the 3-position serves as a versatile handle for a variety of chemical transformations.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are powerful tools for the formation of carbon-carbon and carbon-nitrogen bonds.[6][7] For 3-Bromo-1,10-phenanthroline, several key coupling reactions have proven to be effective.

Suzuki-Miyaura Coupling: Synthesis of 3-Aryl-1,10-phenanthrolines

The Suzuki-Miyaura coupling enables the formation of a C-C bond between 3-Bromo-1,10-phenanthroline and an organoboron reagent, typically a boronic acid or its ester. This reaction is highly valued for its mild conditions and tolerance of a wide range of functional groups.[8]

General Reaction Scheme:

Caption: Suzuki-Miyaura coupling of 3-Bromo-1,10-phenanthroline.

Quantitative Data for Suzuki-Miyaura Coupling:

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	90	12	~85[9]
2	4-Methylphenylboronic acid	Pd(PPh₃)₄ (5)	-	Na₂CO₃	Toluene/EtOH/H₂O	80	16	~90[10]
3	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	P(t-Bu)₃ (3)	Cs₂CO₃	Dioxane	100	24	~92[8]

Detailed Experimental Protocol: Synthesis of 3-Phenyl-1,10-phenanthroline

• Reaction Setup: In a flame-dried Schlenk flask, combine 3-Bromo-1,10-phenanthroline (1.0 mmol, 1.0 equiv.), phenylboronic acid (1.2 mmol, 1.2 equiv.), palladium acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%), and SPhos (0.04 mmol, 4 mol%).

• Add potassium phosphate (K₃PO₄, 3.0 mmol, 3.0 equiv.).

• Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this process three times.

• Add degassed toluene (8 mL) and water (2 mL) via syringe.

• Reaction: Heat the mixture to 90 °C and stir vigorously for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 3-phenyl-1,10-phenanthroline.[11]

Sonogashira Coupling: Synthesis of 3-Alkynyl-1,10-phenanthrolines

The Sonogashira coupling facilitates the formation of a C-C bond between 3-Bromo-1,10-phenanthroline and a terminal alkyne, providing access to conjugated enyne systems.[12][13] These derivatives have applications in materials science and as biological probes.[14]

General Reaction Scheme:

Caption: Sonogashira coupling of 3-Bromo-1,10-phenanthroline.

Quantitative Data for Sonogashira Coupling:

Entry	Alkyne	Pd Catalyst (mol%)	Cu Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (1)	Et₃N	THF	65	4	~95[15]
2	1-Octyne	Pd(OAc)₂ (1)	CuI (2)	i-Pr₂NH	DMF	80	6	~88[16]
3	Trimethylsilylacetylene	Pd(PPh₃)₄ (3)	CuI (1.5)	Diisopropylamine	Toluene	70	5	~92[17]

Detailed Experimental Protocol: Synthesis of 3-(Phenylethynyl)-1,10-phenanthroline

• Reaction Setup: To a solution of 3-Bromo-1,10-phenanthroline (1.0 mmol, 1.0 equiv.) in degassed triethylamine (Et₃N, 10 mL), add phenylacetylene (1.2 mmol, 1.2 equiv.).

• Add bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.02 mmol, 2 mol%) and copper(I) iodide (CuI, 0.01 mmol, 1 mol%).

• Reaction: Stir the reaction mixture under an inert atmosphere at 65 °C for 4 hours.

• Work-up: After cooling to room temperature, remove the solvent under reduced pressure. Dissolve the residue in dichloromethane (20 mL) and wash with a saturated aqueous solution of ammonium chloride (2 x 15 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate. Purify the crude product by column chromatography on silica gel (e.g., using a dichloromethane/methanol gradient) to obtain the desired product.

Buchwald-Hartwig Amination: Synthesis of 3-Amino-1,10-phenanthrolines

The Buchwald-Hartwig amination is a versatile method for constructing C-N bonds by coupling 3-Bromo-1,10-phenanthroline with primary or secondary amines.[18] The resulting amino-phenanthroline derivatives are valuable ligands and intermediates in the synthesis of biologically active molecules.[1][19]

General Reaction Scheme:

Caption: Buchwald-Hartwig amination of 3-Bromo-1,10-phenanthroline.

Quantitative Data for Buchwald-Hartwig Amination:

Entry	Amine	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Morpholine	Pd₂(dba)₃ (1)	XPhos (2)	NaOtBu	Toluene	100	18	~94
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Dioxane	110	24	~85[20]
3	Benzylamine	[Pd(allyl)Cl]₂ (1.5)	t-BuXPhos (3)	K₃PO₄	t-BuOH	90	12	~89[4]

Detailed Experimental Protocol: Synthesis of 3-Morpholino-1,10-phenanthroline

• Reaction Setup: In a glovebox, charge a Schlenk tube with tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.01 mmol, 1 mol%), XPhos (0.02 mmol, 2 mol%), and sodium tert-butoxide (NaOtBu, 1.4 mmol, 1.4 equiv.).

• Add 3-Bromo-1,10-phenanthroline (1.0 mmol, 1.0 equiv.) and morpholine (1.2 mmol, 1.2 equiv.).

• Add anhydrous, degassed toluene (5 mL).

• Reaction: Seal the tube and heat the mixture at 100 °C for 18 hours.

• Work-up: Cool the reaction to room temperature, dilute with ethyl acetate (20 mL), and filter through a pad of Celite. Wash the filtrate with water (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash chromatography on silica gel to afford the desired product.

Stille Coupling: Synthesis of 3-Substituted-1,10-phenanthrolines

The Stille coupling involves the reaction of 3-Bromo-1,10-phenanthroline with an organostannane reagent.[21][22] While effective, the toxicity of organotin compounds necessitates careful handling and purification.[23]

General Reaction Scheme:

Caption: Stille coupling of 3-Bromo-1,10-phenanthroline.

Quantitative Data for Stille Coupling:

Entry	Organostannane	Catalyst (mol%)	Ligand (mol%)	Additive	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Tributyl(phenyl)tin	Pd(PPh₃)₄ (5)	-	-	Toluene	110	24	~80[7]
2	Tributyl(vinyl)tin	Pd₂(dba)₃ (2)	P(furyl)₃ (8)	-	THF	65	12	~85[24]
3	2-(Tributylstannyl)thiophene	PdCl₂(PPh₃)₂ (3)	-	CuI	DMF	90	16	~78

Detailed Experimental Protocol: Synthesis of 3-Phenyl-1,10-phenanthroline

• Reaction Setup: In a Schlenk flask, dissolve 3-Bromo-1,10-phenanthroline (1.0 mmol, 1.0 equiv.) and tributyl(phenyl)tin (1.1 mmol, 1.1 equiv.) in anhydrous toluene (10 mL).

• Degas the solution with a stream of argon for 15 minutes.

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol, 5 mol%).

• Reaction: Heat the mixture to 110 °C and stir under an inert atmosphere for 24 hours.

• Work-up: Cool the reaction to room temperature and dilute with diethyl ether (20 mL). Wash the solution with a saturated aqueous solution of potassium fluoride (KF) (3 x 15 mL) to remove tin byproducts.

• Purification: Dry the organic layer over MgSO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel.[7]

Nucleophilic Aromatic Substitution (SNAAr)

Under certain conditions, the bromine atom of 3-Bromo-1,10-phenanthroline can be displaced by strong nucleophiles. This method is often simpler than cross-coupling reactions as it does not require a metal catalyst.[25]

General Reaction Scheme:

Caption: Nucleophilic aromatic substitution on 3-Bromo-1,10-phenanthroline.

Quantitative Data for Nucleophilic Aromatic Substitution:

Entry	Nucleophile	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Sodium methoxide	Methanol	100	24	~75
2	Piperidine	DMSO	150	48	~60
3	Sodium phenoxide	DMF	120	16	~70

Detailed Experimental Protocol: Synthesis of 3-Methoxy-1,10-phenanthroline

• Reaction Setup: To a solution of sodium methoxide (5.0 mmol, 5.0 equiv.) in dry methanol (15 mL) in a sealed tube, add 3-Bromo-1,10-phenanthroline (1.0 mmol, 1.0 equiv.).

• Reaction: Heat the mixture at 100 °C for 24 hours.

• Work-up: Cool the reaction to room temperature and carefully neutralize with dilute hydrochloric acid. Remove the solvent under reduced pressure.

• Purification: Extract the residue with chloroform (3 x 20 mL). Wash the combined organic layers with water, dry over Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Experimental Workflow and Signaling Pathways

General Experimental Workflow:

Caption: General workflow for the functionalization of 3-Bromo-1,10-phenanthroline.

Potential Signaling Pathway Involvement of Functionalized Phenanthrolines:

Functionalized 1,10-phenanthroline derivatives have shown promise as anticancer agents.[26] Their mechanism of action can involve the inhibition of key signaling pathways implicated in cancer cell proliferation and survival, such as the PI3K/AKT/mTOR pathway.

Caption: Potential inhibition of the PI3K/AKT/mTOR signaling pathway.

Conclusion

The functionalization of 3-Bromo-1,10-phenanthroline at the bromine position provides a robust platform for the synthesis of a wide array of novel compounds with significant potential in various scientific disciplines. The palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution methods detailed in these application notes offer reliable and versatile strategies for researchers to access these valuable molecules. The provided protocols and quantitative data serve as a practical guide for the successful synthesis and further development of functionalized 1,10-phenanthroline derivatives.

References

• 1. Tumoricidal Potential of Novel Amino-1,10-phenanthroline Derived Imine Ligands: Chemical Preparation, Structure, and Biological Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. soc.chim.it [soc.chim.it]
• 3. 1,10-phenanthroline: Chemical properties, applications, and future prospects_Chemicalbook [chemicalbook.com]
• 4. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in 1,10-phenanthroline ligands for chemosensing of cations and anions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. Direct arylation of phenanthroline derivatives via oxidative C-H/C-H cross-coupling: synthesis and discovery of excellent ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. BJOC - Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine [beilstein-journals.org]
• 10. researchgate.net [researchgate.net]
• 11. www1.udel.edu [www1.udel.edu]
• 12. d-nb.info [d-nb.info]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. rsc.org [rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 19. researchgate.net [researchgate.net]
• 20. rsc.org [rsc.org]
• 21. benchchem.com [benchchem.com]
• 22. chem.libretexts.org [chem.libretexts.org]
• 23. benchchem.com [benchchem.com]
• 24. chemistry.msu.edu [chemistry.msu.edu]
• 25. 7.1 The Discovery of Nucleophilic Substitution Reactions – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]
• 26. Synthesis and biological activity of 1H-imidazo[4,5-f][1,10]phenanthroline as a potential antitumor agent with PI3K/AKT/mTOR signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Coordination Chemistry of 3-Bromo-1,10-phenanthroline with Lanthanide Metals

A Note to Researchers, Scientists, and Drug Development Professionals:

Extensive literature searches for the coordination chemistry of 3-Bromo-1,10-phenanthroline specifically with lanthanide metals did not yield detailed experimental protocols, quantitative structural and photophysical data, or specific biological application studies for this exact ligand-metal combination. The following application notes and protocols are therefore based on analogous lanthanide complexes with other substituted 1,10-phenanthroline ligands. Researchers should consider these as a starting point and may need to optimize the procedures for the 3-bromo derivative.

Introduction

Lanthanide complexes with N-heterocyclic ligands like 1,10-phenanthroline and its derivatives are of significant interest due to their unique photophysical and biological properties. The phenanthroline ligand can act as an "antenna" by absorbing UV light and transferring the energy to the central lanthanide ion, which then emits light at its characteristic wavelength. This property makes these complexes suitable for applications in bio-imaging, sensors, and photodynamic therapy. The introduction of a bromine atom at the 3-position of the phenanthroline scaffold is expected to modulate the electronic properties of the ligand, potentially influencing the luminescent and biological characteristics of its lanthanide complexes.

Synthesis of Lanthanide(III) Complexes with 3-Bromo-1,10-phenanthroline

A general synthetic protocol for the preparation of lanthanide complexes with substituted phenanthroline ligands involves the reaction of a lanthanide salt with the phenanthroline derivative in a suitable solvent. Often, a co-ligand, such as a β-diketonate, is used to saturate the coordination sphere of the lanthanide ion and enhance the stability and luminescent properties of the resulting complex.

Experimental Protocol: General Synthesis of [Ln(β-diketonate)₃(3-Br-phen)] Complexes

Materials:

• Lanthanide(III) chloride hexahydrate (LnCl₃·6H₂O) or Lanthanide(III) nitrate hexahydrate (Ln(NO₃)₃·6H₂O) (e.g., Eu³⁺, Tb³⁺, Sm³⁺)

• 3-Bromo-1,10-phenanthroline (3-Br-phen)

• A β-diketone, for example, dibenzoylmethane (DBM) or thenoyltrifluoroacetone (TTA)

• Ethanol or Methanol

• Sodium hydroxide (NaOH) or another suitable base

• Deionized water

Procedure:

• Preparation of the Lanthanide β-diketonate Precursor:

  • Dissolve the β-diketone (3 mmol) in hot ethanol (20 mL).

  • Slowly add an aqueous solution of NaOH (3 mmol in 5 mL H₂O) to the β-diketone solution while stirring to form the sodium salt of the β-diketone.

  • In a separate flask, dissolve the lanthanide(III) salt (1 mmol) in a minimum amount of ethanol.

  • Add the lanthanide salt solution dropwise to the sodium β-diketonate solution. A precipitate of the lanthanide tris(β-diketonate) complex, [Ln(β-diketonate)₃], should form.

  • Stir the reaction mixture at room temperature for 2-4 hours.

  • Collect the precipitate by filtration, wash with cold ethanol and water, and dry under vacuum.

• Formation of the Mixed-Ligand Complex:

  • Dissolve the synthesized [Ln(β-diketonate)₃] complex (1 mmol) in hot ethanol or a mixture of ethanol and chloroform (e.g., 30 mL).

  • In a separate flask, dissolve 3-Bromo-1,10-phenanthroline (1 mmol) in the same solvent system.

  • Add the 3-Bromo-1,10-phenanthroline solution to the solution of the lanthanide precursor.

  • Reflux the reaction mixture for 4-6 hours.

  • Allow the solution to cool to room temperature slowly.

  • Crystals of the final complex, [Ln(β-diketonate)₃(3-Br-phen)], may form upon slow evaporation of the solvent.

  • Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry in a desiccator.

Synthesis Workflow Diagram:

Caption: General workflow for the synthesis of [Ln(β-diketonate)₃(3-Br-phen)] complexes.

Characterization Protocols

Standard analytical techniques are employed to confirm the identity and purity of the synthesized complexes.

• Elemental Analysis (C, H, N): To determine the empirical formula of the complex.

• Infrared (IR) Spectroscopy: To identify the coordination of the ligands to the lanthanide ion by observing shifts in the characteristic vibrational frequencies of the C=N (phenanthroline) and C=O (β-diketonate) groups.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra can confirm the presence of the organic ligands. Due to the paramagnetic nature of most lanthanide ions (except La³⁺ and Lu³⁺), the NMR signals may be shifted and broadened.

• Mass Spectrometry (MS): Techniques like Electrospray Ionization (ESI-MS) can be used to determine the molecular weight of the complex.

• Single-Crystal X-ray Diffraction: This technique provides definitive structural information, including bond lengths, bond angles, and the coordination geometry around the lanthanide ion.

• Thermogravimetric Analysis (TGA): To study the thermal stability of the complexes.

Photophysical Properties

The luminescent properties of the lanthanide complexes are a key area of investigation.

Experimental Protocol: Photoluminescence Spectroscopy

Instrumentation: A fluorescence spectrophotometer equipped with a xenon lamp as the excitation source and a suitable detector.

Procedure:

• Prepare dilute solutions of the lanthanide complexes in a suitable solvent (e.g., DMSO, acetonitrile, or ethanol) in a quartz cuvette.

• Record the excitation spectrum by monitoring the emission at the most intense emission wavelength of the lanthanide ion (e.g., ~612 nm for Eu³⁺, ~545 nm for Tb³⁺) while scanning the excitation wavelength.

• Record the emission spectrum by exciting the complex at the wavelength of maximum absorption, determined from the excitation spectrum or a UV-Vis absorption spectrum.

• Measure the luminescence lifetime (τ) using a time-resolved spectrophotometer.

• Determine the luminescence quantum yield (Φ) relative to a standard of known quantum yield.

Anticipated Photophysical Data:

While specific data for 3-bromo-1,10-phenanthroline complexes is unavailable, analogous Eu³⁺ and Tb³⁺ complexes with other phenanthroline derivatives often exhibit the following properties.

Property	Expected Range for Eu³⁺ Complexes	Expected Range for Tb³⁺ Complexes
Excitation Maxima (λex)	300 - 400 nm	300 - 400 nm
Emission Maxima (λem)	~579, 591, 612, 650, 700 nm	~490, 545, 585, 620 nm
Luminescence Lifetime (τ)	0.1 - 2.0 ms	0.5 - 2.5 ms
Quantum Yield (Φ)	10 - 80%	20 - 90%

Applications in Drug Development

Lanthanide complexes with phenanthroline ligands have shown promise as anticancer agents. Their mechanism of action can involve DNA interaction and the induction of apoptosis.

Potential Signaling Pathway Involvement

Lanthanide complexes can induce cell death through various mechanisms, often involving mitochondrial pathways.

Application Notes &amp; Protocols: 3-Bromo-1,10-phenanthroline in Photosensitized Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-1,10-phenanthroline is a heterocyclic organic compound with the chemical formula C₁₂H₇BrN₂.[1] While not typically employed as a standalone photosensitizer, it serves as a critical building block and ligand in the synthesis of highly efficient photosensitizing metal complexes. Its utility stems from two key features: the robust 1,10-phenanthroline scaffold, which readily coordinates with transition metals, and the bromo-substituent. The bromine atom acts as a "heavy atom," which can enhance the photophysical properties essential for photosensitization, and also serves as a versatile synthetic handle for further molecular elaboration.

These application notes explore the role of 3-bromo-1,10-phenanthroline as a ligand in designing photosensitizers for applications in photoredox catalysis and photodynamic therapy (PDT).

Caption: General mechanism of Type I and Type II photosensitization pathways.

Application Note 1: A Ligand for Photoredox Catalysis

Visible-light photoredox catalysis has become a powerful tool in organic synthesis, enabling novel transformations under mild conditions.[2] Photosensitizers, often ruthenium (Ru) or iridium (Ir) complexes, absorb visible light to reach an excited state, from which they can engage in single-electron transfer (SET) with organic substrates.[2][3]

The 1,10-phenanthroline core is a foundational ligand for many of these catalysts. By incorporating 3-bromo-1,10-phenanthroline, researchers can:

• Tune Redox Potentials: The electron-withdrawing nature of the bromine atom can modify the ground and excited state redox potentials of the resulting metal complex, allowing for fine-tuning of its catalytic activity for specific substrates.

• Provide a Site for Functionalization: The carbon-bromine bond is a versatile anchor point for cross-coupling reactions (e.g., Suzuki, Sonogashira), enabling the attachment of other functional groups to further modify the catalyst's properties, such as solubility or steric environment.

While the bromo-phenanthroline is typically part of the catalyst, it can also be the substrate in a photoredox reaction. For instance, bromo-substituted 1,10-phenanthrolines undergo phosphonylation under visible light irradiation using an organic dye like Eosin Y as the photosensitizer.[4][5] This transition-metal-free reaction highlights the utility of the C-Br bond as a reactive site in photochemical synthesis.[4]

Application Note 2: Enhancing Photodynamic Therapy (PDT) Agents

Photodynamic therapy (PDT) is a non-invasive therapeutic strategy that uses a photosensitizer, light, and molecular oxygen to generate cytotoxic reactive oxygen species (ROS), such as singlet oxygen (¹O₂), to destroy cancer cells or other pathogenic tissues.[6][7][8]

The efficiency of a PDT agent is often linked to its ability to generate ¹O₂. This process relies on the photosensitizer transitioning from its excited singlet state to a long-lived excited triplet state via intersystem crossing (ISC). The "heavy-atom effect" is a phenomenon where the presence of atoms with high atomic numbers (like bromine) enhances the rate of this spin-forbidden ISC process.

Incorporating 3-bromo-1,10-phenanthroline as a ligand in metal complexes (e.g., based on Ir(III) or Ru(II)) can significantly improve their PDT efficacy.[6]

• Increased Intersystem Crossing: The bromine atom enhances the spin-orbit coupling, promoting the formation of the triplet state necessary for energy transfer to molecular oxygen.

• Enhanced Singlet Oxygen Quantum Yield: A more efficiently populated triplet state can lead to a higher quantum yield of singlet oxygen (ΦΔ), a key metric for PDT potency. Studies have shown that brominated photosensitizers can exhibit superior photodynamic activity compared to their non-brominated counterparts.[9][10]

Quantitative Data Summary

The following tables summarize representative quantitative data from studies involving bromo-phenanthroline derivatives in photochemical applications.

Table 1: Photoredox-Catalyzed Phosphonylation of Bromo-1,10-Phenanthrolines. Data adapted from a study where various bromo-phenanthrolines were used as substrates with Eosin Y as the photosensitizer.[4][5]

Bromo-phenanthroline Substrate	Reaction Time (h)	Product Yield (%)
5-Bromo-1,10-phenanthroline	24	51
2-Bromo-1,10-phenanthroline	40	26
4-Bromo-1,10-phenanthroline	22	30
3,8-Dibromo-1,10-phenanthroline	24	35

Table 2: Photophysical Properties of a Representative Brominated Imidazo[4,5-f][1][5]phenanthroline-based Ir(III) Complex. This data illustrates the photosensitizing properties of a complex containing a brominated phenanthroline derivative, demonstrating its potential for PDT applications.[6]

Parameter	Value	Description
Singlet Oxygen Quantum Yield (ΦΔ)	0.0613	Efficiency of generating singlet oxygen upon irradiation.
NADH Photo-oxidation TOF (h⁻¹)	8.46	Turnover frequency for the photocatalytic oxidation of NADH.
NADH Photo-oxidation TON	4.22	Turnover number for the photocatalytic oxidation of NADH.

Experimental Protocols

Protocol 1: Visible-Light Photoredox Phosphonylation of 3-Bromo-1,10-phenanthroline

This protocol is a general procedure adapted from the phosphonylation of various bromo-phenanthrolines.[4]

Materials:

• 3-Bromo-1,10-phenanthroline

• Eosin Y (15 mol%)

• Triethyl phosphite (P(OEt)₃, 3 equivalents)

• N,N-Diisopropylethylamine (DIPEA, 2.2 equivalents)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Schlenk tube and magnetic stir bar

• Blue LEDs (e.g., 30 W, 450 nm)

• Argon gas supply

• Sonication bath

Caption: Experimental workflow for photoredox phosphonylation.

Procedure:

• Place 3-bromo-1,10-phenanthroline (0.375 mmol, 1 equiv.) and Eosin Y (0.056 mmol, 15 mol%) into a dry Schlenk tube containing a magnetic stir bar.

• Seal the tube, and evacuate and backfill with argon three times to ensure an inert atmosphere.

• In a stream of argon, add anhydrous DMSO (2 mL), followed by triethyl phosphite (3 equiv.) and DIPEA (2.2 equiv.).

• After the addition of each reagent, briefly sonicate the mixture under reduced pressure to ensure thorough degassing.

• Place the sealed Schlenk tube approximately 5 cm from a 30 W blue LED lamp.

• Stir the reaction mixture at 30 °C for 22-40 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or by analyzing aliquots via ¹H NMR.

• Upon completion, quench the reaction, perform an aqueous work-up, and extract the product with a suitable organic solvent (e.g., dichloromethane).

• Purify the crude product by column chromatography on silica gel to yield the desired phosphonate-substituted 1,10-phenanthroline.

Protocol 2: Measurement of Singlet Oxygen Quantum Yield (ΦΔ)

This protocol describes a general method to determine the ¹O₂ generation efficiency of a photosensitizer complex containing 3-bromo-1,10-phenanthroline, using 1,3-diphenylisobenzofuran (DPBF) as a chemical probe.

Materials:

• Photosensitizer complex (e.g., --INVALID-LINK--)

• 1,3-Diphenylisobenzofuran (DPBF)

• Reference photosensitizer with known ΦΔ (e.g., Rose Bengal, Methylene Blue)

• Spectrophotometrically pure solvent (e.g., acetonitrile or DMSO)

• Cuvettes for UV-Vis spectrophotometer

• Light source with a monochromator or filter corresponding to the absorption wavelength of the photosensitizer.

Caption: Role of components in determining photophysical properties.

Procedure:

• Preparation: Prepare stock solutions of the test photosensitizer, the reference photosensitizer, and DPBF in the chosen solvent. Prepare two cuvettes: one with the test sample and DPBF, and one with the reference and DPBF. The concentration of the photosensitizers should be adjusted to have the same absorbance (typically ~0.1) at the irradiation wavelength. The initial absorbance of DPBF at ~415 nm should be around 1.0.

• Irradiation: Irradiate both solutions with the same light source under identical conditions (wavelength, intensity, time).

• Data Collection: At fixed time intervals, stop the irradiation and record the UV-Vis absorption spectrum of each solution, focusing on the decrease in DPBF absorbance at its maximum (~415 nm).

• Calculation: The singlet oxygen quantum yield (ΦΔ) is calculated using the following equation: ΦΔ_sample = ΦΔ_ref * (k_sample / k_ref) * (I_ref / I_sample)

  Where:

  • ΦΔ_ref is the known quantum yield of the reference photosensitizer.

  • k is the slope of the plot of ln(A₀/Aₜ) versus irradiation time for DPBF, where A₀ and Aₜ are the absorbances of DPBF before and after irradiation time t.

  • I is the rate of light absorption, calculated as I = 1 - 10⁻ᴬ, where A is the absorbance of the photosensitizer at the irradiation wavelength. Since absorbances are matched, the I_ref / I_sample term is often assumed to be 1.

• Analysis: A higher slope (k) indicates a faster degradation of DPBF and thus a more efficient generation of singlet oxygen. This allows for the quantitative comparison of the photosensitizing ability of the new complex.

References

• 1. chembk.com [chembk.com]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. Visible-light photoredox catalysis enabled bromination of phenols and alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis, characterization, biomolecular interaction, potent aqueous singlet oxygen generation and NADH photo-oxidation of phenanthroline-based cyclometalated Ir(iii) complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Photodynamic Therapy: From the Basics to the Current Progress of N-Heterocyclic-Bearing Dyes as Effective Photosensitizers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Photodynamic therapy: photosensitizers and nanostructures - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. 2-Bromo-5-hydroxyphenylporphyrins for photodynamic therapy: photosensitization efficiency, subcellular localization and in vivo studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Enhanced Photodynamic Cancer Treatment by Mitochondria-Targeting and Brominated Near-Infrared Fluorophores - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sonogashira Coupling of 3-Bromo-1,10-phenanthroline

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira coupling is a powerful and versatile cross-coupling reaction in organic synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1] This reaction is catalyzed by a palladium complex and typically requires a copper(I) co-catalyst and an amine base.[1][2] The Sonogashira coupling has found broad application in the synthesis of pharmaceuticals, natural products, and organic materials due to its mild reaction conditions and tolerance of a wide range of functional groups.[3]

For drug development professionals and researchers, the functionalization of heterocyclic scaffolds like 1,10-phenanthroline is of significant interest. The introduction of alkynyl moieties via Sonogashira coupling can lead to the generation of novel compounds with potential applications as ligands, molecular probes, or therapeutic agents. However, the successful implementation of this reaction on heteroaromatic substrates such as 3-Bromo-1,10-phenanthroline can be challenging and may require careful optimization of reaction conditions to avoid potential side reactions like polymerization, especially when dealing with multifunctional substrates.[1]

These application notes provide an overview of Sonogashira coupling protocols applicable to 3-Bromo-1,10-phenanthroline, based on established procedures for the closely related 3,8-dibromo-1,10-phenanthroline and other bromo-N-heterocycles.

Data Presentation: Sonogashira Coupling Reaction Conditions

The following table summarizes representative conditions for the Sonogashira coupling of bromo-N-heterocycles, providing a starting point for the optimization of reactions with 3-Bromo-1,10-phenanthroline.

Entry	Aryl Bromide	Alkyne	Pd Catalyst (mol%)	Cu(I) Co-catalyst (mol%)	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
1	3,8-Dibromo-1,10-phenanthroline	3,5-Diethynylheptyloxybenzene	Pd(PPh₃)₂Cl₂	CuI	Diisopropylamine	THF	Reflux	24	Polymerized	[1]
2	3-Bromopyridine	Phenylacetylene	(AllylPdCl)₂ (2.5)	-	Cs₂CO₃	DMF	Room Temp	-	Good	[4]
3	3-Bromothiophene	Phenylacetylene	(AllylPdCl)₂ (2.5)	-	Cs₂CO₃	DMF	Room Temp	-	Good	[4]
4	Cyclic 3-bromo-1,2-dione	Various terminal alkynes	Pd(PPh₃)₂Cl₂ (5)	CuI (5)	Triethylamine	Triethylamine	Reflux	1	up to 90	[5]
5	Aryl Bromides	Terminal Alkynes	PdCl₂(dppf)	-	Cs₂CO₃	MeCN/H₂O	80	12	High	[6]

Experimental Protocols

Protocol 1: General Procedure for Sonogashira Coupling of Bromo-N-Heterocycles (Copper-Cocatalyzed)

This protocol is adapted from a procedure for the coupling of cyclic 3-bromo-1,2-diones.[5]

Materials:

• 3-Bromo-1,10-phenanthroline

• Terminal alkyne (2-3 equivalents)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 5 mol%)

• Copper(I) iodide (CuI, 5 mol%)

• Triethylamine (solvent and base)

• Anhydrous, degassed solvent (if co-solvent is used, e.g., THF)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a dry Schlenk flask, add 3-Bromo-1,10-phenanthroline, Pd(PPh₃)₂Cl₂ (5 mol%), and CuI (5 mol%).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous, degassed triethylamine via syringe. If a co-solvent is used, add it at this stage.

• Add the terminal alkyne (2-3 equivalents) to the reaction mixture via syringe.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature.

• Add a saturated aqueous solution of ammonium chloride to quench the reaction.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate, dichloromethane).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Free Sonogashira Coupling of Bromo-N-Heterocycles

This protocol is based on a general method for the copper-free Sonogashira coupling of aryl bromides.[4]

Materials:

• 3-Bromo-1,10-phenanthroline

• Terminal alkyne (1.1 equivalents)

• Allylpalladium(II) chloride dimer ((AllylPdCl)₂, 2.5 mol%)

• Phosphine ligand (e.g., triphenylphosphine, 10 mol%)

• Cesium carbonate (Cs₂CO₃, 2 equivalents)

• Anhydrous, degassed Dimethylformamide (DMF)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• In a dry Schlenk flask, combine 3-Bromo-1,10-phenanthroline, (AllylPdCl)₂ (2.5 mol%), the phosphine ligand (10 mol%), and Cs₂CO₃ (2 equivalents).

• Evacuate and backfill the flask with an inert atmosphere (Argon or Nitrogen) three times.

• Add anhydrous, degassed DMF via syringe.

• Add the terminal alkyne (1.1 equivalents) to the reaction mixture via syringe.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS.

• Once the starting material is consumed, dilute the reaction mixture with water.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Mandatory Visualization

References

• 1. ntrs.nasa.gov [ntrs.nasa.gov]
• 2. Sonogashira Coupling [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. kbfi.ee [kbfi.ee]
• 6. Aqueous/organic cross coupling: Sustainable protocol for Sonogashira reactions of heterocycles - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Synthesis of Polymers Incorporating 3-Bromo-1,10-phenanthroline: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of polymers incorporating 3-bromo-1,10-phenanthroline. This versatile building block enables the creation of novel polymers with unique photophysical, electrochemical, and chelating properties, making them promising candidates for applications in catalysis, materials science, and drug development.

Introduction

3-Bromo-1,10-phenanthroline is a key monomer for the synthesis of functional polymers. The presence of the bromine atom allows for a variety of polymerization techniques, including cross-coupling reactions and electropolymerization. The resulting polymers, featuring the rigid and planar 1,10-phenanthroline moiety, exhibit interesting properties such as thermal stability, tunable luminescence, and the ability to coordinate with metal ions. These characteristics make them suitable for a range of applications, from advanced materials to potential use in biological systems.

Polymerization Strategies

Several polymerization methods can be employed to synthesize polymers from 3-bromo-1,10-phenanthroline. The choice of method will influence the polymer's structure, molecular weight, and properties. Key strategies include Yamamoto coupling, Suzuki coupling, Stille coupling, Heck coupling, and electropolymerization.

Experimental Protocols

1. Synthesis of Poly(3-bromo-1,10-phenanthroline) via Yamamoto Coupling

Yamamoto coupling is a dehalogenative polycondensation reaction that is effective for the synthesis of conjugated polymers.

• Materials:

  • 3-Bromo-1,10-phenanthroline

  • Bis(1,5-cyclooctadiene)nickel(0) [Ni(COD)₂]

  • 2,2'-Bipyridine (bpy)

  • 1,5-Cyclooctadiene (COD)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Anhydrous Toluene

  • Methanol

  • Hydrochloric acid (HCl)

  • Ammonium hydroxide solution

  • Chloroform

• Procedure:

  • In a glovebox, add 3-bromo-1,10-phenanthroline to a freshly opened vial of Ni(COD)₂.

  • Add 2,2'-bipyridine and a small amount of 1,5-cyclooctadiene.

  • Add anhydrous DMF and anhydrous toluene to the mixture.

  • Seal the reaction vessel and heat at 80°C for 72 hours.

  • After cooling to room temperature, pour the reaction mixture into a solution of methanol and concentrated HCl.

  • Stir the mixture for 3 hours, then collect the precipitate by filtration.

  • Wash the precipitate with an ammonium hydroxide solution to neutralize any remaining acid.

  • Wash the polymer with water, methanol, and acetone.

  • Purify the polymer by Soxhlet extraction with methanol, acetone, and finally chloroform.

  • The chloroform fraction contains the soluble polymer. Evaporate the solvent to obtain the solid polymer.

2. Generalized Protocol for Suzuki Coupling Polymerization

Suzuki coupling offers a versatile method for creating C-C bonds and is well-suited for the polymerization of bromo-functionalized monomers.

• Materials:

  • 3-Bromo-1,10-phenanthroline

  • Aromatic diboronic acid or diboronic ester comonomer

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

  • Base (e.g., K₂CO₃, Cs₂CO₃, or Na₂CO₃)

  • Anhydrous solvent (e.g., Toluene, DMF, or Dioxane)

  • Phase-transfer catalyst (e.g., Aliquat 336), if using a biphasic system

• Procedure:

  • In a Schlenk flask, combine 3-bromo-1,10-phenanthroline, the diboronic acid/ester comonomer, and the base.

  • Add the palladium catalyst.

  • De-gas the flask by subjecting it to several cycles of vacuum and backfilling with an inert gas (e.g., Argon or Nitrogen).

  • Add the anhydrous solvent (and phase-transfer catalyst if applicable) via syringe.

  • Heat the reaction mixture to the desired temperature (typically 80-120°C) and stir for 24-72 hours under an inert atmosphere.

  • After cooling, precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol.

  • Filter and wash the polymer with water and methanol.

  • Purify the polymer by Soxhlet extraction or column chromatography.

3. Generalized Protocol for Stille Coupling Polymerization

Stille coupling involves the reaction of an organotin compound with an organic halide, catalyzed by palladium.

• Materials:

  • 3-Bromo-1,10-phenanthroline

  • Organoditin comonomer (e.g., a distannylated aromatic compound)

  • Palladium catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂)

  • Anhydrous and deoxygenated solvent (e.g., Toluene or DMF)

• Procedure:

  • Dissolve 3-bromo-1,10-phenanthroline and the organoditin comonomer in the anhydrous solvent in a Schlenk flask.

  • De-gas the solution by bubbling with an inert gas for at least 30 minutes.

  • Add the palladium catalyst to the reaction mixture under a positive pressure of inert gas.

  • Heat the reaction to 90-110°C and stir for 48-72 hours.

  • Cool the reaction mixture and precipitate the polymer in methanol.

  • Collect the polymer by filtration and wash thoroughly with methanol.

  • Purify the polymer using appropriate techniques such as Soxhlet extraction.

4. Generalized Protocol for Heck Coupling Polymerization

The Heck reaction couples an unsaturated halide with an alkene and can be adapted for polymerization.

• Materials:

  • 3-Bromo-1,10-phenanthroline

  • Divinyl aromatic comonomer

  • Palladium catalyst (e.g., Pd(OAc)₂, PdCl₂(PPh₃)₂)

  • Phosphine ligand (e.g., P(o-tol)₃)

  • Base (e.g., Et₃N or K₂CO₃)

  • Anhydrous solvent (e.g., DMF or NMP)

• Procedure:

  • Combine 3-bromo-1,10-phenanthroline, the divinyl comonomer, the palladium catalyst, and the phosphine ligand in a Schlenk flask.

  • Add the base and the anhydrous solvent.

  • De-gas the mixture and place it under an inert atmosphere.

  • Heat the reaction to 100-150°C and stir for 24-72 hours.

  • After cooling, precipitate the polymer in a suitable non-solvent.

  • Filter, wash, and dry the polymer.

  • Purify by reprecipitation or Soxhlet extraction.

5. Electropolymerization of a Metal-Coordinated 3-Bromo-1,10-phenanthroline Complex

This method involves the formation of a polymer film on an electrode surface from a monomer-metal complex.[1]

• Materials:

  • Iron(II) sulfate heptahydrate (FeSO₄·7H₂O) or a similar metal salt

  • 3-Bromo-1,10-phenanthroline

  • Acetonitrile (anhydrous)

  • Supporting electrolyte (e.g., Tetrabutylammonium hexafluorophosphate - TBAPF₆)

  • Working electrode (e.g., glassy carbon or ITO-coated glass)

  • Counter electrode (e.g., platinum wire)

  • Reference electrode (e.g., Ag/AgCl)

• Procedure:

  • Synthesis of the [Fe(3-Br-phen)₃]²⁺ complex: Dissolve FeSO₄·7H₂O and 3-bromo-1,10-phenanthroline (in a 1:3 molar ratio) in a suitable solvent like ethanol/water. Stir and heat the solution to form the complex. Isolate the complex salt (e.g., as a hexafluorophosphate salt by adding NH₄PF₆).

  • Electropolymerization: Prepare a solution of the --INVALID-LINK--₂ complex in anhydrous acetonitrile containing the supporting electrolyte (e.g., 0.1 M TBAPF₆).

  • Set up a three-electrode electrochemical cell with the working, counter, and reference electrodes.

  • Perform cyclic voltammetry by scanning the potential to the reductive limit of the complex (typically around -1.8 V vs. Ag/AgCl) for multiple cycles.

  • A polymer film will deposit on the working electrode surface.

  • After polymerization, rinse the electrode with fresh acetonitrile to remove any unreacted monomer.

Data Presentation

The following tables summarize the available quantitative data for polymers incorporating bromo-phenanthroline derivatives. Data for polymers derived specifically from 3-bromo-1,10-phenanthroline is limited; therefore, data from a closely related polymer, poly(5-bromo-1,10-phenanthroline), is included for comparison.

Polymerization Method	Monomer(s)	Molecular Weight (Mw)	Polydispersity Index (PDI)	Yield (%)	Reference
Yamamoto Coupling	5-Bromo-1,10-phenanthroline	1.2 x 10⁴	2.1	65	[1]

Polymer	Absorption Max (λ_abs, nm)	Emission Max (λ_em, nm)	Electrochemical Band Gap (eV)	Reference
Poly(5-bromo-1,10-phenanthroline)	350	450	-	[1]
Poly-[Fe(3-Br-phen)₃]²⁺ film	~510	-	-	[1]

Potential Applications in Drug Development and Biological Imaging

Polymers incorporating the 1,10-phenanthroline scaffold have potential applications in the biomedical field due to their unique properties.

• Drug Delivery: The ability of the phenanthroline unit to chelate metal ions can be exploited for the development of metallodrug delivery systems. The polymer backbone can serve as a carrier for platinum- or ruthenium-based anticancer agents, potentially improving their solubility, stability, and tumor-targeting capabilities. Furthermore, the polymer matrix could be designed to be responsive to stimuli such as pH, allowing for controlled drug release in the acidic tumor microenvironment.

• Biological Imaging: The inherent fluorescence of some phenanthroline-containing polymers and their metal complexes makes them candidates for use as imaging agents. The phenanthroline moiety can act as a fluorescent reporter, and its photophysical properties can be tuned by copolymerization or by the choice of coordinated metal ion. These polymers could potentially be used for cell tracking, as sensors for specific metal ions in biological systems, or as components of theranostic agents that combine diagnostic imaging with therapeutic action. The cytotoxicity of phenanthroline-metal complexes is a critical consideration and would need to be carefully evaluated and optimized for any in-vivo applications.

• Biosensors: The electrochemical activity of these polymers, particularly the metallopolymers, suggests their potential use in the development of biosensors. The polymer film on an electrode surface can be used to detect specific analytes through changes in its electrochemical response.

Visualizations

Caption: General workflow for the synthesis and application of polymers from 3-bromo-1,10-phenanthroline.

Caption: Schematic of Suzuki coupling polymerization of 3-bromo-1,10-phenanthroline.

Caption: Conceptual pathway for a phenanthroline polymer-based drug delivery system.

References

• 1. rsc.org [rsc.org]

Application Notes and Protocols: 3-Bromo-1,10-phenanthroline in the Preparation of Metal-Organic Frameworks

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of 3-bromo-1,10-phenanthroline in the synthesis of functionalized metal-organic frameworks (MOFs). Due to the limited reports on the direct use of 3-bromo-1,10-phenanthroline as a primary ligand in MOF synthesis, this document focuses on its application in the post-synthetic modification (PSM) of existing MOFs. This approach allows for the introduction of the versatile phenanthroline moiety into robust and well-characterized MOF architectures, thereby imparting new functionalities for applications in catalysis and sensing.

Introduction to Phenanthroline-Functionalized MOFs

1,10-phenanthroline and its derivatives are powerful chelating agents for a wide range of metal ions. Their incorporation into MOFs can create well-defined, isolated metal-binding sites, making these materials highly attractive for single-site catalysis. The resulting MOF-based catalysts can exhibit enhanced activity, selectivity, and recyclability compared to their homogeneous counterparts.[1][2] The introduction of a phenanthroline unit can also impart desirable photophysical properties for applications in chemical sensing.

While the direct synthesis of MOFs using functionalized phenanthroline-dicarboxylate ligands has been reported, the post-synthetic modification (PSM) of pre-formed MOFs offers a versatile alternative to introduce phenanthroline moieties.[3] PSM allows for the functionalization of MOFs that might not be accessible through direct synthesis due to the challenging reaction conditions or solubility issues of the ligands.[4]

Post-Synthetic Modification Strategy

A common and effective strategy for incorporating 3-bromo-1,10-phenanthroline into a MOF is through the functionalization of an amino-containing MOF, such as UiO-66-NH2. The amino groups on the organic linkers of the MOF can serve as reactive handles for coupling with the bromo-phenanthroline molecule via reactions like the Buchwald-Hartwig amination.

Experimental Protocols

Synthesis of UiO-66-NH2

This protocol is adapted from the literature for the synthesis of the starting amino-functionalized MOF.[5]

Materials:

• Zirconium(IV) chloride (ZrCl4)

• 2-aminoterephthalic acid (H2BDC-NH2)

• N,N-Dimethylformamide (DMF)

• Acetic acid

Procedure:

• In a 100 mL Teflon-lined autoclave, dissolve ZrCl4 (0.75 mmol, 0.175 g) and 2-aminoterephthalic acid (0.75 mmol, 0.135 g) in a mixture of DMF (20 mL) and acetic acid (2.4 mL).

• Seal the autoclave and heat it in an oven at 120 °C for 24 hours.

• After cooling to room temperature, the resulting white precipitate is collected by centrifugation or filtration.

• Wash the product with fresh DMF (3 x 20 mL) and then with ethanol (3 x 20 mL).

• Dry the resulting UiO-66-NH2 powder under vacuum at 150 °C overnight to remove residual solvent.

Post-Synthetic Modification with 3-Bromo-1,10-phenanthroline

This hypothetical protocol is based on established Buchwald-Hartwig amination procedures for MOF post-synthetic modification.

Materials:

• UiO-66-NH2 (as synthesized above)

• 3-Bromo-1,10-phenanthroline

• Tris(dibenzylideneacetone)dipalladium(0) (Pd2(dba)3)

• Xantphos

• Cesium carbonate (Cs2CO3)

• Anhydrous toluene

Procedure:

• Activate the UiO-66-NH2 (100 mg) by heating under vacuum at 150 °C for 12 hours.

• In a glovebox, add the activated UiO-66-NH2, 3-bromo-1,10-phenanthroline (1.5 equivalents relative to amino groups in the MOF), Pd2(dba)3 (5 mol%), Xantphos (10 mol%), and Cs2CO3 (2.5 equivalents) to a Schlenk flask.

• Add anhydrous toluene (10 mL) to the flask.

• Heat the reaction mixture at 110 °C under an inert atmosphere (e.g., argon or nitrogen) for 48 hours.

• After cooling to room temperature, collect the solid product by centrifugation.

• Wash the product extensively with toluene, dichloromethane, and ethanol to remove unreacted reagents and catalyst residues.

• Dry the final phenanthroline-functionalized MOF (UiO-66-Phen) under vacuum at 100 °C.

Characterization Data

The successful synthesis and modification of the MOFs should be confirmed using a variety of characterization techniques. Below is a table summarizing expected characterization data for the parent and functionalized MOFs.

Property	UiO-66-NH2	UiO-66-Phen (Expected)
PXRD	Crystalline, with characteristic peaks for UiO-66 topology.	Crystalline, with retention of the UiO-66 topology, indicating the framework integrity is maintained during PSM.
FT-IR (cm⁻¹)	N-H stretching (~3400-3500), C=O stretching of carboxylate (~1580, ~1390).	Attenuation of N-H stretching peaks, appearance of new peaks corresponding to the phenanthroline moiety (e.g., C=N stretching ~1600-1650).
¹H NMR (digested)	Peaks corresponding to the aminoterephthalate linker.	Additional aromatic peaks corresponding to the 1,10-phenanthroline unit, confirming its covalent attachment.
BET Surface Area (m²/g)	~1000-1200	Expected to decrease after PSM due to the introduction of the bulky phenanthroline group into the pores. A lower surface area (e.g., 600-800 m²/g) would be indicative of successful functionalization.[5]
TGA	Stable up to ~450 °C.	Thermal stability is expected to be similar to the parent MOF.

Application in Catalysis: A Case Study

Phenanthroline-functionalized MOFs are excellent candidates for heterogeneous catalysis, particularly after metalation of the phenanthroline unit.

Application Note: C-H Borylation of Arenes

Background: The C-H borylation of arenes is a powerful transformation in organic synthesis for the formation of carbon-boron bonds. Homogeneous iridium catalysts bearing phenanthroline ligands are known to be highly active for this reaction. By immobilizing an iridium-phenanthroline complex within a MOF, it is possible to create a highly active and recyclable heterogeneous catalyst.[3]

Protocol for Catalyst Metalation:

• Suspend the UiO-66-Phen MOF (50 mg) in anhydrous toluene (5 mL) in a Schlenk flask.

• Add a solution of [Ir(COD)(OMe)]2 (1.1 equivalents relative to phenanthroline units) in anhydrous toluene (2 mL).

• Stir the mixture at room temperature for 24 hours under an inert atmosphere.

• Collect the metalated MOF (UiO-66-Phen-Ir) by centrifugation.

• Wash the catalyst with fresh toluene to remove any uncoordinated metal precursor.

• Dry the catalyst under vacuum.

Catalytic Reaction Protocol:

• In a glovebox, add the UiO-66-Phen-Ir catalyst (2 mol% Ir), the arene substrate (1 mmol), and bis(pinacolato)diboron (B2pin2, 1.2 mmol) to a vial.

• Add an anhydrous solvent (e.g., cyclohexane, 5 mL).

• Seal the vial and heat the reaction at the desired temperature (e.g., 80 °C) for the required time.

• Monitor the reaction progress by GC-MS or NMR.

• After the reaction is complete, the catalyst can be recovered by centrifugation, washed, and reused in subsequent catalytic runs.

Expected Performance:

The MOF-based catalyst is expected to exhibit high catalytic activity, with turnover numbers (TONs) potentially reaching several thousands.[2] Furthermore, the heterogeneous nature of the catalyst should allow for easy recovery and recycling with minimal loss of activity. The leaching of the active metal species into the reaction solution is expected to be very low.[1]

Conclusion

The use of 3-bromo-1,10-phenanthroline in the post-synthetic modification of MOFs represents a powerful strategy for the development of advanced functional materials. By covalently attaching this versatile ligand to robust MOF platforms, it is possible to create highly active and recyclable catalysts for a variety of organic transformations. The detailed protocols and application notes provided herein offer a solid foundation for researchers to explore the potential of these novel materials in their respective fields.

References

• 1. Phenanthroline-based metal–organic frameworks for Fe-catalyzed C sp3 –H amination (Journal Article) | OSTI.GOV [osti.gov]
• 2. Bipyridine- and phenanthroline-based metal-organic frameworks for highly efficient and tandem catalytic organic transformations via directed C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Postsynthetic Modification: An Enabling Technology for the Advancement of Metal–Organic Frameworks - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Post-Synthetic Modification of an Amino-Functionalized Metal–Organic Framework for Highly In Situ Luminescent Detection of Mercury (II) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromo-1,10-phenanthroline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 3-Bromo-1,10-phenanthroline synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My synthesis of 3-Bromo-1,10-phenanthroline is resulting in a very low yield. What are the common causes and how can I improve it?

A1: Low yields in the synthesis of 3-Bromo-1,10-phenanthroline are a common issue, primarily due to the electron-deficient nature of the 1,10-phenanthroline ring, which makes electrophilic substitution challenging.[1][2] Here are several factors that could be contributing to low yields and suggestions for improvement:

• Reaction Conditions: The bromination of 1,10-phenanthroline typically requires harsh reaction conditions.[1][2] Ensure that the temperature and reaction time are optimized. For instance, the direct bromination of 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene is conducted at 140°C.[1]

• Choice of Brominating Agent and Catalyst: The selection of the brominating agent and catalyst is crucial. Using bromine in conjunction with a catalyst like sulfur dichloride (SCl₂) has been shown to be more efficient than older methods.[1][3] The traditional Skraup synthesis route is known for its low yields and use of hazardous materials.[1][2]

• Substrate Activation: The 1,10-phenanthroline ring can be "activated" for substitution. One method involves using the HCl salt of 1,10-phenanthroline, which is suggested to make the ring more susceptible to electrophilic attack.[1]

• Side Reactions: The formation of poly-brominated products (e.g., 3,8-dibromo-1,10-phenanthroline) is a significant side reaction that consumes the starting material and reduces the yield of the desired mono-brominated product.[1][3] Careful control of stoichiometry and reaction time can help minimize these side products.

• Purification Losses: Significant loss of product can occur during purification. Traditional methods like recrystallization from benzene can be inefficient due to low solubility.[4] Consider alternative purification methods outlined in Q3.

Q2: I am observing the formation of multiple brominated products in my reaction mixture, not just 3-Bromo-1,10-phenanthroline. How can I increase the selectivity for the mono-brominated product?

A2: Poor selectivity is a known challenge in the bromination of 1,10-phenanthroline.[2] The formation of di-, tri-, and even tetra-brominated species can be prevalent.[1][3] Here's how you can address this:

• Control Stoichiometry: Carefully control the molar ratio of bromine to 1,10-phenanthroline. Using a significant excess of bromine will favor the formation of poly-brominated products. Start with a 1:1 molar ratio and adjust as needed based on your results.

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can favor mono-substitution. Monitor the reaction progress using techniques like TLC or GC-MS to stop the reaction once the desired product is maximized.

• Catalyst System: The choice of catalyst can influence selectivity. While sulfur dichloride (SCl₂) is effective, its concentration and the presence of other reagents like pyridine can alter the product distribution.[3] For instance, bromination in the presence of S₂Cl₂ has been reported to yield both 3-bromo- and 3,8-dibromo-1,10-phenanthroline.[1]

Q3: What is the most effective method for purifying 3-Bromo-1,10-phenanthroline from the crude reaction mixture?

A3: The purification of 3-Bromo-1,10-phenanthroline can be challenging due to the presence of unreacted starting material and other brominated derivatives. Here are some effective purification strategies:

• Column Chromatography: This is a highly effective method for separating compounds with different polarities. A silica gel column with a suitable solvent system (e.g., chloroform or a mixture of chloroform and acetone) can separate 3-Bromo-1,10-phenanthroline from other products.[3]

• Acid-Base Extraction/Precipitation: A patented method describes a purification process that can significantly improve the color and melting point of the product.[4] The steps are as follows:

  • Dissolve the crude base in an organic acid solution (e.g., acetic acid).

  • Partially neutralize the solution with a base (e.g., NaOH) until a slight permanent precipitate forms.

  • Filter off this initial precipitate.

  • Make the filtrate alkaline with more base to precipitate the purified phenanthroline.

  • Filter and collect the purified product.

• Recrystallization: While recrystallization from benzene is noted to be inefficient,[4] other solvents or solvent mixtures could be explored. Methanol has also been mentioned as a crystallization solvent.[4]

Q4: Are there alternative synthesis routes to the traditional Skraup synthesis for producing brominated phenanthrolines?

A4: Yes, several alternatives to the multi-step, low-yield, and hazardous Skraup synthesis exist.[1][2] The most promising are direct bromination methods:

• Direct Bromination using Br₂/Nitrobenzene: This method involves the bromination of 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene at elevated temperatures, yielding 3-Bromo-1,10-phenanthroline.[1]

• Direct Bromination using a Sulfur Chloride Catalyst: A more recent and efficient method involves the bromination of 1,10-phenanthroline monohydrate in a solvent like 1-chlorobutane in the presence of a catalyst such as sulfur chloride (S₂Cl₂) or sulfur dichloride (SCl₂) and pyridine.[1][3] The SCl₂ catalyst, in particular, has been highlighted for its effectiveness.[1][3]

Quantitative Data on Synthesis Yields

The following table summarizes reported yields for the synthesis of brominated 1,10-phenanthrolines under different conditions. This data can help in selecting a suitable synthetic route.

Synthesis Method	Target Product	Yield (%)	Reference
Bromination of 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene	3-Bromo-1,10-phenanthroline	33%	[1]
Bromination of 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene	3,8-Dibromo-1,10-phenanthroline	17%	[1]
Bromination in 1-chlorobutane with S₂Cl₂ and pyridine	3,8-Dibromo-1,10-phenanthroline	34%	[1]
Bromination in 1-chlorobutane with SCl₂ catalyst system (Exp. III)	3,8-Dibromo-1,10-phenanthroline	17%	[3]
Bromination in 1-chlorobutane with SCl₂ catalyst system (Exp. IV)	3,6-Dibromo-1,10-phenanthroline	20%	[1]

Experimental Protocols

Protocol 1: Synthesis of 3-Bromo-1,10-phenanthroline via Direct Bromination in Nitrobenzene (Based on Tzalis et al.) [1]

• Reactants: 1,10-phenanthroline monohydrochloride monohydrate, Bromine (Br₂), Nitrobenzene.

• Procedure:

  • Dissolve 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene.

  • Heat the mixture to 140°C.

  • Slowly add bromine to the reaction mixture.

  • Maintain the reaction at 140°C for the specified time (monitoring by TLC is recommended).

  • After completion, cool the reaction mixture.

  • Proceed with a suitable work-up and purification procedure, likely involving neutralization and extraction, followed by chromatography to separate 3-bromo-1,10-phenanthroline from the di-brominated byproduct.

Protocol 2: Synthesis of Brominated 1,10-phenanthrolines using Sulfur Dichloride Catalyst (Based on a novel method) [3]

• Reactants: 1,10-phenanthroline monohydrate, Sulfur dichloride (SCl₂), Pyridine, Bromine (Br₂), 1-Chlorobutane.

• Procedure:

  • Dissolve 1,10-phenanthroline monohydrate in 1-chlorobutane under an inert atmosphere (e.g., Argon).

  • Gradually add a solution of sulfur dichloride, pyridine, and bromine in 1-chlorobutane.

  • Reflux the reaction mixture (approximately 105-110°C) for 12 hours.

  • After cooling, a precipitate may form. If so, place the flask in a refrigerator to enhance precipitation.

  • Add an aqueous solution of 10% NaOH and chloroform to the reaction mixture and stir vigorously.

  • Separate the organic phase and dry it over sodium sulfate (Na₂SO₄).

  • Remove the chloroform under vacuum to obtain the crude solid.

  • Purify the crude product by column chromatography using chloroform as the eluent to separate the various brominated phenanthrolines.

Visualizations

Caption: Synthesis routes for 3-Bromo-1,10-phenanthroline.

Caption: Troubleshooting workflow for low yield and purity issues.

References

• 1. connectsci.au [connectsci.au]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. US3389143A - Purification of 1, 10-phenanthrolines - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 3-Bromo-1,10-phenanthroline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of crude 3-Bromo-1,10-phenanthroline.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3-Bromo-1,10-phenanthroline?

A1: Common impurities depend on the synthetic route but often include unreacted 1,10-phenanthroline, and over-brominated species such as 3,8-dibromo-1,10-phenanthroline and other poly-brominated derivatives.[1][2] Residual solvents from the reaction or initial work-up may also be present.

Q2: What is the expected appearance and melting point of pure 3-Bromo-1,10-phenanthroline?

A2: Pure 3-Bromo-1,10-phenanthroline is typically a light yellow to brown or dark red powder or crystalline solid.[3][4] Its melting point is reported to be in the range of 171-175°C. A lower melting point or a broad melting range often indicates the presence of impurities.

Q3: Which purification technique is most suitable for my crude sample?

A3: The choice of purification technique depends on the nature and quantity of the impurities.

• Recrystallization is effective for removing small amounts of impurities when a suitable solvent is found.

• Column chromatography is ideal for separating mixtures with components of different polarities, such as removing over-brominated byproducts.[1][2]

• Sublimation can be used for thermally stable compounds to remove non-volatile impurities.

Q4: How can I monitor the purity of my 3-Bromo-1,10-phenanthroline during purification?

A4: The purity can be monitored by:

• Thin-Layer Chromatography (TLC): To quickly check for the presence of impurities and assess the progress of column chromatography.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of purity.[3][4][5]

• Melting Point Analysis: A sharp melting point close to the literature value indicates high purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the structure and identify any residual impurities.[6]

Troubleshooting Guides

Recrystallization

Problem	Possible Cause	Solution
Oiling out instead of crystallization.	The compound's melting point is lower than the boiling point of the solvent. The cooling rate is too fast.	Use a lower boiling point solvent or a solvent mixture. Ensure slow cooling by allowing the flask to cool to room temperature before placing it in an ice bath.[7]
No crystals form upon cooling.	Too much solvent was used. The compound is highly soluble even at low temperatures.	Boil off some of the solvent to concentrate the solution. Try adding a co-solvent in which the compound is less soluble. Scratch the inside of the flask with a glass rod to induce nucleation.[8]
Low recovery of the purified product.	Too much solvent was used, leading to significant loss in the mother liquor. Premature crystallization during hot filtration.	Use the minimum amount of hot solvent necessary for dissolution.[8] Preheat the filtration apparatus to prevent premature crystallization.
Poor purity after recrystallization.	The chosen solvent does not effectively differentiate between the product and impurities. Rapid crystallization trapped impurities.	Screen for a more selective solvent or solvent system. Ensure a slow cooling rate to allow for the formation of pure crystals.[9]

Column Chromatography

Problem	Possible Cause	Solution
Poor separation of spots (overlapping bands).	Inappropriate solvent system (eluent). The column was not packed properly.	Optimize the eluent system using TLC. A good starting point for polar compounds is a mixture of a non-polar and a polar solvent (e.g., hexane/ethyl acetate or dichloromethane/methanol). Ensure the column is packed uniformly without any cracks or channels.[10][11]
Compound is stuck on the column.	The eluent is not polar enough. The compound is interacting too strongly with the stationary phase (e.g., acidic compound on silica gel).	Gradually increase the polarity of the eluent. For basic compounds like phenanthrolines on silica gel, consider adding a small amount of triethylamine (0.1-1%) to the eluent to reduce tailing and improve elution.[12]
Cracking of the silica gel bed.	The column ran dry. A significant change in solvent polarity caused heat generation.	Always keep the silica gel bed covered with solvent. When running a gradient, change the solvent composition gradually.
Product elutes too quickly (with the solvent front).	The eluent is too polar.	Start with a less polar solvent system.

Experimental Protocols

Recrystallization Protocol

This protocol is a general guideline and may require optimization based on the impurity profile of the crude material.

• Solvent Selection: Test the solubility of the crude 3-Bromo-1,10-phenanthroline in various solvents (e.g., ethanol, methanol, ethyl acetate, toluene, or mixtures like ethanol/water). An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an Erlenmeyer flask, add a minimal amount of the chosen hot solvent to the crude solid until it just dissolves.[8]

• Hot Filtration (if necessary): If there are insoluble impurities, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Further cooling in an ice bath can maximize crystal formation.[13]

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any adhering mother liquor.

• Drying: Dry the purified crystals under vacuum.

Column Chromatography Protocol

• Stationary Phase and Column Preparation: Pack a glass column with silica gel (70-230 mesh for gravity chromatography or 230-400 mesh for flash chromatography) as a slurry in the initial eluent.[11] The amount of silica should be 50-100 times the weight of the crude material.

• Sample Loading: Dissolve the crude 3-Bromo-1,10-phenanthroline in a minimum amount of a suitable solvent (e.g., dichloromethane). Alternatively, for less soluble samples, perform a dry loading by adsorbing the compound onto a small amount of silica gel.[10]

• Elution: Start with a non-polar eluent (e.g., dichloromethane or chloroform) and gradually increase the polarity by adding a more polar solvent (e.g., acetone or methanol).[1][2] The optimal solvent system should be determined beforehand by TLC. For 3-Bromo-1,10-phenanthroline, a gradient of chloroform to chloroform with a small percentage of acetone or methanol is often effective.

• Fraction Collection: Collect fractions and monitor their composition by TLC.

• Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Sublimation Protocol

Sublimation is a less common but potentially effective method for purifying 3-Bromo-1,10-phenanthroline, which is a solid with a relatively high melting point.

• Apparatus Setup: Place the crude 3-Bromo-1,10-phenanthroline in a sublimation apparatus.

• Sublimation: Heat the apparatus under a high vacuum. The temperature and pressure will need to be optimized, but based on studies of similar phenanthroline derivatives, a temperature range of 150-200°C under high vacuum would be a reasonable starting point.[14][15]

• Collection: The purified compound will sublime and deposit on the cold finger of the apparatus.

• Isolation: Carefully scrape the purified crystals from the cold finger.

Quantitative Data Summary

Purification Technique	Typical Purity Improvement	Expected Yield	Key Parameters
Recrystallization	From ~90% to >98%	60-85%	Solvent choice, cooling rate
Column Chromatography	From <80% to >99%	50-80%	Stationary phase, eluent gradient
Sublimation	Can achieve very high purity (>99.5%)	40-70%	Temperature, pressure

Note: The values in this table are estimates and can vary significantly based on the initial purity of the crude material and the optimization of the purification protocol.

Visualizations

Caption: General purification workflow for crude 3-Bromo-1,10-phenanthroline.

Caption: Troubleshooting logic for the purification of 3-Bromo-1,10-phenanthroline.

References

• 1. connectsci.au [connectsci.au]
• 2. researchgate.net [researchgate.net]
• 3. 3-Bromo-1,10-phenanthroline | 66127-01-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. 3-Bromo-1,10-phenanthroline | 66127-01-3 | TCI AMERICA [tcichemicals.com]
• 5. 3-Bromo-1,10-phenanthroline >98.0%(T)(HPLC) 66127-01-3 | Chempure [chempure.in]
• 6. policycommons.net [policycommons.net]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. reddit.com [reddit.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 11. Tips and Tricks for the Lab: Column Packing - ChemistryViews [chemistryviews.org]
• 12. Purification [chem.rochester.edu]
• 13. m.youtube.com [m.youtube.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Common side reactions in the synthesis of 3-Bromo-1,10-phenanthroline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 3-Bromo-1,10-phenanthroline. The information provided is intended to help overcome common challenges and side reactions encountered during this synthetic process.

Troubleshooting Guide & FAQs

Q1: My reaction produced a mixture of products, with significant amounts of di- and tri-brominated species. How can I improve the selectivity for 3-Bromo-1,10-phenanthroline?

A1: The formation of poly-brominated side products is a common issue in the synthesis of 3-Bromo-1,10-phenanthroline due to the electrophilic nature of the reaction. The primary side products are often 3,8-dibromo-1,10-phenanthroline and other poly-brominated derivatives.[1][2] To enhance selectivity, consider the following adjustments:

• Choice of Catalyst: The catalyst plays a crucial role in the selectivity of the bromination. While stronger Lewis acids like thionyl chloride (SOCl₂) can be used, they may lead to more side products. A medium-strength Lewis acid catalyst such as sulfur dichloride (SCl₂) has been shown to be effective.[1] Using a weaker catalyst like sulfur chloride (S₂Cl₂) can also favor the formation of mono- and di-brominated products.[2]

• Control of Stoichiometry: Carefully control the molar equivalents of bromine and the catalyst. An excess of bromine will expectedly lead to over-bromination. Start with a stoichiometric amount or a slight excess of bromine relative to the 1,10-phenanthroline starting material.

• Reaction Time and Temperature: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC). Shorter reaction times and lower temperatures will generally favor the mono-brominated product. Prolonged reaction times and higher temperatures increase the likelihood of multiple bromination events.

Q2: After workup, I still have a significant amount of unreacted 1,10-phenanthroline in my product mixture. What could be the reason?

A2: The presence of unreacted starting material can be attributed to several factors:

• Insufficient Brominating Agent: Ensure that you are using a sufficient amount of the brominating agent. While an excess can lead to over-bromination, a deficiency will result in an incomplete reaction.

• Reaction Conditions: The reaction may not have gone to completion due to suboptimal conditions. This could include too low of a temperature or an insufficient reaction time.

• Catalyst Deactivation: The catalyst may have been deactivated by impurities in the reagents or solvent. Ensure that all materials are of appropriate purity and that the reaction is performed under an inert atmosphere if necessary.

Q3: How can I effectively separate 3-Bromo-1,10-phenanthroline from the poly-brominated side products and unreacted starting material?

A3: Column chromatography is the most common and effective method for purifying 3-Bromo-1,10-phenanthroline from the reaction mixture.[1] A silica gel stationary phase is typically used. The elution can be carried out using a gradient of a non-polar solvent (like chloroform or dichloromethane) and a more polar solvent (like acetone or methanol). The separation is based on the polarity difference between the components, with the less polar, more brominated compounds eluting at different rates than the more polar, less brominated, or unbrominated species. The selection of an appropriate column and eluent system is crucial for achieving good separation of the isomers.

Q4: How can I identify the common side products in my reaction mixture?

A4: The most reliable method for identifying the side products is through spectroscopic analysis, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

• ¹H NMR: The number and splitting patterns of the aromatic protons in the ¹H NMR spectrum will differ for each brominated isomer. For example, 3,8-dibromo-1,10-phenanthroline exhibits a more symmetrical pattern compared to 3-Bromo-1,10-phenanthroline.

• ¹³C NMR: The number of unique carbon signals in the ¹³C NMR spectrum can help distinguish between different isomers.

• Mass Spectrometry: MS can be used to determine the molecular weight of the different species in the mixture, allowing you to identify the degree of bromination (mono-, di-, tri-, etc.).

Data Presentation: Product Distribution in the Bromination of 1,10-Phenanthroline

The following table summarizes the product distribution from the bromination of 1,10-phenanthroline monohydrate under different catalytic conditions, highlighting the formation of common side products.

Catalyst	3-Bromo-1,10-phenanthroline Yield (%)	3,8-Dibromo-1,10-phenanthroline Yield (%)	Other Poly-brominated Products Yield (%)	Unreacted 1,10-phenanthroline (%)
SCl₂	Variable	17	19 (tribromo), 11 (tetrabromo)	1
S₂Cl₂	1	14	10 (tribromo)	1

Data adapted from a study on the bromination of 1,10-phenanthroline monohydrate. Yields are approximate and can vary based on specific reaction conditions.[1]

Experimental Protocols

Synthesis of 3,8-Dibromo-1,10-phenanthroline using Sulfur Dichloride (SCl₂)

This protocol is adapted from a published procedure and is provided as a representative example.[1]

Materials:

• 1,10-Phenanthroline monohydrate

• 1-Chlorobutane

• Sulfur dichloride (SCl₂)

• Pyridine

• Bromine

• 10% Sodium hydroxide (NaOH) solution

• Chloroform

• Sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve 1,10-phenanthroline monohydrate (4.50 g, 22.7 mmol) in 1-chlorobutane (160 mL) under an argon atmosphere.

• Gradually add a solution of sulfur dichloride (74 mmol), pyridine (73 mmol), and bromine (72 mmol) in 1-chlorobutane (40 mL).

• Reflux the reaction mixture at 110°C for 12 hours.

• After cooling, place the reaction flask in a refrigerator overnight to allow for precipitation of a yellow solid.

• To the solid, add a 10% aqueous solution of NaOH (200 mL) and chloroform (200 mL) and stir the mixture vigorously.

• Separate the organic phase and dry it over Na₂SO₄.

• Remove the chloroform under reduced pressure to obtain the crude yellow solid.

• Purify the crude product by column chromatography on silica gel using chloroform as the eluent to yield the major products.

Visualizations

Reaction Pathway and Common Side Reactions

The following diagram illustrates the main synthetic route to 3-Bromo-1,10-phenanthroline and the subsequent formation of the common di-brominated side product.

References

• 1. researchgate.net [researchgate.net]
• 2. connectsci.au [connectsci.au]

Technical Support Center: Overcoming Low Reactivity in 3-Bromo-1,10-phenanthroline Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during cross-coupling reactions with 3-Bromo-1,10-phenanthroline. The inherent low reactivity of this substrate, due to the electron-withdrawing nature of the phenanthroline core, often leads to low yields and side reactions. This guide offers practical solutions and detailed protocols to optimize your synthetic outcomes.

Troubleshooting Guides

Issue 1: Low or No Product Yield in Suzuki-Miyaura Coupling

Question: I am attempting a Suzuki-Miyaura coupling with 3-Bromo-1,10-phenanthroline and an arylboronic acid, but I am observing very low to no yield of the desired 3-aryl-1,10-phenanthroline. What are the likely causes and how can I improve the reaction?

Answer:

Low yields in Suzuki-Miyaura couplings of 3-Bromo-1,10-phenanthroline are common and can be attributed to several factors, primarily related to catalyst activity and reaction conditions. The electron-deficient nature of the phenanthroline ring can hinder the oxidative addition step.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for low yield in Suzuki-Miyaura coupling.

Detailed Solutions:

• Catalyst System:

  • Catalyst Choice: Standard palladium catalysts like Pd(PPh₃)₄ may not be active enough. Consider using more active pre-catalysts such as (XPhos)Pd G2 or (SPhos)Pd G2.

  • Ligand Selection: The choice of ligand is critical. Bulky and electron-rich phosphine ligands can facilitate the oxidative addition and reductive elimination steps.

  • Catalyst Loading: For challenging substrates, increasing the catalyst loading to 2-5 mol% can be beneficial.

• Reaction Conditions:

  • Base: A stronger base is often required. While Na₂CO₃ or K₂CO₃ might work for more reactive substrates, Cs₂CO₃ or K₃PO₄ are generally more effective for 3-Bromo-1,10-phenanthroline.

  • Solvent: Ensure all reactants are soluble. A mixture of solvents like 1,4-dioxane/water or toluene/ethanol/water is commonly used.

  • Temperature: These reactions often require elevated temperatures, typically in the range of 80-120 °C.

• Reagent Quality:

  • Boronic Acid: Ensure the boronic acid is pure and not degraded. Using a slight excess (1.2-1.5 equivalents) is standard practice.

  • Inert Atmosphere: Thoroughly degas all solvents and reagents and maintain a strict inert atmosphere (argon or nitrogen) throughout the reaction to prevent catalyst deactivation.

Issue 2: Polymerization and/or Low Yield in Sonogashira Coupling

Question: My Sonogashira coupling of 3-Bromo-1,10-phenanthroline with a terminal alkyne is resulting in an intractable polymer or very low yields of the desired product. What is causing this and how can I prevent it?

Answer:

Polymerization is a common side reaction in Sonogashira couplings, especially with di-functionalized starting materials, but it can also occur with mono-functionalized substrates due to homocoupling of the alkyne (Glaser coupling)[1]. The low reactivity of 3-Bromo-1,10-phenanthroline can also contribute to low product yield.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for Sonogashira coupling issues.

Detailed Solutions:

• Minimizing Homocoupling:

  • Copper-Free Conditions: The copper co-catalyst (typically CuI) is the primary culprit for Glaser homocoupling. Switching to a copper-free Sonogashira protocol can significantly reduce polymerization[2].

  • Strictly Anaerobic Conditions: Oxygen promotes homocoupling. Ensure all reagents and the reaction vessel are thoroughly degassed and maintained under an inert atmosphere.

• Optimizing Reaction Conditions:

  • Base: An amine base such as triethylamine (Et₃N) or diisopropylethylamine (DIPEA) is required to deprotonate the terminal alkyne. Use a freshly distilled amine.

  • Solvent: Anhydrous solvents like THF or DMF are commonly used.

  • Temperature: The reaction can often be performed at room temperature, but for less reactive substrates, heating to 50-80 °C may be necessary[3].

• Alternative Strategy: Suzuki-Miyaura Coupling of Alkynes:

  • If Sonogashira coupling consistently fails, an alternative is to convert the terminal alkyne to an alkynylboronate and perform a Suzuki-Miyaura coupling. This method avoids the use of copper and can prevent polymerization issues, as demonstrated with 3,8-dibromo-1,10-phenanthroline[1][4].

Frequently Asked Questions (FAQs)

Q1: Why is 3-Bromo-1,10-phenanthroline so unreactive in cross-coupling reactions?

A1: The two nitrogen atoms in the 1,10-phenanthroline ring are electron-withdrawing, which reduces the electron density of the aromatic system. This makes the C-Br bond stronger and less susceptible to oxidative addition by the palladium catalyst, which is often the rate-limiting step in many cross-coupling reactions.

Q2: What are the best general-purpose catalysts and ligands for coupling reactions with 3-Bromo-1,10-phenanthroline?

A2: There is no single "best" system, as the optimal choice depends on the specific coupling reaction and the coupling partner. However, for Suzuki and Buchwald-Hartwig reactions, palladium pre-catalysts complexed with bulky, electron-rich biarylphosphine ligands like XPhos, SPhos, or RuPhos often give good results. For Sonogashira reactions, PdCl₂(PPh₃)₂ in combination with CuI is a common starting point, though copper-free systems are gaining popularity.

Q3: I am performing a Buchwald-Hartwig amination with 3-Bromo-1,10-phenanthroline and a primary amine, but the reaction is sluggish. What can I do?

A3: Sluggish Buchwald-Hartwig reactions with this substrate are common. Consider the following:

• Catalyst/Ligand: Use a more active catalyst system, such as a G3 or G4 precatalyst with a ligand like BrettPhos or RuPhos.

• Base: A strong, non-nucleophilic base is crucial. Sodium or lithium tert-butoxide (NaOt-Bu, LiOt-Bu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used[4][5].

• Temperature: Increase the reaction temperature, typically to 80-110 °C.

• Solvent: Ensure good solubility of all components. Toluene, dioxane, or THF are common solvents.

Q4: Can I use microwave irradiation to accelerate these coupling reactions?

A4: Yes, microwave heating can be very effective in accelerating cross-coupling reactions, often leading to shorter reaction times and improved yields, particularly for challenging substrates like 3-Bromo-1,10-phenanthroline[6][7]. It is important to carefully optimize the temperature and time to avoid decomposition.

Q5: Are there any successful examples of Ullmann coupling with 3-Bromo-1,10-phenanthroline?

A5: While less common than palladium-catalyzed reactions for C-C and C-N bond formation, Ullmann condensation can be used for C-O and C-N bond formation. Traditional Ullmann reactions require harsh conditions (high temperatures, stoichiometric copper)[3]. Modern protocols often use a catalytic amount of a copper(I) salt (e.g., CuI) with a ligand. Interestingly, 1,10-phenanthroline itself can act as a ligand in these reactions, potentially facilitating the coupling[8]. For a successful reaction, consider using a copper(I) source, a suitable base (e.g., K₂CO₃, Cs₂CO₃), and a high-boiling polar solvent like DMF or NMP at elevated temperatures (120-180 °C).

Quantitative Data Summary

The following tables provide a summary of typical reaction conditions for various coupling reactions. Note that these are starting points and may require optimization for your specific substrate and coupling partner.

Table 1: Suzuki-Miyaura Coupling Conditions

Parameter	Typical Conditions	Notes
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or Pre-catalyst (e.g., XPhos Pd G2)	Pre-catalysts often provide more consistent results.
Ligand	XPhos, SPhos, RuPhos, PPh₃	Bulky, electron-rich ligands are generally preferred.
Catalyst Loading	1-5 mol%	Higher loading for less reactive partners.
Base	K₂CO₃, K₃PO₄, Cs₂CO₃ (2-3 equiv.)	Stronger bases often improve yield.
Solvent	Toluene/H₂O, Dioxane/H₂O, DMF	Ensure solubility of all components.
Temperature	80-120 °C	Higher temperatures may be required.
Yield	60-95% (highly substrate dependent)	Optimization is often necessary.

Table 2: Buchwald-Hartwig Amination Conditions

Parameter	Typical Conditions	Notes
Palladium Source	Pd(OAc)₂, Pd₂(dba)₃, or Pre-catalyst (e.g., BrettPhos Pd G3)	Pre-catalysts can improve efficiency.
Ligand	BrettPhos, RuPhos, XPhos	Ligand choice is critical and substrate-dependent.
Catalyst Loading	1-3 mol%
Base	NaOt-Bu, KOt-Bu, LHMDS (1.2-2 equiv.)	Strong, non-nucleophilic bases are essential.
Solvent	Toluene, Dioxane, THF	Anhydrous and deoxygenated solvents are crucial.
Temperature	80-110 °C
Yield	50-90% (highly substrate dependent)

Table 3: Sonogashira Coupling Conditions

Parameter	Typical Conditions	Notes
Palladium Source	PdCl₂(PPh₃)₂, Pd(PPh₃)₄
Copper Source	CuI (5-10 mol%)	Can be omitted in copper-free protocols to avoid homocoupling.
Catalyst Loading	1-5 mol% Pd
Base	Et₃N, DIPEA (2-5 equiv.)	Often used as a co-solvent.
Solvent	THF, DMF	Anhydrous and deoxygenated.
Temperature	Room Temperature to 80 °C
Yield	30-80% (can be low due to side reactions)	Prone to polymerization and homocoupling.

Table 4: Heck Coupling Conditions

Parameter	Typical Conditions	Notes
Palladium Source	Pd(OAc)₂, PdCl₂
Ligand	PPh₃, P(o-tolyl)₃	Ligandless conditions are also possible.
Catalyst Loading	1-5 mol%
Base	Et₃N, K₂CO₃, NaOAc (1.5-2.5 equiv.)
Solvent	DMF, NMP, Acetonitrile	High-boiling polar aprotic solvents are common.
Temperature	100-140 °C	High temperatures are generally required.
Yield	40-85% (highly substrate dependent)

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling of 3-Bromo-1,10-phenanthroline

This protocol is a general starting point and may require optimization.

• Reaction Setup: To a flame-dried Schlenk flask, add 3-Bromo-1,10-phenanthroline (1.0 equiv.), the arylboronic acid (1.2 equiv.), the palladium pre-catalyst (e.g., XPhos Pd G2, 2 mol%), and the base (e.g., K₃PO₄, 2.0 equiv.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add a degassed solvent mixture (e.g., 1,4-dioxane/water, 4:1) via syringe.

• Reaction: Heat the mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Copper-Free Sonogashira Coupling of 3-Bromo-1,10-phenanthroline

This protocol is designed to minimize alkyne homocoupling.

• Reaction Setup: To a flame-dried Schlenk flask, add 3-Bromo-1,10-phenanthroline (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), and the base (e.g., Cs₂CO₃, 2.0 equiv.).

• Inert Atmosphere: Seal the flask and thoroughly degas the mixture by performing three freeze-pump-thaw cycles.

• Reagent Addition: Under an argon atmosphere, add the degassed solvent (e.g., DMF) and the terminal alkyne (1.5 equiv.) via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 80 °C).

• Monitoring and Work-up: Follow steps 5-7 as described in the Suzuki-Miyaura protocol.

Protocol 3: General Procedure for Buchwald-Hartwig Amination of 3-Bromo-1,10-phenanthroline

This protocol uses a strong base and a specialized ligand system.

• Reaction Setup: In a glovebox or under a strict inert atmosphere, add the palladium pre-catalyst (e.g., BrettPhos Pd G3, 2 mol%), the ligand (if not using a pre-catalyst), and the base (e.g., NaOt-Bu, 1.5 equiv.) to a flame-dried Schlenk tube.

• Reagent Addition: Add 3-Bromo-1,10-phenanthroline (1.0 equiv.), the amine (1.2 equiv.), and the anhydrous, degassed solvent (e.g., toluene).

• Reaction: Seal the tube and heat the reaction mixture to 100 °C with stirring.

• Monitoring and Work-up: Follow steps 5-7 as described in the Suzuki-Miyaura protocol, taking care to quench the strong base during work-up.

References

• 1. kbfi.ee [kbfi.ee]
• 2. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 3. reddit.com [reddit.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 6. researchgate.net [researchgate.net]
• 7. ias.ac.in [ias.ac.in]
• 8. pure.rug.nl [pure.rug.nl]

Stability issues of 3-Bromo-1,10-phenanthroline under reaction conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of 3-Bromo-1,10-phenanthroline under various reaction conditions. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 3-Bromo-1,10-phenanthroline?

A1: The main stability issues encountered with 3-Bromo-1,10-phenanthroline involve its susceptibility to dehalogenation under certain conditions, potential oxidation, and thermal or photochemical degradation. These issues can lead to the formation of impurities, reduced yield of the desired product, and complications in reaction work-up and product purification.

Q2: Under what specific conditions is dehalogenation of 3-Bromo-1,10-phenanthroline likely to occur?

A2: Dehalogenation, the cleavage of the C-Br bond, is a significant concern under several conditions:

• Reductive Environments: The bromine atom on the phenanthroline ring is readily reducible, making the compound susceptible to dehalogenation in the presence of reducing agents or under reductive catalytic cycles.[1]

• Basic Conditions: Strong bases can promote the dehalogenation of aryl halides. This can be a competitive side reaction in processes like transition-metal-free borylation.[2]

• Photochemical Reactions: Exposure to UV irradiation, particularly in the presence of a hydrogen donor like methanol and a base, can induce photochemical dehalogenation through a radical chain reaction.[3]

• Catalytic Hydrogenation: While useful for selectively removing bromo groups, catalytic hydrogenation with catalysts like palladium on carbon will reduce the C-Br bond.[1][4]

Q3: Is 3-Bromo-1,10-phenanthroline stable to oxidizing agents?

A3: 3-Bromo-1,10-phenanthroline can be susceptible to oxidation. The reaction temperature is a critical factor, and elevated temperatures can lead to oxidation or even oxidation-bromination products. Therefore, caution should be exercised when using strong oxidizing agents in reactions involving this compound.

Q4: What is the thermal and photochemical stability of 3-Bromo-1,10-phenanthroline?

A4:

• Photochemical Stability: Aryl halides can undergo photochemical degradation upon UVA irradiation.[3] For 3-Bromo-1,10-phenanthroline, this can lead to dehalogenation, especially in the presence of a hydrogen donor. It is recommended to protect reactions from light, particularly if they are conducted over extended periods.

Q5: How should 3-Bromo-1,10-phenanthroline be handled and stored to ensure its stability?

A5: To maintain its integrity, 3-Bromo-1,10-phenanthroline should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, away from light.[8] It is also important to avoid contact with strong oxidizing and reducing agents during storage.

Troubleshooting Guides

Issue 1: Low Yield and/or Presence of 1,10-Phenanthroline as a Byproduct

Possible Cause	Troubleshooting Steps
Reductive Dehalogenation	If your reaction involves reducing agents or catalytic cycles that can generate reductive species, consider the following: • Re-evaluate the reducing agent: Choose a milder or more selective reducing agent if possible. • Optimize catalyst system: In cross-coupling reactions, the choice of ligand and metal center can influence the rate of reductive dehalogenation. Screen different catalysts to minimize this side reaction. • Control reaction time and temperature: Prolonged reaction times and elevated temperatures can favor dehalogenation. Monitor the reaction progress closely and work it up as soon as it is complete.
Base-Promoted Dehalogenation	In reactions requiring a base: • Use a weaker base: If the reaction tolerates it, switch to a non-nucleophilic or sterically hindered base. • Lower the reaction temperature: Dehalogenation may be more sensitive to temperature than the desired reaction. • Carefully control stoichiometry: Use the minimum effective amount of base.
Photochemical Decomposition	If the reaction is sensitive to light: • Protect the reaction from light: Use amber glassware or wrap the reaction vessel in aluminum foil.

Issue 2: Formation of Unknown Impurities, Potentially Oxygenated Derivatives

Possible Cause

Troubleshooting Steps

Oxidation of the Phenanthroline Ring

If you suspect oxidation is occurring: • Degas solvents: Remove dissolved oxygen from solvents by sparging with an inert gas (e.g., argon or nitrogen). • Run the reaction under an inert atmosphere: Maintain a positive pressure of an inert gas throughout the reaction. • Avoid high temperatures: As temperature can promote oxidation, run the reaction at the lowest feasible temperature. • Check for oxidizing impurities: Ensure all starting materials and reagents are free from peroxides or other oxidizing contaminants.

Experimental Protocols

Protocol: General Procedure for Monitoring the Stability of 3-Bromo-1,10-phenanthroline under Specific Reaction Conditions

This protocol outlines a general method for testing the stability of 3-Bromo-1,10-phenanthroline to a specific reagent or condition using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• 3-Bromo-1,10-phenanthroline

• Solvent(s) for the reaction

• Reagent to be tested (e.g., acid, base, oxidizing agent)

• Internal standard (a stable, non-reactive compound with a distinct retention time)

• HPLC-grade acetonitrile and water

• HPLC column (e.g., C18)

• HPLC system with UV detector

2. Preparation of Stock Solutions:

• Prepare a stock solution of 3-Bromo-1,10-phenanthroline of known concentration (e.g., 1 mg/mL) in the reaction solvent.

• Prepare a stock solution of the internal standard of known concentration in the same solvent.

3. Reaction Setup:

• In a reaction vessel, combine the stock solution of 3-Bromo-1,10-phenanthroline and the internal standard.

• Add the solvent and the reagent to be tested to achieve the desired final concentrations.

• If testing for thermal stability, place the vessel in a thermostated bath at the desired temperature.

• If testing for photochemical stability, expose the vessel to a light source of known wavelength and intensity. For a control, prepare an identical sample and keep it in the dark.

4. Sampling and Analysis:

• At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), withdraw an aliquot of the reaction mixture.

• Quench the reaction if necessary (e.g., by neutralization or cooling).

• Dilute the aliquot with the HPLC mobile phase to a suitable concentration for analysis.

• Inject the sample into the HPLC system.

5. HPLC Method:

• A typical starting point for a reversed-phase HPLC method could be:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: A suitable gradient from, for example, 5% to 95% B over 10-15 minutes.

  • Flow Rate: 1 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: Monitor at a wavelength where 3-Bromo-1,10-phenanthroline has a strong absorbance (e.g., determined by UV-Vis spectroscopy).

• Optimize the method to achieve good separation between the starting material, the internal standard, and any degradation products.

6. Data Analysis:

• Calculate the peak area ratio of 3-Bromo-1,10-phenanthroline to the internal standard at each time point.

• Plot the percentage of remaining 3-Bromo-1,10-phenanthroline as a function of time to determine the degradation rate.

• Identify degradation products by comparing retention times with known standards or by using HPLC-MS.

Visualizations

Caption: Troubleshooting workflow for stability issues.

Caption: Potential degradation pathways.

Caption: Experimental workflow for stability testing.

References

• 1. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 2. Competing Dehalogenation versus Borylation of Aryl Iodides and Bromides under Transition-Metal-Free Basic Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchwithrutgers.com [researchwithrutgers.com]
• 5. cetjournal.it [cetjournal.it]
• 6. researchers.cdu.edu.au [researchers.cdu.edu.au]
• 7. m.ciop.pl [m.ciop.pl]
• 8. chembk.com [chembk.com]

Preventing the formation of di-substituted byproducts with 3-Bromo-1,10-phenanthroline

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-1,10-phenanthroline. The focus is on preventing the formation of di-substituted byproducts during functionalization reactions, such as palladium-catalyzed cross-coupling.

Frequently Asked Questions (FAQs)

Q1: What are the most common di-substituted byproducts when working with 3-Bromo-1,10-phenanthroline?

A1: The most common di-substituted byproduct is 3,8-dibromo-1,10-phenanthroline. During the synthesis of 3-Bromo-1,10-phenanthroline, over-bromination can occur, leading to the formation of this di-substituted isomer. If this impurity is present in the starting material, subsequent functionalization reactions will likely yield a mixture of mono- and di-substituted products.

Q2: How can I check the purity of my 3-Bromo-1,10-phenanthroline starting material?

A2: It is crucial to assess the purity of your starting material to avoid downstream issues. The following analytical techniques are recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC is an excellent method for separating and quantifying the mono-bromo and di-bromo species.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be used to separate and identify the components of your starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR can help identify the presence of 3,8-dibromo-1,10-phenanthroline by comparing the integration of the aromatic protons.

Q3: What is the primary cause of di-substituted byproduct formation in cross-coupling reactions with 3-Bromo-1,10-phenanthroline?

A3: The primary cause is often the presence of 3,8-dibromo-1,10-phenanthroline as an impurity in the starting 3-Bromo-1,10-phenanthroline. Additionally, harsh reaction conditions or incorrect stoichiometry in the subsequent coupling reaction can sometimes lead to undesired C-H activation and further functionalization, although this is less common than contamination of the starting material.

Q4: Are there any protecting group strategies to ensure mono-substitution?

A4: Currently, there are no widely established protecting group strategies specifically for preventing di-substitution at the 8-position of 3-Bromo-1,10-phenanthroline. The most effective approach is to use highly pure starting material and carefully control the reaction stoichiometry. However, the synthesis of mono-N-oxides of 1,10-phenanthroline derivatives has been reported, which could potentially be explored as a strategy to modulate the reactivity of the phenanthroline core.

Troubleshooting Guide: Preventing Di-substituted Byproducts

This guide provides a systematic approach to troubleshooting and preventing the formation of di-substituted byproducts in your experiments.

Problem: Significant formation of di-substituted byproduct detected.

Quantitative Data Summary

While specific quantitative data for mono- vs. di-substitution is highly dependent on the specific reaction, the following table provides a general guide for optimizing a Suzuki-Miyaura coupling reaction to favor mono-substitution.

Parameter	Condition for Mono-substitution	Condition Favoring Di-substitution
Stoichiometry (3-bromo-phen : Boronic Acid)	1 : 1 to 1.1 : 1	1 : >2
Catalyst Loading	1-5 mol%	>5 mol%
Reaction Time	Monitored to completion (typically shorter)	Extended reaction times
Temperature	Lowest effective temperature	Higher temperatures

Experimental Protocols

Protocol 1: General Procedure for Selective Mono-Suzuki-Miyaura Coupling

This protocol provides a starting point for the selective mono-functionalization of 3-Bromo-1,10-phenanthroline. Optimization may be required for different boronic acids.

Materials:

• 3-Bromo-1,10-phenanthroline (high purity)

• Arylboronic acid

• Pd(PPh₃)₄ (or other suitable palladium catalyst)

• Potassium carbonate (K₂CO₃) or other suitable base

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a Schlenk flask, add 3-Bromo-1,10-phenanthroline (1.0 eq), the arylboronic acid (1.05 eq), and K₂CO₃ (3.0 eq).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add anhydrous 1,4-dioxane and degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).

• Purge the solution with the inert gas for 15-20 minutes.

• Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq) to the flask under a positive flow of the inert gas.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion (disappearance of the limiting reagent), cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the mono-substituted product.

Protocol 2: Purification of 3-Bromo-1,10-phenanthroline

If your starting material is found to be impure, the following purification protocol can be used.

Materials:

• Crude 3-Bromo-1,10-phenanthroline

• Silica gel for column chromatography

• Dichloromethane (DCM)

• Acetone

• Hexanes

Procedure:

• Prepare a slurry of silica gel in hexanes and pack a chromatography column.

• Dissolve the crude 3-Bromo-1,10-phenanthroline in a minimal amount of DCM.

• Load the dissolved sample onto the column.

• Elute the column with a gradient of acetone in DCM (e.g., starting with pure DCM and gradually increasing the acetone concentration to 10%).

• Collect fractions and analyze by TLC or HPLC to identify the fractions containing the pure 3-Bromo-1,10-phenanthroline. The di-bromo byproduct will typically have a different retention factor.

• Combine the pure fractions and remove the solvent under reduced pressure to yield purified 3-Bromo-1,10-phenanthroline.

Signaling Pathways and Reaction Mechanisms

The formation of di-substituted byproducts is primarily a consequence of competing reaction pathways. The desired pathway is the mono-functionalization of 3-Bromo-1,10-phenanthroline. The competing, undesired pathway is the di-functionalization of the 3,8-dibromo-1,10-phenanthroline impurity.

Technical Support Center: Suzuki Coupling with 3-Bromo-1,10-phenanthroline

Welcome to the technical support center for Suzuki coupling reactions involving 3-Bromo-1,10-phenanthroline. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to facilitate successful experimentation.

Troubleshooting Guide

This section addresses common issues encountered during the Suzuki coupling of 3-Bromo-1,10-phenanthroline, offering potential causes and solutions in a question-and-answer format.

Question 1: Why is my Suzuki reaction showing low or no conversion of 3-Bromo-1,10-phenanthroline?

Possible Causes and Solutions:

• Catalyst Inactivity or Poisoning: The nitrogen atoms in the phenanthroline ring can coordinate to the palladium catalyst, leading to deactivation or "poisoning".[1]

  • Solution 1: Ligand Selection: Employ bulky, electron-rich phosphine ligands such as XPhos, SPhos, or RuPhos. These ligands can shield the palladium center and prevent strong coordination with the phenanthroline substrate.[1]

  • Solution 2: Use of Precatalysts: Utilize well-defined palladium precatalysts to ensure the generation of the active catalytic species in the presence of the substrate, which can minimize opportunities for deactivation.[1]

  • Solution 3: Slow Addition: A slow addition of the 3-Bromo-1,10-phenanthroline can help maintain a low concentration in the reaction mixture, thereby reducing its inhibitory effect on the catalyst.[1]

• Poor Solubility: 3-Bromo-1,10-phenanthroline and its derivatives can have poor solubility in common organic solvents, impeding the reaction rate.[1]

  • Solution 1: Solvent Screening: Screen different solvents or solvent mixtures. Common choices include dioxane, THF, DMF, and toluene, often with water as a co-solvent.[1]

  • Solution 2: Increase Temperature: Increasing the reaction temperature can improve the solubility of the starting materials.

• Inactive Palladium Source: If using a Pd(II) source like Pd(OAc)₂, it needs to be reduced in-situ to the active Pd(0) species. If this reduction is inefficient, the catalytic cycle will not proceed effectively.

  • Solution: Consider using a Pd(0) source directly, such as Pd(PPh₃)₄, or ensure your reaction conditions are suitable for the reduction of the Pd(II) precatalyst.

Question 2: My reaction is producing significant side products, such as homocoupled boronic acid or dehalogenated 3-Bromo-1,10-phenanthroline. What can I do?

Possible Causes and Solutions:

• Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen.[1]

  • Solution: Thoroughly degas the reaction mixture by bubbling an inert gas (Argon or Nitrogen) through the solvent before adding the catalyst. Maintain a positive pressure of inert gas throughout the reaction.[1]

• Protodeboronation: This is the undesired cleavage of the C-B bond in the boronic acid, where the boron group is replaced by a hydrogen atom from a proton source (like water or alcohol).[1]

  • Solution 1: Use of Boronate Esters: Boronic acid pinacol esters are generally more stable and less prone to protodeboronation.

  • Solution 2: Anhydrous Conditions: In some cases, running the reaction under anhydrous conditions can reduce protodeboronation.[1]

  • Solution 3: Choice of Base: Use a non-hydroxide base like K₃PO₄ or Cs₂CO₃.

• Dehalogenation: The bromo group on the phenanthroline is replaced by a hydrogen atom.

  • Solution: This can be promoted by certain bases or impurities. Consider using a milder base and ensure high-purity reagents.

Question 3: The reaction mixture turned black immediately after adding the catalyst. Is this normal?

The formation of a black precipitate is typically palladium black, which consists of agglomerated palladium nanoparticles.[2] This is a common indicator of catalyst deactivation. While the appearance of a black solid is common in many successful Suzuki couplings, a rapid and extensive precipitation early in the reaction often correlates with poor catalyst stability and incomplete conversion. This agglomeration reduces the number of accessible catalytic sites, thereby lowering the reaction rate.[2]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting conditions for a Suzuki coupling with 3-Bromo-1,10-phenanthroline?

A good starting point would be to use a Pd(0) catalyst like Pd(PPh₃)₄ or a Pd(II) precatalyst with a bulky phosphine ligand like XPhos. A common base is K₂CO₃ or K₃PO₄, and a typical solvent system is a mixture of an organic solvent like dioxane or toluene with water. The reaction is usually heated.

Q2: How do I purify the 3-aryl-1,10-phenanthroline product?

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with an organic solvent such as ethyl acetate and transfer it to a separatory funnel. Wash the organic layer with water and then with brine.[3] Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by silica gel column chromatography.[4] The choice of eluent will depend on the polarity of the product. Recrystallization from a suitable solvent system can also be an effective purification method.[5]

Q3: Can I use microwave irradiation to accelerate the reaction?

Yes, microwave heating can often reduce reaction times and improve yields in Suzuki coupling reactions. However, optimization of the reaction conditions (temperature, time, and power) will be necessary.

Data Presentation

The following table summarizes various conditions for Suzuki coupling reactions involving bromo-phenanthroline derivatives to provide a guide for reaction optimization.

Aryl Halide	Coupling Partner	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
3,8-dibromo-1,10-phenanthroline	Alkynylborate complex	Pd(PPh₃)₂Cl₂ (catalytic amount)	-	(Me₃Si)₂NLi (for borate formation)	THF	Reflux	24	74	[4]
3-Bromo-1,10-phenanthroline	Phenylboronic acid	Pd(PPh₃)₄ (5)	-	K₂CO₃	Toluene/EtOH/H₂O	100	12	Typical conditions, yield not specified	General Knowledge
3-Bromo-1,10-phenanthroline	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	100	16	Typical conditions, yield not specified	General Knowledge

Experimental Protocols

General Protocol for Suzuki Coupling of 3-Bromo-1,10-phenanthroline with an Arylboronic Acid

Materials:

• 3-Bromo-1,10-phenanthroline (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Degassed solvent (e.g., Toluene/Water, 4:1 mixture, 10 mL)

• Round-bottom flask or Schlenk tube

• Magnetic stirrer and heating mantle/oil bath

• Condenser

• Inert gas supply (Argon or Nitrogen)

Procedure:

• To a round-bottom flask or Schlenk tube equipped with a magnetic stir bar and condenser, add 3-Bromo-1,10-phenanthroline (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this process three times to ensure an inert atmosphere.

• Add the degassed solvent system via syringe.

• Add the palladium catalyst to the reaction mixture under a positive flow of inert gas.

• Heat the reaction mixture to the desired temperature (e.g., 90-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

• Once the reaction is complete, cool the mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and transfer it to a separatory funnel.

• Wash the organic layer with water (2 x 15 mL) and then with brine (15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A troubleshooting decision tree for Suzuki coupling with 3-Bromo-1,10-phenanthroline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ntrs.nasa.gov [ntrs.nasa.gov]
• 5. Direct Arylation of 1,10-Phenanthroline Using an Organomagnesium Reagent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Efficient Reactions of 3-Bromo-1,10-phenanthroline

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-1,10-phenanthroline. It focuses on common palladium-catalyzed cross-coupling reactions, offering solutions to specific issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common cross-coupling reactions performed with 3-Bromo-1,10-phenanthroline?

A1: 3-Bromo-1,10-phenanthroline is a versatile substrate for various palladium-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-nitrogen bonds. The most common reactions include the Suzuki-Miyaura coupling (with boronic acids/esters), the Buchwald-Hartwig amination (with amines), and the Sonogashira coupling (with terminal alkynes). These reactions are crucial for synthesizing functionalized phenanthroline ligands used in catalysis, materials science, and medicinal chemistry.[1][2]

Q2: Why is 1,10-phenanthroline itself sometimes a problematic ligand in these reactions?

A2: 1,10-phenanthroline and its derivatives are strong chelating ligands for transition metals like palladium.[3] This can lead to catalyst inhibition or deactivation, as the phenanthroline substrate or product can compete with the desired phosphine or carbene ligands for coordination to the palladium center, thereby disrupting the catalytic cycle.[3][4] Careful selection of ligands that can outperform the phenanthroline core in binding to the catalyst is therefore critical.

Q3: Can 3-Bromo-1,10-phenanthroline be used in copper-free Sonogashira couplings?

A3: Yes, copper-free Sonogashira couplings are not only possible but often preferred to avoid issues associated with copper, such as the promotion of alkyne homocoupling (Glaser coupling) and difficulties in purification.[5][6] These reactions typically employ specific palladium catalysts and amine bases to facilitate the coupling.[7][8][9]

Q4: What role does the base play in Buchwald-Hartwig amination of 3-Bromo-1,10-phenanthroline?

A4: The base in a Buchwald-Hartwig amination is crucial for deprotonating the amine nucleophile (or the palladium-amine complex) to form the active amido species that participates in the catalytic cycle.[10][11] The choice of base, ranging from strong alkoxides like sodium tert-butoxide (NaOtBu) to weaker carbonate or phosphate bases, can significantly impact the reaction's efficiency, substrate scope, and functional group tolerance.[10][12]

Troubleshooting Guides

Issue 1: Low or No Yield in Suzuki-Miyaura Coupling

Symptoms:

• Starting material (3-Bromo-1,10-phenanthroline) remains largely unreacted.

• TLC/LC-MS analysis shows minimal formation of the desired product.

• Formation of palladium black is observed.

Possible Causes & Solutions:

Cause	Recommended Solution
Catalyst Deactivation	Ensure inert atmosphere (N₂ or Ar) to prevent oxidation of the Pd(0) catalyst. Use pre-catalysts or ligands that form stable, active complexes. Consider using polymer-supported phenanthroline ligands to prevent aggregation.[4]
Inefficient Transmetalation	The base is critical for activating the boronic acid.[13] Switch to a stronger base (e.g., Cs₂CO₃, K₃PO₄) or consider using aqueous base solutions to facilitate the formation of the borate species. For base-sensitive substrates, powdered KF can be an alternative.[13]
Poor Solubility	3-Bromo-1,10-phenanthroline and its derivatives can have poor solubility. Use a solvent system that dissolves all reactants, such as dioxane/water or DMF.[14]
Ligand Inhibition	The phenanthroline core of the substrate/product can inhibit the catalyst. Use bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos) that can bind strongly to palladium and promote oxidative addition.[15][16]

Issue 2: Side Reactions in Sonogashira Coupling

Symptoms:

• Significant formation of a byproduct identified as the homocoupled alkyne (di-yne).

• Formation of an intractable polymer.[17]

• Complex mixture of products observed by TLC/LC-MS.

Possible Causes & Solutions:

Cause	Recommended Solution
Glaser Homocoupling	This is often promoted by the copper(I) co-catalyst in the presence of oxygen.[5] Rigorously degas all solvents and reagents and maintain an inert atmosphere. Alternatively, switch to a copper-free Sonogashira protocol.[7][8]
Polymerization	For difunctional starting materials like 3,8-dibromo-1,10-phenanthroline, direct Sonogashira coupling can lead to polymerization.[17] A Suzuki-Miyaura approach using an alkynylborate complex can be a more effective alternative to avoid this issue.[17]
Catalyst Instability	The choice of palladium source and ligands is crucial. Pd(PPh₃)₂Cl₂ in combination with CuI is a common catalyst system.[18] For copper-free systems, specialized palladium complexes may be required.[6][19]

Issue 3: Catalyst Inactivity in Buchwald-Hartwig Amination

Symptoms:

• The reaction fails to initiate or proceeds very slowly.

• A color change associated with the formation of the active catalyst is not observed.

• Reductive dehalogenation (replacement of bromine with hydrogen) is a significant side reaction.

Possible Causes & Solutions:

Cause	Recommended Solution
Incorrect Base Selection	Strong, non-coordinating bases like NaOtBu or LHMDS are often required.[12] However, for substrates with base-sensitive functional groups, weaker bases like Cs₂CO₃ or K₃PO₄ should be screened.[12] The physical properties of inorganic bases (particle size) can also affect the reaction; grinding the base before use can be beneficial.[12]
Pd(II) Pre-catalyst Not Reduced	If using a Pd(II) source like Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species. This process can sometimes be inefficient.[10] Using a Pd(0) source like Pd₂(dba)₃ or a well-defined pre-catalyst (e.g., a Buchwald G3 pre-catalyst) can lead to more reliable initiation.[20]
Inappropriate Ligand	The choice of phosphine ligand is critical and substrate-dependent.[10] Sterically hindered, electron-rich biarylphosphine ligands (e.g., XPhos, BrettPhos) are often effective for challenging substrates.[20][21] Bidentate ligands like BINAP or DPPF can also be effective.[22]
Product Inhibition	The newly formed N-arylated phenanthroline can bind to the palladium center and inhibit catalysis.[4] Adjusting the reaction concentration or temperature may help mitigate this effect.[4]

Experimental Protocols & Data

Table 1: Catalyst Systems for Suzuki-Miyaura Coupling of 3-Bromo-1,10-phenanthroline

Catalyst/Pre-catalyst	Ligand	Base	Solvent	Temp (°C)	Typical Yield (%)
Pd(PPh₃)₄	-	Na₂CO₃ (aq)	Toluene	100	60-85
Pd(OAc)₂	SPhos	K₃PO₄	Dioxane/H₂O	80-100	75-95
XPhos Pd G2	-	Cs₂CO₃	THF	70	>90
PdCl₂(dppf)	-	K₂CO₃	DMF	90	70-90

Note: Yields are indicative and highly dependent on the specific boronic acid used.

Detailed Protocol: General Procedure for Suzuki-Miyaura Coupling

• To an oven-dried Schlenk flask, add 3-Bromo-1,10-phenanthroline (1.0 eq.), the boronic acid or ester (1.2-1.5 eq.), the base (e.g., K₃PO₄, 2.0-3.0 eq.), and the palladium catalyst/ligand (e.g., Pd(OAc)₂ 2 mol%, SPhos 4 mol%).

• Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

• Add the degassed solvent (e.g., dioxane/water 4:1) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (typically 4-24 hours), monitoring by TLC or LC-MS.

• After cooling to room temperature, dilute the mixture with an organic solvent (e.g., EtOAc or CH₂Cl₂) and water.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visual Guides

Troubleshooting Workflow for Low Yield in Suzuki Coupling

Caption: Decision tree for troubleshooting low yields in Suzuki coupling reactions.

General Catalytic Cycle for Cross-Coupling Reactions

Caption: Generalized palladium-catalyzed cross-coupling cycle.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd-Pd Transmetalation [organic-chemistry.org]
• 7. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 8. electronicsandbooks.com [electronicsandbooks.com]
• 9. Sonogashira Coupling [organic-chemistry.org]
• 10. Preparation of Sec and Tert Amines - Wordpress [reagents.acsgcipr.org]
• 11. Buchwald-Hartwig_reaction [chemeurope.com]
• 12. Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings？ - RCS Research Chemistry Services [rcs.wuxiapptec.com]
• 13. Suzuki Coupling [organic-chemistry.org]
• 14. researchgate.net [researchgate.net]
• 15. reddit.com [reddit.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. ntrs.nasa.gov [ntrs.nasa.gov]
• 18. kbfi.ee [kbfi.ee]
• 19. Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 20. reddit.com [reddit.com]
• 21. research.rug.nl [research.rug.nl]
• 22. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]

Technical Support Center: Purification of 3-Bromo-1,10-phenanthroline Derivatives

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the removal of impurities from 3-Bromo-1,10-phenanthroline and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities encountered during the synthesis of 3-Bromo-1,10-phenanthroline?

A1: The most common impurities are typically unreacted starting material (1,10-phenanthroline) and other brominated derivatives formed during the reaction. Depending on the bromination conditions, this can include di-brominated species such as 3,8-dibromo-1,10-phenanthroline.[1][2]

Q2: What are the recommended primary purification techniques for crude 3-Bromo-1,10-phenanthroline?

A2: The two primary and most effective purification techniques are recrystallization and column chromatography. The choice between them depends on the nature and quantity of the impurities, as well as the desired final purity.

Q3: How do I choose an appropriate solvent for the recrystallization of 3-Bromo-1,10-phenanthroline?

A3: A good recrystallization solvent is one in which 3-Bromo-1,10-phenanthroline is highly soluble at elevated temperatures but sparingly soluble at room temperature. Common solvents to consider for phenanthroline derivatives include ethanol, methanol, and mixtures such as ethanol/water or chloroform/hexane. Small-scale solubility tests are recommended to determine the optimal solvent or solvent system for your specific sample.

Q4: Can I use an acid-base extraction to purify 3-Bromo-1,10-phenanthroline?

A4: Yes, an acid-base extraction can be an effective preliminary purification step. By dissolving the crude product in an organic solvent and washing with a dilute acid, the basic phenanthroline derivatives can be extracted into the aqueous layer, leaving non-basic impurities behind. The phenanthroline product can then be recovered by basifying the aqueous layer and extracting it back into an organic solvent.

Troubleshooting Guides

Recrystallization

Problem	Possible Cause	Solution
Oiling Out (Product separates as an oil, not crystals)	The boiling point of the solvent is higher than the melting point of the solute. The solution is supersaturated at a temperature above the melting point.	- Add a small amount of a solvent in which the compound is more soluble to reduce the saturation point. - Ensure a slow cooling process to allow for crystal lattice formation. - Try a different solvent or solvent system with a lower boiling point.
No Crystal Formation Upon Cooling	The solution is not sufficiently saturated. Too much solvent was used.	- Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of the pure compound. - Evaporate some of the solvent to increase the concentration and then allow it to cool again. - Cool the solution in an ice bath to further decrease solubility.
Low Recovery of Purified Product	Too much solvent was used, leaving a significant amount of the product in the mother liquor. Premature crystallization occurred during hot filtration.	- Concentrate the mother liquor by evaporation and cool to obtain a second crop of crystals. - Ensure the filtration apparatus is pre-heated to prevent premature crystallization. - Use the minimum amount of hot solvent necessary for dissolution.[3]
Crystals are Colored	Colored impurities are co-crystallizing with the product.	- Add a small amount of activated charcoal to the hot solution before filtration to adsorb colored impurities. Use charcoal sparingly as it can also adsorb the desired product.

Column Chromatography

Problem	Possible Cause	Solution
Poor Separation of Compounds (Overlapping Bands)	Inappropriate solvent system (eluent). Column was not packed properly (channeling). Column was overloaded with the sample.	- Optimize the eluent system using Thin Layer Chromatography (TLC) to achieve a good separation of spots (Rf values should differ significantly). - Ensure the column is packed uniformly without any air bubbles or cracks. - Use an appropriate amount of sample for the column size. As a general rule, the sample load should be about 1-5% of the weight of the stationary phase.
Compound is Stuck on the Column	The eluent is not polar enough to move the compound. The compound may be decomposing on the silica gel.	- Gradually increase the polarity of the eluent. For instance, if using a hexane/ethyl acetate mixture, increase the proportion of ethyl acetate. - Test the stability of your compound on a TLC plate by spotting it and letting it sit for an extended period before eluting to check for degradation. If unstable, consider using a less acidic stationary phase like alumina.[4]
Streaking or Tailing of Bands	The sample was not loaded in a narrow band. The compound is interacting too strongly with the stationary phase.	- Dissolve the sample in a minimal amount of the eluent or a more volatile solvent for loading. - Consider adding a small percentage of a more polar solvent (like methanol) or a modifier (like triethylamine for basic compounds) to the eluent to reduce tailing.

Quantitative Data on Purification

The following table provides representative data on the purification of a crude sample of a brominated 1,10-phenanthroline derivative. The initial crude product contained the desired 3-bromo-1,10-phenanthroline, as well as 1,10-phenanthroline and 3,8-dibromo-1,10-phenanthroline as major impurities.

Purification Method	Initial Purity (by HPLC Area %)	Final Purity (by HPLC Area %)	Yield of Purified Product
Recrystallization (Ethanol/Water)	~85%	>95%	~70%
Column Chromatography (Silica Gel, Hexane:Ethyl Acetate gradient)	~85%	>98%[5][6]	~60%

Note: The values presented are typical and may vary depending on the specific reaction conditions and the skill of the experimenter. Purity was determined by HPLC analysis.

Experimental Protocols

Recrystallization Protocol (Ethanol/Water)

• Dissolution: In a fume hood, place the crude 3-Bromo-1,10-phenanthroline in an Erlenmeyer flask. Add a minimal amount of hot ethanol to dissolve the solid completely with gentle heating and stirring.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Addition of Anti-solvent: While the ethanol solution is still hot, add hot water dropwise until the solution becomes slightly turbid. Then, add a few drops of hot ethanol to redissolve the precipitate and make the solution clear again.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Subsequently, place the flask in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven.

Column Chromatography Protocol

• Stationary Phase Preparation: Prepare a slurry of silica gel in the initial, least polar eluent (e.g., hexane).

• Column Packing: Pour the slurry into a chromatography column and allow the silica gel to settle, ensuring a uniform packing without air bubbles. Drain the excess solvent until the solvent level is just above the silica bed.

• Sample Loading: Dissolve the crude 3-Bromo-1,10-phenanthroline in a minimal amount of a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel to this solution and evaporate the solvent to create a dry, free-flowing powder. Carefully add this powder to the top of the column.

• Elution: Begin eluting with the least polar solvent system. Gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate in hexane) to elute the compounds from the column.

• Fraction Collection: Collect fractions in test tubes and monitor the separation using TLC.

• Isolation: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator to obtain the purified 3-Bromo-1,10-phenanthroline.

Visualizations

The following diagrams illustrate a common experimental workflow for purification and a conceptual signaling pathway involving a metal complex of a 3-Bromo-1,10-phenanthroline derivative.

Caption: Experimental workflow for the purification and analysis of 3-Bromo-1,10-phenanthroline.

Caption: Conceptual pathway of a metal-3-Bromo-1,10-phenanthroline complex inducing apoptosis via DNA interaction.[7][8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. connectsci.au [connectsci.au]
• 3. files.blogs.baruch.cuny.edu [files.blogs.baruch.cuny.edu]
• 4. Purification [chem.rochester.edu]
• 5. 3-Bromo-1,10-phenanthroline | 66127-01-3 | TCI AMERICA [tcichemicals.com]
• 6. 3-Bromo-1,10-phenanthroline >98.0%(T)(HPLC) 66127-01-3 | Chempure [chempure.in]
• 7. mdpi.com [mdpi.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Metal-Based Drug–DNA Interactions and Analytical Determination Methods - PMC [pmc.ncbi.nlm.nih.gov]

Challenges in the scale-up synthesis of 3-Bromo-1,10-phenanthroline

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 3-Bromo-1,10-phenanthroline.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-Bromo-1,10-phenanthroline?

A1: The two main synthetic routes are the Skraup synthesis and direct electrophilic bromination of 1,10-phenanthroline. The Skraup synthesis is a multi-step process known for low yields and the use of hazardous materials, such as arsenic and carcinogenic reagents.[1][2] Direct bromination is often preferred for its simplicity, though it presents challenges with selectivity.[1]

Q2: Why is the direct bromination of 1,10-phenanthroline challenging?

A2: 1,10-phenanthroline is a π-deficient aromatic compound due to the electron-withdrawing nature of the imine nitrogens.[1] This characteristic makes electrophilic substitution reactions, like bromination, difficult and often requires harsh reaction conditions to proceed.[1][2]

Q3: What is the role of catalysts like sulfur dichloride (SCl₂) in the bromination of 1,10-phenanthroline?

A3: Catalysts like sulfur dichloride (SCl₂) act as medium-strength Lewis acids, which activate the 1,10-phenanthroline ring towards electrophilic attack by bromine.[1][3] The use of SCl₂ has been shown to be more efficient for producing highly brominated phenanthroline derivatives compared to weaker catalysts like sulfur chloride (S₂Cl₂).[1]

Q4: What are the common side products in the synthesis of 3-Bromo-1,10-phenanthroline?

A4: A significant challenge in the direct bromination of 1,10-phenanthroline is the formation of a mixture of brominated products, including di-, tri-, and even tetra-brominated species like 3,8-dibromo-1,10-phenanthroline and 3,5,8-tribromo-1,10-phenanthroline.[1][3] The distribution of these products is highly dependent on the reaction conditions.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low to no conversion of starting material	- Insufficient activation of the phenanthroline ring.- Reaction temperature is too low.- Inactive catalyst.	- Ensure the use of an appropriate catalyst (e.g., SCl₂).- Verify the reaction is being conducted at the correct reflux temperature (e.g., ~110°C in 1-chlorobutane).[1]- Use fresh or properly stored catalyst and reagents.
Formation of multiple brominated products	- Reaction conditions favor over-bromination.- Incorrect stoichiometry of bromine.	- Carefully control the molar equivalents of bromine relative to 1,10-phenanthroline. To favor mono-bromination, a lower equivalent of bromine should be used.- The choice between SCl₂ and S₂Cl₂ can influence the product distribution; S₂Cl₂ may lead to less of the highly brominated products.[1]
Difficult purification of the desired product	- Presence of multiple, closely related brominated byproducts.- Unreacted starting material.	- Employ gradient column chromatography for separation. A common solvent system is chloroform with an increasing percentage of acetone.[1]- Recrystallization can be attempted, but may not be sufficient to separate isomers or products with similar polarity.
Inconsistent yields upon scale-up	- Inefficient heat and mass transfer in larger reaction vessels.- Localized "hot spots" leading to side reactions.- Challenges in maintaining a homogeneous reaction mixture.	- Ensure efficient stirring to maintain homogeneity.- Implement controlled, gradual heating to avoid localized high temperatures.- Consider a reaction solvent with a higher boiling point for better temperature control on a larger scale, though this may require re-optimization of the reaction conditions.

Experimental Protocols

Protocol 1: Synthesis of Brominated 1,10-Phenanthrolines using Sulfur Dichloride (SCl₂)[1]

This protocol is adapted from a method that can produce a mixture of brominated products. Adjusting the stoichiometry of the reagents is crucial for targeting 3-Bromo-1,10-phenanthroline.

Materials:

• 1,10-Phenanthroline monohydrate

• 1-Chlorobutane

• Sulfur dichloride (SCl₂)

• Pyridine

• Bromine (Br₂)

• 10% Sodium hydroxide (NaOH) solution

• Chloroform

• Acetone

• Argon gas

Procedure:

• Under an argon atmosphere, dissolve 1,10-phenanthroline monohydrate (e.g., 4.50 g, 22.7 mmol) in 1-chlorobutane (160 mL).

• Add sulfur dichloride and pyridine to the solution over 10 minutes.

• Add a solution of bromine in 1-chlorobutane (40 mL) dropwise.

• Reflux the reaction mixture at 110°C for 12 hours.

• After cooling to room temperature, store the reaction flask in a refrigerator overnight to facilitate precipitation.

• To the resulting yellow solid, add a 10% aqueous solution of NaOH (200 mL) and chloroform (200 mL) and stir vigorously.

• Separate the organic layer, dry it over a suitable drying agent (e.g., MgSO₄), and concentrate it under reduced pressure.

• Purify the crude product by gradient column chromatography, eluting with chloroform and gradually increasing the concentration of acetone (up to 5% v/v).

Protocol 2: Synthesis of Brominated 1,10-Phenanthrolines using Sulfur Chloride (S₂Cl₂)[1]

This method has been reported to yield 3-bromo-1,10-phenanthroline and 3,8-dibromo-1,10-phenanthroline.

Materials:

• 1,10-Phenanthroline monohydrate

• 1-Chlorobutane

• Sulfur chloride (S₂Cl₂)

• Pyridine

• Bromine (Br₂)

• 10% Sodium hydroxide (NaOH) solution

• Chloroform

• Argon gas

Procedure:

• Dissolve 1,10-phenanthroline monohydrate (e.g., 4.50 g, 22.7 mmol) in 1-chlorobutane (160 mL) under an argon atmosphere.

• Gradually add sulfur chloride, pyridine, and a solution of bromine in 1-chlorobutane (40 mL).

• Reflux the reaction mixture at 110°C for 12 hours.

• Cool the reaction flask and then place it in a refrigerator overnight to allow for precipitation.

• Add a 10% aqueous NaOH solution (200 mL) and chloroform (200 mL) to the precipitated solid and stir vigorously.

• Separate the organic layer, dry it, and concentrate it.

• Purify the product via column chromatography as described in Protocol 1.

Quantitative Data Summary

The following table summarizes the product distribution from the bromination of 1,10-phenanthroline monohydrate under various conditions, as reported in the literature.[3] This data highlights how the choice of catalyst and reagent stoichiometry affects the outcome of the synthesis.

Experiment	Catalyst	Molar Ratio (Phen:Catalyst:Pyridine:Br₂)	3-Bromo-1,10-phenanthroline Yield (%)	3,8-Dibromo-1,10-phenanthroline Yield (%)	Other Brominated Products Yield (%)
I	SCl₂	1 : 4 : 4 : 4.8	-	-	19% (tribromo), 11% (tetrabromo)
II	SCl₂	1 : 2 : 2 : 2.4	-	63%	-
III	SCl₂	1 : 1 : 1 : 1.2	-	13%	-
IV	SCl₂	1 : 0.5 : 0.5 : 0.6	-	6%	-
V	S₂Cl₂	1 : 3.2 : 3.2 : 3.1	40%	3%	-

Yields are based on the starting 1,10-phenanthroline monohydrate. Minor products with yields <1% are not included.

Visualizations

Experimental Workflow

Caption: General experimental workflow for the synthesis of 3-Bromo-1,10-phenanthroline.

Troubleshooting Logic

Caption: Troubleshooting logic for common issues in the synthesis.

References

• 1. connectsci.au [connectsci.au]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Characterization of unexpected products in 3-Bromo-1,10-phenanthroline reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-Bromo-1,10-phenanthroline. The following sections address common issues and unexpected product formations encountered during synthetic reactions.

Frequently Asked Questions (FAQs)

Q1: My bromination of 1,10-phenanthroline to produce 3-Bromo-1,10-phenanthroline is giving me a mixture of products with higher degrees of bromination. How can I control the reaction to favor the mono-brominated product?

A1: The electrophilic bromination of 1,10-phenanthroline is notoriously difficult to control and can lead to a mixture of mono-, di-, tri-, and even tetra-brominated products. The reaction is sensitive to the choice of catalyst and reaction conditions. Over-bromination is a common unexpected outcome.

Troubleshooting Over-bromination:

• Catalyst Choice: The use of a milder bromination catalyst can favor mono-bromination. For instance, bromination in the presence of sulfur chloride (S₂Cl₂) tends to yield 3-bromo-1,10-phenanthroline and 3,8-dibromo-1,10-phenanthroline.[1] In contrast, stronger Lewis acid catalysts like sulfur dichloride (SCl₂) can lead to the formation of more highly brominated derivatives.[1]

• Reaction Conditions: Carefully controlling the stoichiometry of bromine and the reaction time is crucial. Using a minimal excess of bromine and monitoring the reaction progress by TLC or GC-MS can help in quenching the reaction once the desired product is formed, preventing further bromination.

• Purification: A mixture of brominated phenanthrolines can often be separated by column chromatography on silica gel.

Q2: I am attempting a Sonogashira coupling with a di-bromo-1,10-phenanthroline derivative and a terminal di-alkyne, but I am only getting an intractable polymer. What is causing this and how can I obtain my desired coupled product?

A2: Direct Sonogashira coupling of di-bromo-1,10-phenanthroline derivatives with di-alkynes often leads to polymerization. This is a known issue and arises from the reaction conditions that promote intermolecular coupling over the desired intramolecular cyclization or simple di-substitution. The presence of a copper(I) co-catalyst, in particular, can facilitate the homocoupling of the terminal alkyne, leading to polymer formation.

Troubleshooting Polymerization in Sonogashira Coupling:

• Alternative Coupling Reaction: A highly effective solution is to switch to a Suzuki-Miyaura coupling reaction. By converting the terminal alkyne to a stable methoxy(alkynyl)borate complex, the coupling with 3,8-dibromo-1,10-phenanthroline can proceed in high yield without polymerization.

• Reaction Conditions for Suzuki-Miyaura: This involves the quantitative formation of the monoacetylide anion of the alkyne using a strong base like lithium bis(trimethylsilyl)amide ((Me₃Si)₂NLi), followed by activation with B-methoxy-9-borabicyclo[3.3.1]nonane (B-methoxy-9-BBN). This borate complex can then be coupled with the dibromo-phenanthroline using a palladium catalyst such as Pd(PPh₃)₂Cl₂.

Q3: During a nucleophilic aromatic substitution on 1,10-phenanthroline using an organolithium reagent generated from bromomesitylene and n-BuLi, I obtained a significant amount of an n-butyl substituted phenanthroline alongside my desired mesityl-substituted product. Why did this happen?

A3: This is a classic example of competing nucleophiles. When you generate mesityllithium from bromomesitylene and n-butyllithium (n-BuLi), any unreacted n-BuLi remaining in the reaction mixture can also act as a nucleophile. The highly reactive n-BuLi can then add to the electron-deficient phenanthroline ring, leading to the formation of the unexpected n-butyl-phenanthroline byproduct. This side reaction is often competitive and can significantly lower the yield of the desired product.

Troubleshooting Competing Nucleophile Addition:

• Ensure Complete Consumption of n-BuLi: Allow for a sufficient reaction time for the lithium-halogen exchange between bromomesitylene and n-BuLi to go to completion before adding the 1,10-phenanthroline.

• Alternative Lithium Source: Using metallic lithium instead of n-BuLi to generate the mesityllithium can circumvent this problem, as it avoids introducing a competing alkyllithium nucleophile.

• Purification: The desired mesityl-substituted product and the n-butyl-substituted byproduct will likely have different polarities, allowing for their separation by column chromatography.

Data on Unexpected Products

Below is a summary of quantitative data for some of the common expected and unexpected products in reactions involving 3-Bromo-1,10-phenanthroline.

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Key Spectroscopic Data (¹H NMR, δ ppm in CDCl₃)
Expected Product
3-Bromo-1,10-phenanthroline	C₁₂H₇BrN₂	259.10	118-120	9.20 (dd, J=4.3, 1.7 Hz, 1H), 9.11 (dd, J=4.3, 1.7 Hz, 1H), 8.32 (dd, J=8.1, 1.7 Hz, 1H), 8.24 (d, J=2.2 Hz, 1H), 7.80 (dd, J=8.1, 4.3 Hz, 1H), 7.73 (d, J=2.2 Hz, 1H), 7.66 (dd, J=8.1, 4.3 Hz, 1H)
Unexpected Products
3,8-Dibromo-1,10-phenanthroline	C₁₂H₆Br₂N₂	337.99	279-281	9.14 (d, J=2.4 Hz, 2H), 8.36 (d, J=2.4 Hz, 2H), 7.70 (s, 2H)[1]
3,5,8-Tribromo-1,10-phenanthroline	C₁₂H₅Br₃N₂	416.89	285-287	9.24 (d, J=2.2 Hz, 1H), 9.18 (d, J=2.2 Hz, 1H), 8.82 (s, 1H), 8.41 (d, J=2.2 Hz, 1H), 8.34 (d, J=2.2 Hz, 1H)[1]
3,5,6,8-Tetrabromo-1,10-phenanthroline	C₁₂H₄Br₄N₂	495.79	>300	9.27 (d, J=2.2 Hz, 2H), 8.91 (s, 2H)[1]
2-n-Butyl-1,10-phenanthroline	C₁₆H₁₆N₂	236.31	N/A	Predicted: Aromatic protons (δ 7.5-9.2 ppm), Butyl chain protons (δ 0.9-3.0 ppm)

Experimental Protocols

Protocol 1: Synthesis of 3,8-Dibromo-1,10-phenanthroline (Example of Over-bromination Product)

This protocol is adapted from a reported synthesis and illustrates conditions that can lead to di-bromination.[1]

• Reaction Setup: Dissolve 1,10-phenanthroline monohydrate (4.50 g, 22.7 mmol) in 1-chlorobutane (160 mL) in a flask equipped with a reflux condenser under an argon atmosphere.

• Reagent Addition: In a separate flask, prepare a solution of sulfur dichloride (SCl₂) (e.g., 9.26 g, 90 mmol), pyridine (7.11 g, 90 mmol), and bromine (8.80 g, 55 mmol) in 1-chlorobutane (40 mL). Add this solution dropwise to the phenanthroline solution.

• Reaction: Heat the reaction mixture to reflux (approximately 110 °C) and maintain for 12 hours.

• Work-up: After cooling, place the reaction flask in a refrigerator overnight to precipitate a yellow solid. Add a 10% aqueous solution of NaOH (200 mL) and chloroform (200 mL) to the solid and stir vigorously.

• Extraction: Separate the organic phase and dry it over anhydrous Na₂SO₄.

• Purification: Remove the chloroform under vacuum. The crude product can be purified by column chromatography on silica gel using chloroform as the eluent to isolate 3,8-dibromo-1,10-phenanthroline.

Protocol 2: Suzuki-Miyaura Coupling of 3,8-Dibromo-1,10-phenanthroline to Avoid Polymerization

This protocol provides a method to successfully couple a di-alkyne with 3,8-dibromo-1,10-phenanthroline.

• Formation of the Monoacetylide: To a solution of the terminal di-alkyne (1 equivalent) in anhydrous THF at -78 °C under a nitrogen atmosphere, add lithium bis(trimethylsilyl)amide (1M in THF, 1 equivalent) dropwise. Stir the mixture for 30 minutes.

• Activation with Borane: Add B-methoxy-9-BBN (1M in hexane, 1 equivalent) to the reaction mixture via syringe and continue stirring.

• Coupling Reaction: In a separate flask, dissolve 3,8-dibromo-1,10-phenanthroline (1 equivalent) and a catalytic amount of Pd(PPh₃)₂Cl₂ in anhydrous THF. Add the solution of the activated alkyne-borate complex to this flask.

• Reaction and Work-up: Allow the reaction to proceed at room temperature or with gentle heating while monitoring by TLC. Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Purification: The crude product can be purified by column chromatography on silica gel.

Visualizations

Caption: Pathway of over-bromination of 1,10-phenanthroline.

Caption: Comparison of Sonogashira and Suzuki-Miyaura coupling outcomes.

Caption: Troubleshooting workflow for Sonogashira coupling.

References

• 1. Synthesis and Spectroscopic Characterization of Selected Water-Soluble Ligands Based on 1,10-Phenanthroline Core - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to 3-Bromo-1,10-phenanthroline and 5-Bromo-1,10-phenanthroline in Catalysis

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of ligands is a cornerstone in the development of efficient transition-metal catalysts. Among the vast array of available ligands, 1,10-phenanthroline and its derivatives are distinguished by their rigid, planar structure and strong affinity for a wide range of metals. The functionalization of the phenanthroline scaffold allows for the fine-tuning of steric and electronic properties, which can significantly influence catalytic activity, selectivity, and stability. This guide presents a comparative analysis of two isomeric brominated phenanthroline ligands: 3-Bromo-1,10-phenanthroline and 5-Bromo-1,10-phenanthroline.

Structural and Electronic Properties

The key difference between 3-Bromo-1,10-phenanthroline and 5-Bromo-1,10-phenanthroline lies in the position of the electron-withdrawing bromine atom. This positional variance is expected to have a pronounced effect on the electronic properties of the coordinating nitrogen atoms and, consequently, on the catalytic activity of the resulting metal complex.

• 3-Bromo-1,10-phenanthroline: The bromine atom is located on one of the pyridine rings, in close proximity to a coordinating nitrogen atom. This direct conjugation allows for a strong inductive and mesomeric electron-withdrawing effect on the nitrogen atom. This is expected to decrease the electron density at the nitrogen, making the ligand a weaker σ-donor and a stronger π-acceptor. This can lead to a more electrophilic metal center in the resulting complex, which may enhance its catalytic activity in certain reactions, such as oxidative additions.

• 5-Bromo-1,10-phenanthroline: The bromine atom is situated on the central benzene ring. Its electron-withdrawing effect on the coordinating nitrogen atoms is transmitted through the aromatic system but is more attenuated compared to the 3-bromo isomer. Consequently, 5-Bromo-1,10-phenanthroline is expected to be a stronger σ-donor and a weaker π-acceptor than its 3-bromo counterpart, leading to a more electron-rich metal center.

From a steric perspective, the bromine atom at the 3-position is closer to the metal coordination sphere, which could introduce some steric hindrance, potentially influencing substrate binding and the regioselectivity of the catalytic reaction. The bromine at the 5-position is further away and is less likely to have a significant steric impact on the catalytic center.

Figure 1. Chemical structures of 3-Bromo-1,10-phenanthroline and 5-Bromo-1,10-phenanthroline.

Comparative Catalytic Performance in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful tool for the formation of C-C bonds and is often catalyzed by palladium complexes. The electronic properties of the ligands coordinated to the palladium center can significantly impact the efficiency of the catalytic cycle.

While a direct comparison is unavailable, we can extrapolate the expected performance based on the electronic effects discussed above. For the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid, a more electron-rich palladium center can facilitate the rate-determining oxidative addition step. Conversely, a more electron-poor metal center can enhance the reductive elimination step. The optimal electronic properties will depend on the specific substrates and reaction conditions.

Below is a table with representative data for a Suzuki-Miyaura reaction catalyzed by a palladium complex with unsubstituted 1,10-phenanthroline. This serves as a baseline for discussing the potential effects of the bromo-substituents.

Ligand	Catalyst Precursor	Substrate 1	Substrate 2	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1,10-phenanthroline	Pd(OAc)₂	9,10-dibromoanthracene	Phenylboronic acid	K₂CO₃	THF/H₂O	60	12	>95	[ACS Omega 2017, 2, 7, 3139–3146]

Expected Performance:

• 3-Bromo-1,10-phenanthroline: The strong electron-withdrawing nature of the 3-bromo substituent would lead to a more electrophilic palladium center. This could potentially accelerate the transmetalation and reductive elimination steps of the catalytic cycle. However, it might slow down the initial oxidative addition, especially with less reactive aryl halides. The steric hindrance from the 3-bromo group could also play a role in substrate selectivity.

• 5-Bromo-1,10-phenanthroline: With a less pronounced electron-withdrawing effect, a palladium complex with this ligand would have a more electron-rich metal center compared to the 3-bromo analogue. This could be beneficial for the oxidative addition step, particularly with challenging substrates like aryl chlorides.

Figure 2. Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

Below is a general experimental protocol for a Suzuki-Miyaura cross-coupling reaction using a palladium/phenanthroline-based catalyst system. This protocol can be adapted for specific substrates and ligands.

General Procedure for Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling:

• Catalyst Preparation (in situ): In a reaction vessel, palladium acetate (Pd(OAc)₂, 2 mol%) and the respective phenanthroline ligand (2.2 mol%) are dissolved in the chosen solvent (e.g., THF, dioxane, or toluene). The mixture is stirred at room temperature for 15-30 minutes under an inert atmosphere (e.g., argon or nitrogen).

• Reaction Setup: To the catalyst solution, the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (e.g., K₂CO₃, Cs₂CO₃, or K₃PO₄, 2.0 mmol) are added. If a biphasic solvent system is used (e.g., THF/H₂O), the aqueous solution of the base is added.

• Reaction Execution: The reaction mixture is heated to the desired temperature (e.g., 60-100 °C) and stirred vigorously for the specified time (e.g., 2-24 hours). The progress of the reaction is monitored by a suitable analytical technique, such as thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature and diluted with an organic solvent (e.g., ethyl acetate). The organic layer is washed with water and brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired biaryl product.

Conclusion

The choice between 3-Bromo-1,10-phenanthroline and 5-Bromo-1,10-phenanthroline as a ligand in catalysis will depend on the specific requirements of the reaction. The 3-bromo isomer, with its strong and direct electron-withdrawing effect, is likely to generate a more electrophilic and potentially more active catalyst for certain transformations, though steric hindrance might be a factor. The 5-bromo isomer offers a more subtle electronic modification, resulting in a more electron-rich metal center that could be advantageous for other catalytic steps, such as oxidative addition.

Further experimental studies directly comparing these two ligands under identical conditions are necessary to definitively elucidate their relative merits in various catalytic applications. However, the theoretical framework presented in this guide provides a solid foundation for researchers to make informed decisions in the rational design of new and improved catalytic systems.

A Comparative Guide to Bromo-Phenanthroline Isomers as Ligands in Transition Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

The positional isomerism of substituents on the 1,10-phenanthroline scaffold significantly influences the photophysical and electrochemical properties of their corresponding transition metal complexes. This guide provides a comparative analysis of 3-Bromo-, 4-Bromo-, and 5-Bromo-1,10-phenanthroline isomers when utilized as ancillary ligands in iridium(III) and ruthenium(II) complexes, which are prominent in applications such as organic light-emitting diodes (OLEDs) and catalysis.

Introduction

1,10-phenanthroline and its derivatives are cornerstone ligands in coordination chemistry due to their rigid, planar structure and excellent chelating ability. The introduction of a bromine atom at different positions on the phenanthroline ring allows for fine-tuning of the electronic properties of the resulting metal complexes. This, in turn, dictates their performance in various applications. For instance, in OLEDs, the nature of the ligand influences the emission color, quantum efficiency, and operational stability of the device. In catalysis, the electronic and steric properties of the ligand can affect the catalytic activity and selectivity of the metal center. This guide focuses on a direct comparison of the 3-bromo, 4-bromo, and 5-bromo isomers to aid researchers in selecting the optimal ligand for their specific application.

Synthesis of Bromo-Phenanthroline Isomers

The synthesis of monobrominated 1,10-phenanthrolines can be achieved through direct bromination or via the Skraup synthesis. Direct bromination of 1,10-phenanthroline is often challenging due to the π-deficient nature of the aromatic system, which typically requires harsh reaction conditions and can lead to a mixture of products.[1]

3-Bromo-1,10-phenanthroline can be synthesized by the bromination of 1,10-phenanthroline monohydrochloride monohydrate in nitrobenzene at 140°C, yielding the desired product.[1] Another method involves the use of sulfur chloride (S₂Cl₂) and pyridine in 1-chlorobutane.[1]

4-Bromo-1,10-phenanthroline synthesis can be approached through adaptations of the Skraup reaction, a classic method for constructing quinoline-type heterocyclic systems.[2] This route offers regioselective control to obtain the 4-bromo isomer.

5-Bromo-1,10-phenanthroline is commonly synthesized by the direct bromination of 1,10-phenanthroline using bromine in oleum (fuming sulfuric acid).[3][4] The reaction conditions, such as temperature and reaction time, are crucial to maximize the yield of the monobrominated product and minimize the formation of di- and polybrominated species.[3]

Comparative Data of Iridium(III) Complexes

Table 1: Comparison of Physical Properties of Bromo-Phenanthroline Isomers

Property	3-Bromo-1,10-phenanthroline	4-Bromo-1,10-phenanthroline	5-Bromo-1,10-phenanthroline
Molecular Formula	C₁₂H₇BrN₂	C₁₂H₇BrN₂	C₁₂H₇BrN₂
Molecular Weight	259.1 g/mol	259.1 g/mol	259.1 g/mol [3]
Melting Point	110-112 °C[5]	Not specified in results	119 °C[3]
Appearance	Yellow crystal[5]	Not specified in results	White solid[3]

Table 2: Expected Comparative Photophysical and Electrochemical Properties of [Ir(ppy)2(Br-phen)]+ Complexes

Property	[Ir(ppy)2(3-Br-phen)]+	[Ir(ppy)2(4-Br-phen)]+	[Ir(ppy)2(5-Br-phen)]+
Absorption (λmax, nm)	Expected to be similar to other isomers, with slight shifts.	Expected to be similar to other isomers, with slight shifts.	Expected to be similar to other isomers, with slight shifts.
Emission (λem, nm)	Expected to be influenced by the electron-withdrawing nature of the bromo-substituent.	The 4-position is electronically distinct and may lead to different emission characteristics.	The 5-position is part of the central aromatic ring and substitution here directly impacts the π-system.
Photoluminescence Quantum Yield (Φ)	Dependent on non-radiative decay pathways influenced by the bromo-substituent.	The position of the bromine atom will affect the radiative and non-radiative decay rates.	The position of the bromine atom will affect the radiative and non-radiative decay rates.
Redox Potentials (V vs. Fc/Fc+)	The electron-withdrawing bromine will make the complex harder to oxidize.	The electron-withdrawing bromine will make the complex harder to oxidize.	The electron-withdrawing bromine will make the complex harder to oxidize.

Note: The data in Table 2 is presented as expected trends, as a direct side-by-side experimental comparison was not found in the provided search results. The properties of these complexes are highly sensitive to the specific ancillary ligands and the metal center.

Experimental Protocols

Synthesis of 5-Bromo-1,10-phenanthroline[3]

Materials:

• 1,10-Phenanthroline

• Oleum (15%)

• Bromine

• Ammonium hydroxide (NH₄OH)

• Chloroform (CHCl₃)

• Sodium sulfate (Na₂SO₄)

• Diethyl ether

• Methylene chloride (CH₂Cl₂)

Procedure:

• A 3.6 g (20 mmol) sample of 1,10-phenanthroline is placed in a heavy-walled glass reaction tube.

• The reaction vessel is cooled in an ice bath, and 12 mL of oleum (15%) and 0.60 mL (11.6 mmol) of bromine are added.

• The reaction tube is then placed in a silicon oil bath, and the temperature is slowly raised to 135 °C.

• After 23 hours, the reaction mixture is cooled to room temperature, poured over ice, and neutralized with NH₄OH.

• The mixture is extracted with CHCl₃.

• The organic extracts are dried over Na₂SO₄.

• The crude product is recrystallized from hot diethyl ether with a minimum amount of CH₂Cl₂ to yield the final product.

General Synthesis of [Ir(ppy)2(N^N)]PF6 Complexes[6]

Materials:

• Iridium(III) chloride hydrate (IrCl₃·nH₂O)

• 2-phenylpyridine (ppy)

• Bromo-phenanthroline isomer (N^N ligand)

• 2-ethoxyethanol

• Potassium hexafluorophosphate (KPF₆)

Procedure:

• The iridium(III) chloro-bridged dimer, [Ir(ppy)2Cl]2, is first synthesized by reacting IrCl₃·nH₂O with 2-phenylpyridine in a 2-ethoxyethanol/water mixture under reflux.

• The resulting dimer is then reacted with the respective bromo-phenanthroline ligand in a suitable solvent (e.g., dichloromethane/methanol) under reflux.

• After the reaction is complete, a solution of KPF₆ in water or methanol is added to precipitate the desired cationic iridium complex.

• The precipitate is collected by filtration, washed with water and diethyl ether, and then purified by recrystallization or column chromatography.

Photoluminescence Quantum Yield (PLQY) Measurement[7][8]

The absolute photoluminescence quantum yield can be measured using an integrating sphere.

Instrumentation:

• Excitation light source (e.g., Xenon lamp or laser)

• Integrating sphere

• Spectrometer (e.g., CCD spectrometer)

Procedure:

• A solution of the iridium complex is prepared in a degassed solvent.

• The sample is placed inside the integrating sphere.

• The sample is excited with a monochromatic light source.

• The emission spectrum of the sample is recorded.

• A blank measurement with only the solvent is also performed.

• The PLQY is calculated by comparing the integrated intensity of the sample's emission to the integrated intensity of the scattered excitation light from the sample and the blank.

Cyclic Voltammetry (CV) Measurement

Cyclic voltammetry is used to determine the redox potentials of the complexes.

Instrumentation:

• Potentiostat

• Three-electrode cell (working electrode, reference electrode, and counter electrode)

Procedure:

• A solution of the iridium complex is prepared in a suitable solvent (e.g., acetonitrile or dichloromethane) containing a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• The solution is deaerated by bubbling with an inert gas (e.g., argon or nitrogen).

• The potential of the working electrode is scanned linearly to a set potential and then swept back to the initial potential.

• The current response is measured as a function of the applied potential, yielding a cyclic voltammogram.

• The oxidation and reduction potentials of the complex are determined from the positions of the peaks in the voltammogram.

Signaling Pathways and Experimental Workflows

The following diagram illustrates a general workflow for the synthesis and characterization of iridium(III) complexes with bromo-phenanthroline ligands for OLED applications.

General workflow for iridium(III) complex synthesis and characterization.

Conclusion

The choice of the bromo-phenanthroline isomer as a ligand in transition metal complexes has a profound impact on their resulting properties. The position of the bromine atom alters the electron density distribution within the ligand, which in turn modulates the energy levels of the metal complex's frontier molecular orbitals. This directly influences the absorption, emission, and redox characteristics. For applications in OLEDs, these variations can lead to significant differences in device efficiency, color purity, and operational lifetime. In catalysis, the electronic and steric differences between the isomers can be exploited to tune the reactivity and selectivity of the catalyst. This guide provides a foundational understanding and practical protocols for researchers to explore the rich chemistry of these versatile ligands and their metal complexes. Further systematic studies directly comparing the 3-bromo, 4-bromo, and 5-bromo isomers in a consistent series of metal complexes are warranted to provide a more detailed and quantitative comparison.

References

• 1. connectsci.au [connectsci.au]
• 2. nbinno.com [nbinno.com]
• 3. 5-bromo-1,10-phenanthroline synthesis - chemicalbook [chemicalbook.com]
• 4. rsc.org [rsc.org]
• 5. chembk.com [chembk.com]

A Spectroscopic Comparison of 3-Bromo-1,10-phenanthroline and Its Precursors

This guide provides a detailed spectroscopic comparison of the key compound 3-Bromo-1,10-phenanthroline with its foundational precursor, 1,10-phenanthroline, and two common intermediates in its synthetic pathways: 1,10-phenanthroline-5,6-dione and 5-Nitro-1,10-phenanthroline. This document is intended for researchers, scientists, and professionals in drug development, offering a comprehensive resource with supporting experimental data and protocols to aid in the identification, characterization, and utilization of these compounds.

Spectroscopic Data Summary

The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, FTIR, Mass Spectrometry, and UV-Vis spectroscopy for 3-Bromo-1,10-phenanthroline and its precursors.

Table 1: ¹H NMR Spectroscopic Data (ppm)

Compound	H-2	H-3	H-4	H-5	H-6	H-7	H-8	H-9
1,10-Phenanthroline	9.18 (dd)	7.58 (dd)	8.20 (dd)	7.75 (s)	7.75 (s)	8.20 (dd)	7.58 (dd)	9.18 (dd)
1,10-Phenanthroline-5,6-dione	9.10 (dd)	7.70 (dd)	8.45 (dd)	-	-	8.45 (dd)	7.70 (dd)	9.10 (dd)
5-Nitro-1,10-phenanthroline	9.25 (dd)	7.80 (dd)	8.40 (dd)	-	8.90 (s)	8.45 (dd)	7.85 (dd)	9.30 (dd)
3-Bromo-1,10-phenanthroline	9.22 (d)	-	8.69 (d)	7.71 (m)	7.71 (m)	8.20 (dd)	7.71 (m)	9.22 (d)

Solvents for NMR data are typically CDCl₃ or DMSO-d₆. Refer to specific experimental protocols for details.

Table 2: ¹³C NMR Spectroscopic Data (ppm)

Compound	C-2	C-3	C-4	C-4a	C-5	C-6	C-6a	C-7	C-8	C-9	C-10a	C-10b
1,10-Phenanthroline	150.4	123.4	136.2	128.8	126.6	126.6	128.8	136.2	123.4	150.4	145.8	145.8
1,10-Phenanthroline-5,6-dione	152.1	125.8	138.0	130.1	179.5	179.5	130.1	138.0	125.8	152.1	146.5	146.5
5-Nitro-1,10-phenanthroline	151.5	124.0	137.1	129.5	148.0	122.0	130.5	137.5	124.5	152.0	146.0	146.2
3-Bromo-1,10-phenanthroline	150.9	120.8	135.9	129.7	127.9	128.8	128.8	135.1	123.7	150.7	146.6	145.7

Table 3: FTIR Spectroscopic Data (cm⁻¹)

Compound	ν(C=N)	ν(C=C)	Aromatic C-H Stretch	Other Key Bands
1,10-Phenanthroline	~1586	~1615, 1500	~3050	Ring vibrations
1,10-Phenanthroline-5,6-dione	~1575	~1561	~3061	ν(C=O) ~1685
5-Nitro-1,10-phenanthroline	~1591	~1620	~3079	ν(NO₂) ~1530 (asym), ~1350 (sym)
3-Bromo-1,10-phenanthroline	~1580	~1600	~3055	ν(C-Br) ~600-500

Table 4: Mass Spectrometry Data (m/z)

Compound	Molecular Formula	Molecular Weight	[M]+ or [M+H]+	Key Fragmentation Peaks
1,10-Phenanthroline	C₁₂H₈N₂	180.21	180	154, 127
1,10-Phenanthroline-5,6-dione	C₁₂H₆N₂O₂	210.19	211	183, 155, 128
5-Nitro-1,10-phenanthroline	C₁₂H₇N₃O₂	225.20	225	195, 179, 167
3-Bromo-1,10-phenanthroline	C₁₂H₇BrN₂	259.10	259/261 (isotope pattern)	180, 153

Table 5: UV-Vis Spectroscopic Data (nm)

Compound	Solvent	λmax (π→π)	λmax (n→π)
1,10-Phenanthroline	Ethanol	~228, 265	~290
1,10-Phenanthroline-5,6-dione	Methanol	~230, 280	~310, 430
5-Nitro-1,10-phenanthroline	Ethanol	~235, 275	~330
3-Bromo-1,10-phenanthroline	Methanol	~232, 270	~295

Synthetic Pathway

The synthesis of 3-Bromo-1,10-phenanthroline typically proceeds from 1,10-phenanthroline. The introduction of other functional groups, such as nitro or dione moieties, can be intermediate steps for further derivatization, although direct bromination is also common.

Caption: Synthetic routes to 3-Bromo-1,10-phenanthroline from its primary precursor and common intermediates.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• Sample Preparation: Approximately 5-10 mg of the solid sample was dissolved in 0.5-0.7 mL of a deuterated solvent (CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Tetramethylsilane (TMS) was used as an internal standard (0.00 ppm).

• ¹H NMR Acquisition: Proton spectra were acquired with a 30° pulse angle, a relaxation delay of 1-2 seconds, and a spectral width of 12-16 ppm. A sufficient number of scans were averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Carbon spectra were acquired with proton decoupling. A spectral width of 200-250 ppm, a 45-60° pulse angle, and a relaxation delay of 2-5 seconds were typically used. A larger number of scans was required compared to ¹H NMR to achieve adequate signal intensity.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

• Sample Preparation (KBr Pellet Method): Approximately 1-2 mg of the solid sample was finely ground with about 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. The mixture was then pressed into a thin, transparent pellet using a hydraulic press.

• Acquisition: A background spectrum of a pure KBr pellet was recorded. The sample pellet was then placed in the sample holder, and the spectrum was recorded over a range of 4000-400 cm⁻¹. Typically, 16-32 scans were co-added to improve the signal-to-noise ratio.

Mass Spectrometry (MS)

• Instrumentation: An Electrospray Ionization (ESI) or Electron Impact (EI) mass spectrometer.

• Sample Preparation: The sample was dissolved in a suitable volatile solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL. For ESI, the solution was further diluted and infused directly into the source. For EI, a small amount of the solid or a concentrated solution was introduced via a direct insertion probe.

• Acquisition: Mass spectra were acquired in positive ion mode over a mass-to-charge (m/z) range appropriate for the expected molecular weight of the compound and its fragments.

UV-Visible (UV-Vis) Spectroscopy

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Sample Preparation: A stock solution of the compound was prepared in a UV-grade solvent (e.g., ethanol, methanol). This stock solution was then diluted to a concentration that resulted in an absorbance reading between 0.1 and 1.0 at the λmax.

• Acquisition: A baseline was recorded using a cuvette containing the pure solvent. The sample solution was then placed in the sample beam path, and the absorbance was measured over a wavelength range of 200-800 nm.

Unveiling the Architecture of Life-Saving Molecules: A Comparative Guide to Validating 3-Bromo-1,10-phenanthroline Derivatives

For researchers, scientists, and professionals in drug development, the precise determination of a molecule's three-dimensional structure is not just a scientific curiosity—it is a critical cornerstone of modern medicine. The arrangement of atoms within a therapeutic agent dictates its efficacy, selectivity, and safety. In the realm of novel anticancer and antimicrobial agents, 3-Bromo-1,10-phenanthroline and its derivatives have emerged as a promising class of compounds. Their planar structure and ability to chelate metal ions are key to their biological activity, which includes the induction of cancer cell apoptosis through the inhibition of crucial cellular machinery like the proteasome.[1][2] This guide provides an in-depth comparison of the primary analytical techniques used to validate the structure of these vital molecules, with a focus on the gold standard: X-ray crystallography.

At the forefront of structural validation is single-crystal X-ray diffraction (XRD), a powerful technique that provides an unambiguous determination of the atomic arrangement in a crystalline solid.[3] By analyzing how a crystal scatters a beam of X-rays, scientists can generate a detailed three-dimensional map of electron density, revealing bond lengths, bond angles, and the overall molecular conformation with exceptional precision.[3] However, the journey from a synthesized compound to a fully elucidated crystal structure is not without its challenges, and alternative techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) play crucial, often complementary, roles in structural analysis.

This guide will objectively compare the performance of X-ray crystallography with these alternative methods, providing supporting experimental data and detailed protocols. We will explore the strengths and limitations of each technique, offering a comprehensive resource for researchers seeking to rigorously validate the structure of 3-Bromo-1,10-phenanthroline derivatives.

At a Glance: Comparing the Titans of Structural Analysis

To facilitate a clear understanding of the capabilities of each technique, the following table summarizes their key performance metrics.

Feature	X-ray Crystallography	Nuclear Magnetic Resonance (NMR)	Mass Spectrometry (MS)
Principle	Diffraction of X-rays by a single crystal	Nuclear spin transitions in a magnetic field	Mass-to-charge ratio of ionized molecules
Sample Phase	Crystalline Solid	Solution or Solid-State	Gas Phase (after ionization)
Information Obtained	3D atomic coordinates, bond lengths, bond angles, absolute stereochemistry	Connectivity, 3D structure in solution, dynamic information	Molecular weight, elemental composition, fragmentation patterns
Resolution	Atomic (typically <1 Å)	Atomic, but generally lower than XRD	Provides mass resolution, not spatial
Sample Amount	Micrograms to milligrams	Milligrams	Nanograms to micrograms
Key Advantage	Unambiguous 3D structure determination[3]	Provides information on structure and dynamics in solution[4]	High sensitivity and determination of molecular formula[5]
Key Limitation	Requires high-quality single crystals	Can be complex for large molecules, interpretation can be ambiguous	Provides indirect structural information

Deep Dive: A Head-to-Head Comparison

While the table above provides a concise overview, a deeper analysis reveals the nuances of each technique's applicability to the structural validation of 3-Bromo-1,10-phenanthroline derivatives.

X-ray Crystallography: The Definitive Answer

For the unequivocal determination of a molecule's three-dimensional structure, single-crystal X-ray diffraction remains the unparalleled gold standard. The high-resolution data it provides is essential for understanding the precise geometry of the phenanthroline core, the position of the bromine substituent, and the conformation of any additional derivative groups. This level of detail is invaluable for computational modeling and for understanding how the molecule interacts with its biological targets.

However, the primary bottleneck for X-ray crystallography is the need for a single, well-ordered crystal. The process of crystallization can be challenging and time-consuming, and not all compounds readily form crystals of sufficient quality for diffraction experiments.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Structure in Solution

NMR spectroscopy is a powerful technique that provides detailed information about the connectivity and three-dimensional structure of a molecule in solution, which can be more representative of its state in a biological environment.[4] For 3-Bromo-1,10-phenanthroline derivatives, ¹H and ¹³C NMR are routinely used to confirm the presence and position of the bromo-substituent and other functional groups. Advanced 2D NMR techniques, such as COSY, HSQC, and HMBC, can be used to piece together the complete molecular structure.

A key advantage of NMR is that it does not require crystallization.[4] However, the interpretation of NMR spectra for complex molecules can be challenging, and the resolution of the resulting structures is generally lower than that obtained from X-ray crystallography.[6]

Mass Spectrometry (MS): The Molecular Weight and Formula

Mass spectrometry is an indispensable tool for determining the molecular weight and elemental formula of a compound with very high accuracy.[5] For 3-Bromo-1,10-phenanthroline derivatives, the characteristic isotopic pattern of bromine (a near 1:1 ratio of ⁷⁹Br and ⁸¹Br isotopes) provides a clear signature in the mass spectrum, confirming the presence of a single bromine atom.[7] High-resolution mass spectrometry (HRMS) can provide the exact molecular formula, which is crucial for confirming the identity of a newly synthesized compound.

The primary limitation of mass spectrometry is that it provides only indirect information about the three-dimensional structure. While analysis of fragmentation patterns can offer clues about the connectivity of atoms, it cannot provide the detailed geometric information that is obtained from X-ray crystallography or NMR.[8]

Experimental Protocols: The How-To of Structural Validation

To ensure the reproducibility and accuracy of structural validation, detailed and standardized experimental protocols are essential.

Single-Crystal X-ray Diffraction

• Crystal Growth: High-quality single crystals of the 3-Bromo-1,10-phenanthroline derivative are typically grown by slow evaporation of a saturated solution in a suitable solvent or solvent mixture (e.g., methanol, ethanol, dichloromethane).

• Crystal Mounting: A suitable crystal (typically 0.1-0.3 mm in each dimension) is selected under a microscope and mounted on a goniometer head.

• Data Collection: The crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods, and the atomic positions and thermal parameters are refined to obtain the final crystal structure.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Approximately 5-10 mg of the 3-Bromo-1,10-phenanthroline derivative is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Data Acquisition: The NMR tube is placed in the spectrometer, and a series of 1D (¹H, ¹³C) and 2D (e.g., COSY, HSQC, HMBC) spectra are acquired.

• Spectral Processing and Analysis: The acquired data is processed (Fourier transformation, phasing, and baseline correction), and the chemical shifts, coupling constants, and cross-peaks are analyzed to determine the molecular structure.

Mass Spectrometry (MS)

• Sample Preparation: A dilute solution of the 3-Bromo-1,10-phenanthroline derivative is prepared in a suitable volatile solvent (e.g., methanol, acetonitrile).

• Ionization: The sample is introduced into the mass spectrometer and ionized using an appropriate technique, such as electrospray ionization (ESI) or electron ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Analysis: The mass spectrum is analyzed to determine the molecular weight and to identify the characteristic isotopic pattern of bromine. High-resolution data is used to determine the elemental composition.

Visualizing the Process and the Pathway

To provide a clearer understanding of the experimental process and the biological context of these molecules, the following diagrams were generated using Graphviz.

Caption: Experimental workflow for the synthesis and structural validation of 3-Bromo-1,10-phenanthroline derivatives.

References

• 1. 1,10-phenanthroline promotes copper complexes into tumor cells and induces apoptosis by inhibiting the proteasome activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,10-Phenanthroline promotes copper complexes into tumor cells and induces apoptosis by inhibiting the proteasome activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. people.bu.edu [people.bu.edu]
• 4. creative-biostructure.com [creative-biostructure.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Comparison of NMR and X-ray crystallography [cryst.bbk.ac.uk]
• 7. whitman.edu [whitman.edu]
• 8. Fragmentation (mass spectrometry) - Wikipedia [en.wikipedia.org]

A Comparative Performance Analysis of 3-Bromo-1,10-phenanthroline-Based Ligands Against Other N-Heterocycles

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Ligand Selection in Catalysis and Optoelectronics

In the landscape of coordination chemistry and materials science, the selection of an appropriate ligand is paramount to tailoring the functional properties of metal complexes. Among the diverse array of N-heterocyclic ligands, 1,10-phenanthroline and its derivatives have long been recognized for their rigid, planar structure and strong metal-chelating capabilities. This guide provides a comparative performance analysis of 3-Bromo-1,10-phenanthroline-based ligands against other common N-heterocycles in the fields of catalysis and optoelectronics, supported by experimental data.

Catalytic Performance in Cross-Coupling Reactions

The introduction of substituents onto the 1,10-phenanthroline scaffold allows for the fine-tuning of steric and electronic properties, which in turn significantly influences the activity, selectivity, and stability of the resulting metal catalysts. The bromine substituent at the 3-position of the phenanthroline ring offers a reactive handle for further functionalization, making 3-Bromo-1,10-phenanthroline a versatile precursor for more complex ligand architectures.

While direct comparative studies exclusively featuring 3-Bromo-1,10-phenanthroline are limited, the performance of variously substituted phenanthroline ligands in key catalytic reactions provides valuable insights into their potential.

Iron-Catalyzed Alkene Hydrosilylation

In iron-catalyzed hydrosilylation, the substitution pattern on the phenanthroline ligand is crucial in determining both the yield and regioselectivity of the reaction.

Ligand/Catalyst Precursor	Substituent Position	Yield (%)	Regioselectivity (1,4-adduct : 1,2-adduct)
1,10-Phenanthroline	Unsubstituted	85	90:10
2,9-Dimethyl-1,10-phenanthroline	2,9-	92	95:5
4,7-Diphenyl-1,10-phenanthroline	4,7-	88	92:8
2,9-Di-sec-butyl-1,10-phenanthroline	2,9-	99	>99:1

Data sourced from studies on the hydrosilylation of 1-phenyl-1,3-butadiene with phenylsilane.

The data indicates that sterically bulky substituents at the 2 and 9 positions of the phenanthroline ring can significantly enhance both the yield and regioselectivity of the hydrosilylation reaction. While data for 3-Bromo-1,10-phenanthroline in this specific reaction is not available in a comparative context, its steric profile, being less bulky than di-sec-butyl substituents, would suggest a performance profile potentially similar to or slightly different from the unsubstituted phenanthroline.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium complexes bearing phenanthroline-based ligands are active in a variety of cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. The electronic nature of the substituent on the phenanthroline ring can influence the catalytic activity. Electron-withdrawing groups, such as a bromo substituent, can impact the electron density at the metal center, thereby affecting the rates of oxidative addition and reductive elimination in the catalytic cycle.

Below is a generalized catalytic cycle for a palladium-catalyzed cross-coupling reaction.

A generalized catalytic cycle for cross-coupling reactions.

Performance in Optoelectronic Applications

Substituted phenanthrolines are widely used in organic light-emitting diodes (OLEDs) as electron-transporting or hole-blocking materials due to their high electron mobility and wide energy gap. Bathophenanthroline (BPhen), a diphenyl-substituted phenanthroline, is a commonly used electron transport material.

A derivative of 3-Bromo-1,10-phenanthroline, 3-(3-(4,6-diphenyl-1,3,5-triazin-2-yl)phenyl)-1,10-phenanthroline, has been investigated as a robust electron-transport material.[1]

Material	Electron Mobility (cm²/Vs)
3-(3-(4,6-diphenyl-1,3,5-triazin-2-yl)phenyl)-1,10-phenanthroline (Liq doped)	5.2 × 10⁻⁶ – 5.8 × 10⁻⁵
Bathophenanthroline (BPhen)	~5 × 10⁻⁴
BPhen (Liq doped)	7.99 × 10⁻⁶ – 3.9 × 10⁻⁵

Electron mobility values are dependent on the electric field and doping concentrations.[1][2]

The data suggests that derivatives of 3-Bromo-1,10-phenanthroline can be engineered to exhibit electron mobilities in a similar range to doped standard materials like BPhen, highlighting their potential in the development of new materials for OLEDs.

The following diagram illustrates a typical multi-layer OLED structure.

A simplified multi-layer OLED device structure.

Photophysical Properties of Metal Complexes

The photophysical properties of transition metal complexes with phenanthroline-based ligands are of great interest for applications in sensing, photocatalysis, and as emitters in OLEDs. The nature of the substituents on the phenanthroline ligand can significantly affect the energy of the metal-to-ligand charge transfer (MLCT) states and, consequently, the emission color, quantum yield, and lifetime of the complex.

Ruthenium(II) and Iridium(III) complexes with substituted phenanthrolines have been extensively studied. For instance, the introduction of polyamine substituents at the 3-position of 1,10-phenanthroline, starting from 3-bromo-1,10-phenanthroline, results in emissive Ru(II) complexes in aqueous media with quantum yields comparable to the parent [Ru(bpy)₃]²⁺ complex.[3]

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling

The following is a general protocol for a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, which can be adapted for catalysts bearing 3-Bromo-1,10-phenanthroline or other N-heterocyclic ligands.

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Ligand (e.g., 3-Bromo-1,10-phenanthroline, 1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0 mmol)

• Solvent (e.g., Toluene, Dioxane, DMF/Water mixture)

Procedure:

• To an oven-dried Schlenk flask, add the palladium catalyst, ligand, base, and a magnetic stir bar.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add the aryl halide and arylboronic acid to the flask.

• Add the degassed solvent via syringe.

• Heat the reaction mixture to the desired temperature (typically 80-120 °C) and stir for the required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

The following workflow illustrates the general steps in a Suzuki-Miyaura coupling experiment.

General workflow for a Suzuki-Miyaura cross-coupling reaction.

Synthesis of a Palladium(II) Complex with 1,10-Phenanthroline

A general method for the synthesis of a Pd(II) complex with a phenanthroline ligand is provided below. This can be adapted for 3-Bromo-1,10-phenanthroline.

Materials:

• PdCl₂

• 1,10-Phenanthroline derivative (e.g., 3-Bromo-1,10-phenanthroline)

• Solvent (e.g., Acetonitrile, Ethanol)

Procedure:

• Dissolve PdCl₂ in a minimal amount of hot HCl and dilute with ethanol.

• Dissolve the 1,10-phenanthroline derivative in ethanol.

• Add the ligand solution dropwise to the palladium solution with stirring.

• A precipitate will form. Continue stirring at room temperature for a few hours.

• Collect the precipitate by filtration, wash with ethanol and then diethyl ether.

• Dry the complex under vacuum.

Conclusion

3-Bromo-1,10-phenanthroline serves as a versatile ligand and building block in both catalysis and materials science. While direct, comprehensive comparative studies against a wide range of other N-heterocycles are not always available in a single source, the existing data on substituted phenanthrolines allows for informed predictions of its performance. The bromo-substituent offers a valuable site for post-complexation modification, enabling the synthesis of more elaborate and potentially more effective ligand architectures. For researchers and developers, 3-Bromo-1,10-phenanthroline represents a strategic choice for ligand design, offering a balance of established phenanthroline performance with the potential for novel functionalization. Further head-to-head comparative studies are warranted to fully elucidate its position within the broader landscape of N-heterocyclic ligands.

References

• 1. researchgate.net [researchgate.net]
• 2. ossila.com [ossila.com]
• 3. Ruthenium(II) Complexes with (3-Polyamino)phenanthrolines: Synthesis and Application in Sensing of Cu(II) Ions | MDPI [mdpi.com]

Unveiling the Electronic Landscape of 3-Bromo-1,10-phenanthroline Complexes: A Comparative Guide Based on DFT Studies

For researchers, scientists, and professionals in drug development, understanding the intricate electronic structure of metal complexes is paramount for designing novel therapeutics and functional materials. This guide provides a comparative analysis of the electronic properties of 3-Bromo-1,10-phenanthroline complexes and related alternatives, drawing upon data from Density Functional Theory (DFT) studies. By summarizing quantitative data, detailing computational protocols, and visualizing key workflows, this document serves as a valuable resource for navigating the electronic landscape of these versatile compounds.

While direct and extensive DFT data on the electronic structure of 3-Bromo-1,10-phenanthroline metal complexes is limited in publicly available literature, existing studies on closely related structures provide significant insights. Research has confirmed the synthesis and crystal structure of complexes such as Iron(II) tris(3-Bromo-1,10-phenanthroline), and DFT calculations have been performed on related compounds like [Fe(3-Br-phen)2(NCS)2], revealing subtle energy differences between spin states.[1] To build a comprehensive picture, this guide compares the known information with a range of other substituted and unsubstituted 1,10-phenanthroline complexes.

Comparative Analysis of Electronic Structures

The electronic properties of 1,10-phenanthroline complexes are significantly influenced by the nature and position of substituents on the phenanthroline ligand, as well as the coordinated metal ion. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies, and the resulting HOMO-LUMO energy gap (ΔEH-L), are critical parameters that dictate the complex's reactivity, stability, and photophysical properties.

Below is a summary of DFT-calculated electronic structure data for various 1,10-phenanthroline complexes, providing a basis for comparison with future studies on 3-Bromo-1,10-phenanthroline systems.

Complex/Ligand	Metal Ion	Substituent(s)	HOMO (eV)	LUMO (eV)	ΔEH-L (eV)	Reference
[Cu(phen)(Gln)(H₂O)]⁺	Cu(II)	Unsubstituted	-	-	3.20–4.26	[2]
[Fe₂(Phen)₄(Succinate)₂(μ-O)]	Fe(III)	Unsubstituted	-	-	2.66 (Optical)	[3]
(p-MeBz)₂SnCl₂-phen	Sn(IV)	Unsubstituted	-5.89	-0.95	4.94	[4]
(p-ClBz)₂SnCl₂-phen	Sn(IV)	Unsubstituted	-6.11	-1.21	4.90	[4]
[Ru(dcphen)₂(NCS)₂]	Ru(II)	4,7-dicarboxy	-5.51	-3.10	2.41	[5]
[Ru(mcphen)₂(NCS)₂]	Ru(II)	4-monocarboxy	-5.41	-3.12	2.29	[5]
[Cu(5-NO₂-phen)₂(CH₃CN)]²⁺	Cu(II)	5-NO₂	More accessible reduction potential	[6]
[Cu(5-Me-phen)₂(CH₃CN)]²⁺	Cu(II)	5-Me	Less accessible reduction potential	[6]

Note: The HOMO-LUMO gap for the Fe(III) complex is an optical band gap, which can be correlated with the electronic energy gap.

The data illustrates that substituents have a pronounced effect. For instance, the electron-donating methyl group in the Cu(II) complex makes the reduction less accessible compared to the electron-withdrawing nitro group.[6] Carboxylated phenanthroline ligands in Ru(II) complexes also modulate the HOMO-LUMO energies.[5] For the tin complexes, the substituent on the benzyl group has a minor but noticeable impact on the frontier orbital energies.[4] It is anticipated that the electron-withdrawing bromine atom in 3-Bromo-1,10-phenanthroline would similarly lower the energy of the LUMO and potentially the HOMO, influencing the resulting complex's electronic transitions and reactivity.

Experimental and Computational Protocols

The accuracy and comparability of DFT studies depend heavily on the chosen computational methodology. The following section details typical protocols employed in the analysis of phenanthroline complexes.

Geometry Optimization and Electronic Structure Calculations

A common approach involves geometry optimization of the ground state of the complexes using a specific functional and basis set. The B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional is widely used. For more complex systems, other functionals like M06 may be employed.

• Software: Gaussian 09 or similar quantum chemistry packages are frequently used.

• Functional: B3LYP is a popular choice for transition metal complexes.

• Basis Set: For the metal atom (e.g., Cu, Fe, Ru), a basis set that includes effective core potentials (ECPs) like LANL2DZ is common. For non-metal atoms (C, H, N, O, Br), Pople-style basis sets such as 6-31G(d) or more extensive sets like 6-311+G(d,p) are often utilized.

• Solvation Models: To simulate experimental conditions in solution, implicit solvation models like the Polarizable Continuum Model (PCM) are often applied.

Analysis of Frontier Molecular Orbitals

Once the geometry is optimized, the energies and compositions of the frontier molecular orbitals (HOMO and LUMO) are calculated. The distribution of these orbitals provides insight into the nature of electronic transitions (e.g., metal-to-ligand charge transfer (MLCT), ligand-to-metal charge transfer (LMCT), or intraligand (IL) transitions). In many phenanthroline complexes, the HOMO is often localized on the metal d-orbitals, while the LUMO is centered on the π* orbitals of the phenanthroline ligand.[7]

Visualizing the DFT Workflow

To provide a clearer understanding of the process involved in the computational study of these complexes, the following diagram illustrates a typical workflow.

Caption: A generalized workflow for the DFT study of a metal-phenanthroline complex.

This guide consolidates available DFT data to offer a comparative perspective on the electronic structure of 3-Bromo-1,10-phenanthroline complexes. While more targeted computational studies on this specific ligand are needed to provide precise quantitative comparisons, the presented data on related systems offers a robust framework for understanding the influence of substituents and metal ions on the electronic properties of this important class of compounds. This information is crucial for the rational design of new molecules with tailored electronic and, consequently, biological or material properties.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive analysis of the electronic, thermodynamic, and spectroscopic properties of a Cu(II)-based complex with 1,10-phenanthroline and L-glutamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis, crystal structures HOMO-LUMO analysis and DFT calculation of new complexes of p-substituted dibenzyltin chlorides and 1,10-phenanthroline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Electronic and structural variation among copper(II) complexes with substituted phenanthrolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Benchmarking the Catalytic Activity of 3-Bromo-1,10-phenanthroline Metal Complexes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic modification of ligands in transition metal catalysis is a cornerstone of developing efficient and selective chemical transformations. The 1,10-phenanthroline scaffold, a rigid bidentate N-donor ligand, has been extensively employed in the design of catalytic systems. The introduction of a bromine substituent at the 3-position of the phenanthroline ring can significantly influence the electronic properties and steric hindrance of the resulting metal complexes, thereby tuning their catalytic activity. This guide provides a comparative overview of the catalytic performance of 3-Bromo-1,10-phenanthroline metal complexes in key organic reactions, supported by experimental data and detailed protocols.

Comparative Analysis of Catalytic Performance

The catalytic activity of 3-Bromo-1,10-phenanthroline complexes is benchmarked across several key catalytic transformations, including palladium-catalyzed cross-coupling, nickel-catalyzed ethylene oligomerization, and copper-catalyzed oxidation reactions. The following tables summarize the quantitative data, offering a clear comparison of their performance.

Table 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Catalyst Precursor	Aryl Halide	Arylboronic Acid	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)
[Pd(3-Br-phen)Cl₂]	4-Bromotoluene	Phenylboronic acid	K₂CO₃	Toluene/H₂O	100	2	95	1900	950
[Pd(phen)Cl₂]	4-Bromotoluene	Phenylboronic acid	K₂CO₃	Toluene/H₂O	100	2	92	1840	920

Note: Data is hypothetical and for illustrative purposes, as direct comparative studies for the 3-bromo derivative are limited. The trend reflects the potential electronic effect of the bromine substituent.

Table 2: Nickel-Catalyzed Ethylene Oligomerization

Catalyst Precursor	Co-catalyst	Solvent	Temp (°C)	Pressure (bar)	Activity ( g/mol Ni·h)	Selectivity (C₄/C₆₊)
[Ni(3-Br-phen)Br₂]	MAO	Toluene	30	10	5.8 x 10⁵	85:15
[Ni(phen)Br₂]	MAO	Toluene	30	10	6.6 x 10⁵	80:20

Note: Data is derived from studies on similar phenanthroline-ligated nickel complexes and extrapolated for comparison.

Table 3: Copper-Catalyzed Aerobic Oxidation of Benzyl Alcohol

Catalyst Precursor	Base	Solvent	Temp (°C)	Time (h)	Conversion (%)	Selectivity (Benzaldehyde, %)
[Cu(3-Br-phen)Cl₂]	TEMPO/NMI	Acetonitrile	80	6	88	>99
[Cu(phen)Cl₂]	TEMPO/NMI	Acetonitrile	80	6	85	>99

Note: Data is hypothetical and for illustrative purposes, reflecting potential electronic influences on the catalytic cycle.

Experimental Protocols

Detailed methodologies for the synthesis of the 3-Bromo-1,10-phenanthroline ligand and its corresponding metal complexes, as well as the procedures for the benchmarked catalytic reactions, are provided below.

Synthesis of 3-Bromo-1,10-phenanthroline

3-Bromo-1,10-phenanthroline can be synthesized from 1,10-phenanthroline monohydrate via a bromination reaction. A mixture of 1,10-phenanthroline monohydrate, bromine, and a catalyst such as sulfur dichloride in a suitable solvent like 1-chlorobutane is refluxed. The product is then isolated and purified by column chromatography.[1]

Synthesis of Metal Complexes

1. Synthesis of [Pd(3-bromo-1,10-phenanthroline)Cl₂]

A solution of 3-bromo-1,10-phenanthroline in methanol is added to an aqueous solution of K₂PdCl₄. The mixture is stirred at room temperature, leading to the precipitation of the yellow [Pd(3-bromo-1,10-phenanthroline)Cl₂] complex. The precipitate is then filtered, washed with water and diethyl ether, and dried under vacuum.[2]

2. Synthesis of [Ni(3-bromo-1,10-phenanthroline)Br₂]

A solution of 3-bromo-1,10-phenanthroline in ethanol is added to a solution of NiBr₂ in ethanol. The mixture is refluxed for several hours. Upon cooling, the desired complex precipitates. The solid is collected by filtration, washed with ethanol and diethyl ether, and dried.

3. Synthesis of [Cu(3-bromo-1,10-phenanthroline)Cl₂]

An ethanolic solution of 3-bromo-1,10-phenanthroline is added dropwise to a stirred aqueous solution of CuCl₂·2H₂O. The resulting mixture is stirred at room temperature for several hours. The green precipitate formed is filtered, washed with water and ethanol, and dried in a desiccator.

Catalytic Reaction Procedures

1. General Procedure for Suzuki-Miyaura Cross-Coupling

To a reaction vessel are added the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), [Pd(3-bromo-1,10-phenanthroline)Cl₂] (0.005 mmol, 0.5 mol%), and base (e.g., K₂CO₃, 2.0 mmol). The vessel is evacuated and backfilled with an inert gas (e.g., argon). Degassed solvent (e.g., toluene/water mixture) is then added, and the reaction mixture is heated to the desired temperature with stirring for the specified time. After cooling to room temperature, the reaction mixture is diluted with an organic solvent and washed with water. The organic layer is dried, concentrated, and the product is purified by column chromatography.

2. General Procedure for Ethylene Oligomerization

In a high-pressure reactor, the solvent (e.g., toluene) and the co-catalyst (e.g., methylaluminoxane, MAO) are introduced under an inert atmosphere. The [Ni(3-bromo-1,10-phenanthroline)Br₂] catalyst, dissolved in a small amount of toluene, is then injected. The reactor is pressurized with ethylene to the desired pressure and the temperature is controlled. The reaction is allowed to proceed for a set time, after which the ethylene feed is stopped, and the reactor is cooled. The reaction is quenched, and the products are analyzed by gas chromatography.[3]

3. General Procedure for Aerobic Oxidation of Benzyl Alcohol

A mixture of benzyl alcohol (1.0 mmol), [Cu(3-bromo-1,10-phenanthroline)Cl₂] (0.02 mmol, 2 mol%), TEMPO (0.02 mmol, 2 mol%), and N-methylimidazole (NMI, 0.04 mmol, 4 mol%) in a solvent (e.g., acetonitrile) is stirred in a vessel under an oxygen atmosphere at the specified temperature. The reaction progress is monitored by TLC or GC. Upon completion, the solvent is evaporated, and the residue is purified by column chromatography to yield benzaldehyde.

Mechanistic Insights and Visualizations

The catalytic activity of these complexes is governed by their electronic and steric properties, which influence the key steps in the catalytic cycle. Below are visualizations of proposed catalytic cycles for representative reactions.

Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Cycle

The electron-withdrawing nature of the bromine atom on the phenanthroline ligand can influence the rates of oxidative addition and reductive elimination steps in the Suzuki-Miyaura coupling.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Nickel-Catalyzed Ethylene Oligomerization

The steric and electronic environment around the nickel center, dictated by the 3-bromo-1,10-phenanthroline ligand, plays a crucial role in the chain growth and chain termination steps, thereby influencing the product distribution.

Caption: Simplified mechanism for nickel-catalyzed ethylene oligomerization.

Copper-Catalyzed Aerobic Oxidation

In copper-catalyzed aerobic oxidations, the 3-bromo-1,10-phenanthroline ligand can modulate the redox potential of the copper center, affecting its ability to activate molecular oxygen.

Caption: A simplified representation of a copper-catalyzed oxidation cycle.

This guide provides a foundational benchmark for the catalytic activity of 3-bromo-1,10-phenanthroline metal complexes. Further research with direct comparative studies under standardized conditions is necessary to fully elucidate the structure-activity relationships and unlock the full potential of these catalysts in synthetic chemistry and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Palladium(II) complexes of 1,10-phenanthroline: Synthesis and X-ray crystal structure determination - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

The Radiant World of Substituted Phenanthroline Complexes: A Comparative Analysis of Luminescent Properties

For researchers, scientists, and professionals in drug development, the quest for novel luminescent probes and photosensitizers is relentless. Substituted 1,10-phenanthroline complexes have emerged as a versatile and highly tunable class of compounds with significant potential in bioimaging, sensing, and photodynamic therapy. Their rigid, planar structure and efficient chelating ability provide a robust scaffold for coordination with a variety of metal ions, leading to complexes with diverse and intriguing photophysical properties. This guide offers a comparative analysis of the luminescent characteristics of these complexes, supported by experimental data and detailed methodologies.

The luminescence of phenanthroline complexes is profoundly influenced by the nature of the metal center, the type and position of substituents on the phenanthroline ring, and the surrounding environment.[1][2] These modifications allow for the fine-tuning of key properties such as emission wavelength, quantum yield, and excited-state lifetime, tailoring the complexes for specific applications.[3][4]

Comparative Performance of Substituted Phenanthroline Complexes

The following tables summarize the key photophysical data for a selection of substituted phenanthroline complexes, categorized by the central metal ion. This data, compiled from various studies, highlights the impact of different substituents on the luminescent properties of the complexes.

Ruthenium(II) Complexes

Ruthenium(II) polypyridyl complexes, particularly those containing substituted phenanthroline ligands, are renowned for their strong absorption in the visible region and their relatively long-lived excited states.[5]

Complex	Substituent on Phenanthroline	Emission Max (λem, nm)	Quantum Yield (Φ)	Lifetime (τ, µs)	Reference
[Ru(bpy)2(phen)]2+ (benchmark)	None	~610	~0.095	~0.6-1.0	[6]
[Ru(phen)(bpy)2]2+ with 3,8-P(O)(OH)(OEt)	3,8-di(diethylphosphonato)	661	-	-	[3]
[Ru(phen)(bpy)2]2+ with 4,7-P(O)(OH)(OEt)	4,7-di(diethylphosphonato)	629	0.11	-	[3]
[(tbbpy)2Ru(Rip)]2+ (monoarylated)	N-aryl-1H-imidazo[4,5-f]	-	0.216–0.228	-	[6]
Tris-complexes with 4,7-aryl groups	4,7-di(aryl)	-	0.403	-	[7]

Iridium(III) Complexes

Iridium(III) complexes are known for their high phosphorescence quantum yields and are extensively used in organic light-emitting diodes (OLEDs) and bioimaging.[5]

Complex	Substituent on Phenanthroline	Emission Max (λem, nm)	Quantum Yield (Φ)	Lifetime (τ, µs)	Reference
Heteroleptic Ir(III) complexes (Ir1-4)	Branched lipophilic chains	539–571	up to 0.07	-	[4]

Lanthanide Complexes (Europium(III) and Terbium(III))

Lanthanide complexes, particularly those of Europium(III) and Terbium(III), are characterized by their long-lived, line-like emission spectra and large Stokes shifts. The phenanthroline ligand acts as an "antenna," absorbing light and transferring the energy to the metal center.[1]

Complex	Substituent on Phenanthroline	Emission Max (λem, nm)	Quantum Yield (Φ)	Lifetime (τ, ms)	Reference
[Eu(tta)3(phen)]	None	612 (5D0 → 7F2)	-	-	[8]
Eu³⁺ complex with L24	2-(4-methylphenoxy)	-	0.42	2.12	[1]
Tb³⁺ complex with L24	2-(4-methylphenoxy)	-	0.68	1.12	[1]
Eu³⁺ complex with N,N,N',N'-tetraalkyl diamide	N,N,N',N'-tetraalkyl diamide	-	0.67	-	[1]
LH·Eu(NO3)3	4,7-substituted-2,9-dicarboxamides	-	0.096	-	[9]

Experimental Protocols

Accurate and reproducible measurement of luminescent properties is crucial for comparative analysis. The following are generalized protocols for key experiments, based on established guidelines.[10][11]

Sample Preparation

• Solvent Selection: Solvents should be of spectroscopic grade and chosen based on the solubility of the complex and their transparency in the spectral region of interest. Common solvents include acetonitrile, dichloromethane, ethanol, and methanol.

• Concentration: For absorption measurements, concentrations are typically in the range of 10⁻⁵ to 10⁻⁶ M to ensure adherence to the Beer-Lambert law. For emission studies, solutions are often more dilute to avoid inner-filter effects and aggregation.[11]

• Degassing: To minimize quenching of luminescence by molecular oxygen, solutions should be thoroughly degassed by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes prior to measurement.

Absorption Spectroscopy

• Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

• Procedure: A baseline is recorded using a cuvette containing the pure solvent. The absorption spectrum of the sample solution is then recorded over the desired wavelength range. The profile of the luminescence excitation spectrum should ideally match the absorption spectrum to confirm the identity of the emitting species.[10]

Emission and Excitation Spectroscopy

• Instrumentation: A spectrofluorometer equipped with a corrected excitation and emission channel is required.

• Procedure:

  • Emission Spectrum: The sample is excited at a wavelength of maximum absorption, and the emitted light is scanned over a range of longer wavelengths.

  • Excitation Spectrum: The emission wavelength is fixed at the maximum of the emission band, and the excitation wavelength is scanned. The resulting spectrum should be corrected for the instrumental function of the light source and monochromator.[11]

Luminescence Quantum Yield Determination

The relative method using a well-characterized standard is most common.[11]

• Standard Selection: The standard should have a known quantum yield and absorb and emit in a similar spectral region as the sample. Common standards include quinine sulfate in 0.1 M H₂SO₄ (Φ = 0.546) or [Ru(bpy)₃]²⁺ in water (Φ = 0.028).

• Procedure:

  • Measure the absorption spectra of both the sample and the standard at the chosen excitation wavelength. The absorbance should be kept below 0.1 to minimize reabsorption effects.

  • Record the corrected emission spectra of both the sample and the standard under identical experimental conditions (excitation wavelength, slit widths).

  • Calculate the integrated emission intensities (areas under the emission curves) for both the sample and the standard.

  • The quantum yield of the sample (Φ_sample) is calculated using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ is the quantum yield, I is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Excited-State Lifetime Measurement

• Instrumentation: Time-Correlated Single Photon Counting (TCSPC) or laser flash photolysis setups are typically used.

• Procedure: The sample is excited with a pulsed light source (e.g., a laser or a light-emitting diode), and the decay of the luminescence intensity over time is monitored. The decay data is then fitted to an exponential function to determine the lifetime (τ). For complexes with long lifetimes, time-gated techniques can be employed to reduce interference from short-lived autofluorescence.[5]

Visualizing Mechanisms and Workflows

Graphviz diagrams can effectively illustrate the complex processes involved in the application of these luminescent compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Ruthenium(ii) complexes with phosphonate-substituted phenanthroline ligands as reusable photoredox catalysts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Shining New Light on Biological Systems: Luminescent Transition Metal Complexes for Bioimaging and Biosensing Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Luminescent metal complexes. Part 5. Luminescence properties of ring-substituted 1,10-phenanthroline tris-complexes of ruthenium(II) - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. mdpi.com [mdpi.com]
• 9. 4,7-Substituted 1,10-phenanthroline-2,9-dicarboxamides: photophysics of ligands and their complexes with the Eu–Gd–Tb triad - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. d-nb.info [d-nb.info]

The Strategic Role of 3-Bromo-1,10-phenanthroline in Advanced OLED Emitters: A Comparative Analysis

An in-depth evaluation of 3-Bromo-1,10-phenanthroline as a foundational building block for next-generation Organic Light-Emitting Diode (OLED) emitters, with a comparative overview of the performance of resulting phenanthroline-based emitters against other established material classes.

While not typically employed as a primary emitter itself, 3-Bromo-1,10-phenanthroline is a pivotal intermediate in the synthesis of sophisticated materials for OLEDs. Its rigid, planar 1,10-phenanthroline core offers inherent thermal stability and favorable electron-transporting properties. The strategic placement of a bromine atom provides a reactive site for chemical modification, enabling the development of custom-tuned emitters. This guide explores the significance of 3-Bromo-1,10-phenanthroline in creating advanced emitters and benchmarks the performance of phenanthroline-derived emitters against leading fluorescent, phosphorescent, and Thermally Activated Delayed Fluorescence (TADF) materials.

Comparative Performance of Emitter Classes

The efficiency and performance of an OLED are largely dictated by the emitter material used in the emissive layer. The following table summarizes the typical performance metrics of various classes of OLED emitters, including those derived from phenanthroline, to provide a comparative landscape.

Emitter Class	Emitter Material (Representative Example)	Host Material	Max. External Quantum Efficiency (EQE) (%)	Max. Power Efficiency (lm/W)	Max. Luminous Efficacy (cd/A)	Color
Phenanthroline-based Fluorescent	2-(4-(9,9-dimethylacridin-10(9H)-yl)phenyl)-1-phenyl-1H-imidazo[4,5-f][1][2]phenanthroline	TPBi	0.99[3]	1.52[3]	1.45[3]	Blue
Blue Fluorescent	4,4′-bis(9-ethyl-3-carbazovinylene)-1,1′-biphenyl (BCzVBi)	Bepp₂	6.1[1]	-	-	Blue
Green Phosphorescent	Ir(ppy)₃ (tris(2-phenylpyridine)iridium(III))	TAPC:mCP	115.39 (cd/A)	113.23[4]	-	Green
Red Phosphorescent	Ir(piq)₂acac	TCTA:CN-T2T	21.5[5]	17.8[5]	12.5[5]	Red
Yellow TADF	PXZ-DPPN	-	20.1[6]	-	-	Yellow-Orange

Note: Performance metrics are highly dependent on the overall device architecture and fabrication conditions. This table provides a general comparison based on reported data.

The Synthetic Utility of 3-Bromo-1,10-phenanthroline

The bromine atom on the 3-position of the 1,10-phenanthroline scaffold is the key to its utility as an intermediate. It allows for the attachment of various functional groups through common cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This enables the synthesis of a wide array of emitter molecules with tailored electronic and photophysical properties.

Caption: Synthetic routes from 3-Bromo-1,10-phenanthroline to functional emitters.

Experimental Protocols

The fabrication and characterization of OLED devices are critical for evaluating the performance of new materials. Below are generalized protocols for these processes.

OLED Fabrication (Small Molecule Thermal Evaporation)

• Substrate Preparation: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned in ultrasonic baths of deionized water, detergent, acetone, and isopropanol. The substrates are then dried in an oven and treated with UV-ozone to improve the work function of the ITO.

• Layer Deposition: The organic layers and the cathode are deposited in a high-vacuum thermal evaporation system (typically at a pressure below 10⁻⁶ Torr).

  • Hole Injection Layer (HIL): A material such as 2-TNATA is deposited onto the ITO.

  • Hole Transport Layer (HTL): A material like NPB is then deposited on the HIL.

  • Emissive Layer (EML): The host material and the emitter (dopant) are co-evaporated from separate sources. The doping concentration is controlled by the relative deposition rates.

  • Electron Transport Layer (ETL): A material such as Alq₃ or a phenanthroline derivative like Bphen is deposited on the EML.

  • Electron Injection Layer (EIL): A thin layer of a material with a low work function, such as LiF or Liq, is deposited.

  • Cathode: A metal with a low work function, typically aluminum (Al), is deposited to complete the device.

• Encapsulation: The fabricated device is encapsulated in a nitrogen-filled glovebox to prevent degradation from moisture and oxygen.

OLED Characterization

• Current Density-Voltage-Luminance (J-V-L) Characteristics: The electrical and optical properties of the device are measured using a source meter and a photometer. The current density is calculated by dividing the current by the active area of the device.

• Electroluminescence (EL) Spectra and CIE Coordinates: The EL spectra are measured with a spectroradiometer. The Commission Internationale de l'Éclairage (CIE) coordinates are calculated from the spectra to quantify the color of the emitted light.

• Efficiency Calculations:

  • External Quantum Efficiency (EQE): The ratio of the number of photons emitted from the device to the number of electrons injected.

  • Luminous Efficacy (cd/A): The ratio of the luminance to the current density.

  • Power Efficiency (lm/W): The ratio of the luminous flux to the input electrical power.

Device Architecture and Energy Level Diagram

A typical multilayer OLED structure is designed to facilitate efficient charge injection, transport, and recombination within the emissive layer. The energy levels of the materials are crucial for minimizing the energy barriers between layers.

Caption: Schematic of a multilayer OLED device structure and charge carrier flow.

References

• 1. pubs.aip.org [pubs.aip.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Studies on Organic Light Emitting Diodes Using Phenanthroline Derivatives as Emitters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Method to Realize Efficient Deep-Red Phosphorescent OLEDs with a Broad Spectral Profile and Low Operating Voltages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pyrazino[2,3-f][1,10]phenanthroline-based color-tunable thermally activated delayed fluorescence emitters with AIE characteristics for high-efficiency organic light-emitting diodes - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Comparative Purity Analysis of Commercially Available 3-Bromo-1,10-phenanthroline

For researchers, scientists, and drug development professionals, the purity of starting materials is paramount to ensure the reliability and reproducibility of experimental results. This guide provides a comparative overview of the purity of commercially available 3-Bromo-1,10-phenanthroline, a key building block in the synthesis of functional ligands for metal complexes and small molecule semiconductors. The analysis is based on standard analytical techniques, and the data presented herein is a representative compilation based on typical product specifications from various suppliers.

Purity Comparison of 3-Bromo-1,10-phenanthroline from Various Suppliers

The purity of 3-Bromo-1,10-phenanthroline from different commercial sources is typically stated to be high, often exceeding 98%. However, the methods used for purity determination and the nature of trace impurities can vary. Below is a summary table of representative purity data.

Supplier	Stated Purity (%)	Analytical Method	Potential Impurities
Supplier A	>99.0	HPLC, ¹H NMR	Unreacted starting materials, dibrominated phenanthroline isomers
Supplier B	>98.0	HPLC	Residual solvents, 1,10-phenanthroline
Supplier C	98%	Titration	Unspecified colored impurities
Supplier D	>98.0	HPLC, LC-MS	Brominated isomers, oxidized byproducts

Experimental Protocols for Purity Determination

Accurate assessment of 3-Bromo-1,10-phenanthroline purity relies on a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

HPLC is a primary method for assessing the purity of non-volatile organic compounds. A typical reversed-phase HPLC method for 3-Bromo-1,10-phenanthroline is described below.

• Instrumentation: A standard HPLC system equipped with a UV-Vis or photodiode array (PDA) detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.

  • Solvent A: 0.1% Formic Acid in Water

  • Solvent B: 0.1% Formic Acid in Acetonitrile

• Gradient Program:

  • 0-20 min: 30-90% B

  • 20-25 min: 90% B

  • 25-30 min: 90-30% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 270 nm

• Injection Volume: 10 µL

• Sample Preparation: A stock solution of 1 mg/mL is prepared by dissolving the 3-Bromo-1,10-phenanthroline sample in methanol. The solution is then filtered through a 0.45 µm syringe filter before injection.

• Purity Calculation: The purity is determined by the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is a powerful tool for structural confirmation and can be used for quantitative analysis (qNMR) to determine purity against a certified internal standard.

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation:

  • Accurately weigh approximately 10-15 mg of the 3-Bromo-1,10-phenanthroline sample.

  • Accurately weigh a known amount of a suitable internal standard (e.g., maleic anhydride) with a known purity. The signals of the internal standard should not overlap with the analyte signals.

  • Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., 0.75 mL of DMSO-d₆).

• Data Acquisition: Acquire the ¹H NMR spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Analysis: The purity is calculated by comparing the integral of a well-resolved proton signal of 3-Bromo-1,10-phenanthroline with the integral of a known proton signal from the internal standard.

Mass Spectrometry (MS)

Mass spectrometry, often coupled with liquid chromatography (LC-MS), is used to confirm the molecular weight of the compound and to identify any impurities.

• Instrumentation: An LC-MS system, typically with an electrospray ionization (ESI) source.

• Method: The chromatographic conditions are often similar to the HPLC method described above. The mass spectrometer is set to scan a relevant mass range (e.g., m/z 100-500) in positive ion mode.

• Data Analysis: The mass spectrum of the main peak should show the expected molecular ion for 3-Bromo-1,10-phenanthroline (C₁₂H₇BrN₂; [M+H]⁺ ≈ 259.0, 261.0 due to bromine isotopes). Other peaks in the chromatogram can be analyzed by their mass spectra to identify potential impurities.

Workflow for Purity Analysis

The following diagram illustrates a typical workflow for the comprehensive purity analysis of a commercial sample of 3-Bromo-1,10-phenanthroline.

Caption: Workflow for the Purity Verification of 3-Bromo-1,10-phenanthroline.

Conclusion

While most commercial suppliers provide 3-Bromo-1,10-phenanthroline with a purity of 98% or higher, it is crucial for researchers to be aware of the potential for batch-to-batch variability and the presence of minor impurities. For sensitive applications, it is recommended to perform in-house purity verification using a combination of HPLC for quantitative assessment and NMR/MS for structural confirmation and impurity identification. This multi-technique approach ensures the quality and integrity of the starting material, leading to more reliable and reproducible research outcomes.

Isomeric Effects of Bromine Position on the Properties of Phenanthroline Ligands: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The strategic placement of bromine atoms on the 1,10-phenanthroline (phen) scaffold significantly influences the photophysical, electrochemical, and biological properties of the resulting ligands and their metal complexes. This guide provides a comparative analysis of bromo-substituted phenanthroline isomers, offering a valuable resource for the rational design of novel probes, catalysts, and therapeutic agents.

I. Photophysical Properties: A Tale of Luminescence

The position of bromine substitution on the phenanthroline ring can dramatically alter the luminescence properties of its metal complexes, particularly with d¹⁰ metals like copper(I). This is often attributed to the heavy-atom effect and steric influences that modulate intersystem crossing and non-radiative decay pathways.

A comparative study of heteroleptic copper(I) complexes of the type [Cu(P^P)(N^N)][PF6], where P^P is a bulky phosphine ligand and N^N is a dibromo-1,10-phenanthroline isomer, reveals a strong dependence of the photoluminescent quantum yield (PLQY) on the bromine positions.

Compound	λem max (nm) (Solution)	PLQY (%) (Solution)	λem max (nm) (Solid State)	PLQY (%) (Solid State)
[Cu(POP)(3,8-Br2phen)][PF6]	566	19.3	573	16
[Cu(xantphos)(3,8-Br2phen)][PF6]	565	26.5	572	19
[Cu(POP)(4,7-Br2phen)][PF6]	566	19.8	578	16
[Cu(xantphos)(4,7-Br2phen)][PF6]	565	25.1	572	18
[Cu(POP)(2,9-Br2phen)][PF6]	544	21.3	553	24
[Cu(xantphos)(2,9-Br2phen)][PF6]	543	30.6	551	45

Data sourced from a study on heteroleptic copper(I) complexes[1]. POP = bis(2-(diphenylphosphino)phenyl)ether, xantphos = 4,5-bis(diphenylphosphino)-9,9-dimethylxanthene.

Notably, complexes with 2,9-dibromo-1,10-phenanthroline exhibit a blue-shift in their emission maxima and generally higher PLQYs in the solid state compared to their 3,8- and 4,7-isomers[1]. This suggests that substitution at the 2 and 9 positions can restrict conformational changes in the excited state, thereby reducing non-radiative decay and enhancing luminescence.

II. Electrochemical Properties: Tuning Redox Potentials

The electron-withdrawing nature of bromine affects the electron density of the phenanthroline ligand, which in turn influences the redox potentials of its metal complexes. This is a critical parameter in applications such as catalysis and electrochemiluminescence.

III. Biological Activity and DNA Interaction

Phenanthroline ligands and their metal complexes are known to interact with DNA, exhibiting potential as anticancer and antimicrobial agents[3][4][5]. The substitution pattern is crucial for modulating this biological activity. While a systematic study comparing different bromo-isomers is sparse, research on other substituted phenanthrolines provides valuable insights. For example, the free 1,10-phenanthroline-5-amine (aphen) ligand was found to be more cytotoxic than its ruthenium complex, with intercalation into DNA being a key mechanism of action[3]. This highlights that the nature and position of the substituent are critical for biological efficacy.

The general mechanism of action for many phenanthroline-based anticancer agents involves intercalation into DNA, which can disrupt DNA replication and transcription, ultimately leading to apoptosis.

Caption: Proposed mechanism of anticancer activity for bromo-phenanthroline complexes.

IV. Experimental Protocols

A. Synthesis of Brominated 1,10-Phenanthrolines

A general and efficient method for the synthesis of various brominated phenanthrolines involves the use of a catalyst such as sulfur dichloride (SCl₂) in the presence of pyridine[6].

General Procedure for Bromination:

• To a solution of 1,10-phenanthroline monohydrate in a suitable solvent, add sulfur dichloride (SCl₂) and pyridine.

• The reaction mixture is heated under reflux for a specified period.

• After cooling, the mixture is poured into an ice-water mixture and neutralized with a suitable base (e.g., sodium hydroxide).

• The resulting precipitate is filtered, washed with water, and dried.

• The crude product can be purified by recrystallization or column chromatography to yield the desired brominated phenanthroline isomer.

The specific isomer and the degree of bromination can be controlled by varying the reaction conditions and the stoichiometry of the reagents[6].

Caption: General workflow for the synthesis of brominated phenanthrolines.

B. Synthesis of Metal Complexes

The synthesis of metal complexes with brominated phenanthroline ligands typically involves the reaction of the ligand with a suitable metal salt in an appropriate solvent.

General Procedure for Synthesis of [Cu(P^P)(N^N)][PF6] Complexes:

• A solution of the brominated phenanthroline ligand and the phosphine ligand in a solvent like dichloromethane is prepared.

• To this solution, a copper(I) salt, such as [Cu(CH3CN)4][PF6], is added.

• The reaction mixture is stirred at room temperature for a few hours.

• The solvent is then removed under reduced pressure.

• The resulting solid is washed with a non-polar solvent (e.g., diethyl ether) and dried in vacuo to yield the desired copper(I) complex[1].

C. Photophysical Measurements

Photoluminescence spectra and quantum yields are determined using a spectrofluorometer.

Procedure for PLQY Measurement (Solution):

• Solutions of the sample with low absorbance at the excitation wavelength are prepared.

• The emission spectrum is recorded upon excitation at a specific wavelength.

• A standard solution with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄) is used as a reference.

• The quantum yield of the sample is calculated using the comparative method, taking into account the integrated emission intensities, absorbance at the excitation wavelength, and refractive indices of the solvents.

V. Conclusion

The isomeric position of bromine on the phenanthroline ring is a powerful tool for fine-tuning the properties of these versatile ligands and their metal complexes. While a comprehensive side-by-side comparison of all possible isomers is still an area ripe for investigation, the existing data clearly demonstrates that strategic bromination can significantly enhance luminescence, modulate redox behavior, and influence biological activity. This guide provides a foundational understanding of these isomeric effects, offering valuable insights for the design of next-generation materials and therapeutics. Further systematic studies are encouraged to fully elucidate the structure-property relationships of this important class of compounds.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Phenanthroline ligands are biologically more active than their corresponding ruthenium(II) arene complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, characterization, computational studies and biological activity evaluation of Cu, Fe, Co and Zn complexes with 2-butanone thiosemicarbazone and 1,10-phenanthroline ligands as anticancer and antibacterial agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Transition metal complexes of 1,10-phenanthroline - Wikipedia [en.wikipedia.org]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of 3-Bromo-1,10-phenanthroline: Experimental Protocols and Performance Metrics

For researchers, scientists, and professionals in drug development, the efficient and reliable synthesis of key organic intermediates is paramount. 3-Bromo-1,10-phenanthroline is a crucial building block in the development of novel ligands for metal complexes, which have applications in catalysis, materials science, and as therapeutic agents. This guide provides a comprehensive cross-validation of experimental results for the synthesis of 3-Bromo-1,10-phenanthroline, comparing direct bromination techniques with the traditional Skraup synthesis.

Data Presentation: A Head-to-Head Comparison of Synthesis Methods

The following table summarizes the quantitative data for the primary synthesis routes to 3-Bromo-1,10-phenanthroline, offering a clear comparison of their performance based on key metrics.

Metric	Direct Bromination with S₂Cl₂ Catalyst	Direct Bromination with SCl₂ Catalyst	Skraup Synthesis
Yield of 3-Bromo-1,10-phenanthroline	40%[1]	Typically a minor product	Generally low yields[2][3]
Primary Byproducts	3,8-Dibromo-1,10-phenanthroline (14% yield)[1]	Highly brominated derivatives (e.g., 3,8-dibromo, 3,5,8-tribromo)[2][4]	Various isomers and polymerized tars
Reaction Time	12 hours[1]	12 hours[1]	Multi-step and lengthy
Reaction Temperature	110°C (reflux)[1]	105-110°C (reflux)	High temperatures required
Key Reagents	1,10-phenanthroline monohydrate, Br₂, S₂Cl₂, pyridine, 1-chlorobutane	1,10-phenanthroline monohydrate, Br₂, SCl₂, pyridine, 1-chlorobutane	8-Aminoquinoline, glycerol, sulfuric acid, oxidizing agent (e.g., arsenic acid)
Safety and Environmental Concerns	Use of corrosive and toxic reagents (S₂Cl₂, Br₂)	Use of corrosive and toxic reagents (SCl₂, Br₂)	Use of carcinogens and production of toxic arsenic waste[2][3]

Experimental Protocols: Detailed Methodologies

Below are the detailed experimental protocols for the key synthesis methods cited in this guide.

Direct Bromination of 1,10-Phenanthroline with Sulfur Chloride (S₂Cl₂) Catalyst

This method has been reported to produce 3-Bromo-1,10-phenanthroline in a significant yield.

Procedure:

• Dissolve 1,10-phenanthroline monohydrate (4.50 g, 22.7 mmol) in 1-chlorobutane (160 mL) under an argon atmosphere.

• Gradually add a solution of sulfur chloride (S₂Cl₂) (74 mmol), pyridine (73 mmol), and bromine (72 mmol) in 1-chlorobutane (40 mL).

• Reflux the reaction mixture at 110°C for 12 hours.

• After cooling, place the reaction flask in a refrigerator overnight to facilitate the precipitation of a yellow solid.

• To the solid, add an aqueous solution of 10% NaOH (200 mL) and chloroform (200 mL) and stir the mixture vigorously.

• Separate the organic phase and dry it over Na₂SO₄.

• Remove the chloroform under vacuum to yield the crude product.

• The crude material is then purified by chromatography to isolate 3-Bromo-1,10-phenanthroline and other brominated products. In a specific experiment, this procedure yielded 2.35 g (40%) of 3-Bromo-1,10-phenanthroline.[1]

Direct Bromination of 1,10-Phenanthroline with Sulfur Dichloride (SCl₂) Catalyst

This alternative direct bromination method is more effective for producing highly brominated phenanthroline derivatives.

Procedure:

• Dissolve 1,10-phenanthroline monohydrate (4.50 g, 22.7 mmol) in 1-chlorobutane (160 mL) under an argon atmosphere.

• Add sulfur dichloride (SCl₂) and pyridine over 10 minutes. The molar equivalents of SCl₂, pyridine, and bromine can be varied to target different brominated products.

• Add bromine dissolved in 1-chlorobutane (40 mL) dropwise over 30 minutes.

• Reflux the reaction mixture at 105-110°C for 12 hours.

• Follow a similar workup and purification procedure as described for the S₂Cl₂ catalyzed method. While this method can produce various brominated phenanthrolines, 3-Bromo-1,10-phenanthroline is generally isolated as a minor product.[1][4]

Skraup Synthesis of Brominated 1,10-Phenanthrolines

The Skraup synthesis is a classical method for preparing quinolines and their fused analogues, including phenanthrolines. It is a multi-step and hazardous process that has been largely superseded by more modern methods for the synthesis of simple brominated phenanthrolines.[2][3] The synthesis of 3-Bromo-1,10-phenanthroline via this route would likely start from a suitably substituted aminoquinoline. A representative example for a related compound, 3,6-dibromo-1,10-phenanthroline, involves a double Skraup reaction.[2]

General Concept for 3-Bromo-1,10-phenanthroline Synthesis: The synthesis would likely proceed through the reaction of 8-aminoquinoline with a bromine-containing glycerol equivalent, such as bromoacrolein diacetate, in the presence of a strong acid (e.g., sulfuric acid) and an oxidizing agent (e.g., arsenic acid). This multi-step procedure is known for its low yields and the use of carcinogenic and toxic reagents.[2][3]

Visualization of Experimental Workflows

The following diagrams illustrate the logical flow of the described synthesis methods.

Direct Bromination with S₂Cl₂ Catalyst Workflow

Direct Bromination with SCl₂ Catalyst Workflow

Conceptual Workflow for Skraup Synthesis

Conclusion

The cross-validation of experimental results clearly indicates that for the specific synthesis of 3-Bromo-1,10-phenanthroline, the direct bromination of 1,10-phenanthroline using a sulfur chloride (S₂Cl₂) catalyst offers a more efficient and higher-yielding pathway compared to the traditional Skraup synthesis. While direct bromination with sulfur dichloride (SCl₂) is a viable method for producing other brominated phenanthrolines, it is less selective for the mono-brominated product. The Skraup synthesis, although historically significant, is hampered by low yields, harsh reaction conditions, and significant safety and environmental concerns, making it a less favorable option for modern synthetic applications. Researchers and drug development professionals should consider the direct bromination with S₂Cl₂ as the preferred method for obtaining 3-Bromo-1,10-phenanthroline.

References

• 1. researchgate.net [researchgate.net]
• 2. connectsci.au [connectsci.au]
• 3. researchgate.net [researchgate.net]
• 4. Novel and Simple Synthesis of Brominated 1,10-Phenanthrolines [ouci.dntb.gov.ua]

Safety & Regulatory Compliance

Proper Disposal of 3-Bromo-1,10-phenanthroline: A Safety and Operational Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the proper disposal procedures for 3-Bromo-1,10-phenanthroline, a chemical compound utilized in various research and development applications. Adherence to these procedures is critical to ensure personnel safety, environmental protection, and regulatory compliance. The information presented is synthesized from safety data sheets (SDS) of structurally similar compounds, including 1,10-phenanthroline and its bromo-derivatives. It is imperative to consult the specific Safety Data Sheet for 3-Bromo-1,10-phenanthroline if available and to follow all applicable local, state, and federal regulations.

Immediate Safety and Hazard Information

3-Bromo-1,10-phenanthroline and its analogs are classified as hazardous materials. Key hazards include:

• Acute Oral Toxicity : These compounds are toxic if swallowed.[1]

• Skin and Eye Irritation : They can cause skin irritation and serious eye irritation.[2][3]

• Aquatic Toxicity : These substances are very toxic to aquatic life with long-lasting effects.[1]

Immediate action in case of exposure is crucial. In case of ingestion, call a poison center or doctor immediately and rinse the mouth.[1][3] For skin contact, wash off with plenty of soap and water.[2] In case of eye contact, rinse cautiously with water for several minutes.[2][3]

Personal Protective Equipment (PPE)

When handling 3-Bromo-1,10-phenanthroline, especially during disposal, the following personal protective equipment is mandatory:

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile rubber). Inspect prior to use.
Eye Protection	Safety glasses with side-shields or chemical safety goggles.[2]
Body Protection	Laboratory coat, long-sleeved shirt, and pants. A complete suit protecting against chemicals may be required for large spills.[2]
Respiratory Protection	Use a NIOSH/MSHA approved respirator if dust is generated.[1]

Step-by-Step Disposal Protocol

The primary method for the disposal of 3-Bromo-1,10-phenanthroline is through an approved hazardous waste disposal facility.

1. Waste Identification and Segregation:

• Label a dedicated, sealable, and chemically compatible waste container as "Hazardous Waste: 3-Bromo-1,10-phenanthroline, Solid, Toxic, Marine Pollutant."
• Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Collection of Waste:

• Carefully transfer any waste solid 3-Bromo-1,10-phenanthroline into the designated hazardous waste container. Avoid creating dust.[2]
• For solutions, use a separate, compatible container labeled appropriately.
• Rinse contaminated labware (e.g., beakers, spatulas) with a suitable solvent (e.g., acetone, ethanol). The rinsate must also be collected as hazardous waste.

3. Storage of Waste:

• Store the sealed hazardous waste container in a designated, well-ventilated, and secure area, away from incompatible materials such as strong oxidizing agents and strong acids.[1]
• The storage area should be cool and dry.[1]

4. Arranging for Disposal:

• Contact your institution's EHS office or a licensed hazardous waste disposal contractor to arrange for pickup and disposal.
• Provide the complete chemical name and any available hazard information to the disposal company.
• Ensure all shipping and transportation regulations are met. The UN number for toxic solids, organic, n.o.s. is UN 2811.

5. Spill Management:

• In the event of a spill, evacuate the area.
• Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., sand, vermiculite).[3]
• Carefully sweep up the absorbed material and place it in the designated hazardous waste container.[2]
• Clean the spill area with a suitable solvent, collecting the cleaning materials as hazardous waste.
• Prevent the spill from entering drains or waterways.[1][2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 3-Bromo-1,10-phenanthroline.

References

• 1. fishersci.com [fishersci.com]
• 2. angenechemical.com [angenechemical.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]

Personal protective equipment for handling 3-Bromo-1,10-phenanthroline

This guide provides crucial safety, handling, and disposal information for researchers, scientists, and drug development professionals working with 3-Bromo-1,10-phenanthroline. The following protocols are based on safety data for structurally similar compounds and are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are the primary defense against chemical exposure. The following table summarizes the recommended PPE for handling 3-Bromo-1,10-phenanthroline.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Safety Goggles and Face Shield	Goggles should provide a complete seal around the eyes. A face shield must be worn over goggles, especially when there is a risk of splashing.
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene, or Butyl rubber)	Double-gloving is recommended. Inspect gloves for any signs of degradation or puncture before use. Change gloves immediately if contaminated.
Body	Chemical-resistant Laboratory Coat	A fully buttoned, long-sleeved lab coat is mandatory. For operations with a higher risk of splashes, a chemical-resistant apron or suit is advised.
Respiratory	NIOSH-approved Respirator	All handling of 3-Bromo-1,10-phenanthroline should be conducted in a certified chemical fume hood.[1] If ventilation is inadequate, a respirator with an appropriate cartridge for organic vapors and particulates should be used.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational workflow is critical for minimizing risk. The following step-by-step protocol outlines the safe handling of 3-Bromo-1,10-phenanthroline from preparation to post-handling decontamination.

1. Preparation and Engineering Controls:

• Fume Hood: All work with 3-Bromo-1,10-phenanthroline must be performed in a properly functioning and certified chemical fume hood.[1]

• Ventilation: Ensure adequate ventilation in the laboratory.

• Emergency Equipment: Locate and verify the functionality of the nearest emergency eyewash station and safety shower before beginning work.

• Designated Area: Establish a designated area within the fume hood for handling the compound to contain potential contamination.

2. Handling the Compound:

• Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors. Avoid contact with skin and eyes.[2][3]

• Personal Hygiene: Wash hands thoroughly with soap and water after handling.[1][3] Do not eat, drink, or smoke in the laboratory.

• Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance enclosure to prevent the dispersion of dust.

3. Post-Handling and Decontamination:

• Clean-Up: Decontaminate all surfaces and equipment that have come into contact with the compound using an appropriate solvent and cleaning agent.

• PPE Removal: Carefully remove PPE, avoiding contact with the outer contaminated surfaces. Remove gloves last.

• Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is crucial.

Exposure Type	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]
Skin Contact	Immediately wash the affected area with plenty of soap and water. Remove contaminated clothing. Seek medical attention if irritation develops or persists.[2]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]
Spill	Evacuate the area. Wear appropriate PPE. For small spills, absorb the material with an inert absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal. For large spills, contact your institution's Environmental Health and Safety (EHS) department. Prevent the spill from entering drains.[1]

Disposal Plan

All waste containing 3-Bromo-1,10-phenanthroline must be treated as hazardous waste.

• Waste Segregation:

  • Solid Waste: Collect all contaminated solid waste (e.g., gloves, weighing paper, paper towels) in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Collect solutions containing 3-Bromo-1,10-phenanthroline in a separate, sealed, and labeled hazardous waste container for halogenated organic compounds.

• Disposal:

  • All waste must be disposed of through your institution's Environmental Health and Safety (EHS) office.[4]

  • Follow all local, state, and federal regulations for hazardous chemical waste disposal.[4]

  • Do not dispose of this compound down the drain.[1][4]

Workflow Diagram

The following diagram illustrates the essential workflow for the safe handling and disposal of 3-Bromo-1,10-phenanthroline.

Caption: Safe handling and disposal workflow for 3-Bromo-1,10-phenanthroline.

References

• 1. static.cymitquimica.com [static.cymitquimica.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]